2-(2-Bromophenyl)furan

• CAS: 38527-58-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 2-(2-Bromophenyl)furan

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-(2-bromophenyl)furan, a key building block in medicinal chemistry and materials science. The document details the primary synthetic methodologies, including Suzuki-Miyaura and Stille cross-coupling reactions, offering insights into reaction mechanisms, optimization, and practical execution. A significant emphasis is placed on the thorough characterization of the title compound through modern spectroscopic techniques. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the synthesis and application of novel heterocyclic compounds.

Introduction

The furan moiety is a prevalent scaffold in a multitude of biologically active compounds and functional materials.[1] Its unique electronic properties and ability to act as a bioisostere for a phenyl ring make it a desirable component in drug design. The introduction of a substituted phenyl ring at the 2-position of the furan core, as in 2-(2-bromophenyl)furan, generates a biaryl structure that is a common motif in pharmaceuticals. The bromine substituent offers a reactive handle for further functionalization, making this compound a versatile intermediate for the synthesis of more complex molecular architectures. This guide will delve into the practical aspects of synthesizing and characterizing 2-(2-bromophenyl)furan, providing the necessary technical details for its successful preparation and validation.

Synthetic Methodologies

The formation of the C-C bond between the furan and bromophenyl rings is most efficiently achieved through palladium-catalyzed cross-coupling reactions. The two most prominent and widely utilized methods for this transformation are the Suzuki-Miyaura coupling and the Stille coupling.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful and versatile method for the formation of C-C bonds, typically between an organoboron compound and an organic halide.[2] For the synthesis of 2-(2-bromophenyl)furan, this would involve the coupling of a furan-2-boronic acid derivative with a 1,2-dihalobenzene or 2-bromophenylboronic acid with a 2-halofuran. The reaction proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[3]

Causality Behind Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. While Pd(PPh₃)₄ can be used directly, Pd(OAc)₂ or Pd₂(dba)₃ are often used as precatalysts in combination with phosphine ligands. The choice of ligand is crucial for stabilizing the palladium center and promoting the catalytic cycle.

• Base: A base is required to activate the boronic acid for transmetalation.[2] Inorganic bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly employed. The choice of base can influence the reaction rate and yield, and is often substrate-dependent.

• Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and an aqueous solution of the base is typically used to facilitate the dissolution of both the organic and inorganic reagents.

Diagram of the Suzuki-Miyaura Coupling Catalytic Cycle:

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Stille Cross-Coupling

The Stille reaction offers an alternative and equally effective route for the synthesis of 2-(2-bromophenyl)furan. This reaction involves the palladium-catalyzed coupling of an organostannane with an organic halide.[4][5] For the target molecule, this would typically involve the reaction of 2-(tributylstannyl)furan with 1-bromo-2-iodobenzene or another suitable dihalobenzene.

Causality Behind Experimental Choices:

• Organostannane Reagents: Organostannanes are advantageous due to their stability to air and moisture.[5] However, a significant drawback is the toxicity of tin compounds and the potential difficulty in removing tin byproducts from the reaction mixture.[4]

• Catalyst and Ligands: Similar to the Suzuki coupling, a palladium(0) catalyst is employed. The choice of phosphine ligands can be critical in accelerating the reaction.

• Additives: In some cases, additives like CuI can be used to enhance the reaction rate.[6]

Diagram of the Stille Coupling Experimental Workflow:

Caption: A generalized experimental workflow for the Stille coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Synthesis

This section provides a representative, self-validating protocol for the synthesis of 2-(2-bromophenyl)furan via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2-Furanboronic acid

• 1-Bromo-2-iodobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water (deionized)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-furanboronic acid (1.2 mmol, 1.2 eq.), 1-bromo-2-iodobenzene (1.0 mmol, 1.0 eq.), and potassium carbonate (3.0 mmol, 3.0 eq.).

• Solvent Addition: Add toluene (4 mL), ethanol (4 mL), and water (3 mL) to the flask.

• Catalyst Addition: Add palladium(II) acetate (0.05 mmol, 0.05 eq.) and triphenylphosphine (0.1 mmol, 0.1 eq.) to the reaction mixture.

• Inert Atmosphere: Flush the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to 80 °C and stir vigorously overnight (approximately 12-16 hours).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 50 mL of water to the reaction mixture.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic extracts and wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane in ethyl acetate) to afford pure 2-(2-bromophenyl)furan.[7]

Characterization of 2-(2-Bromophenyl)furan

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following sections detail the expected spectroscopic data for 2-(2-bromophenyl)furan.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals in the aromatic region (approx. 6.5-7.8 ppm) corresponding to the protons on the furan and bromophenyl rings. The furan protons will appear as multiplets, and the bromophenyl protons will also show characteristic multiplet patterns.
¹³C NMR	Signals for the ten carbon atoms of the molecule. The carbon atoms of the furan ring will appear in the approximate range of 110-155 ppm, while the carbons of the bromophenyl ring will be in the aromatic region (approx. 120-135 ppm). The carbon bearing the bromine atom will have a distinct chemical shift.
IR Spectroscopy	Characteristic C-H stretching vibrations for aromatic rings (above 3000 cm⁻¹). C=C stretching vibrations for the aromatic rings in the 1400-1600 cm⁻¹ region. A strong C-O stretching band for the furan ring. The C-Br stretching vibration will appear in the fingerprint region.
Mass Spectrometry (EI)	A prominent molecular ion peak (M⁺) at m/z 222 and a characteristic isotopic peak (M+2) at m/z 224 of approximately equal intensity, confirming the presence of one bromine atom. Fragmentation patterns corresponding to the loss of Br, CO, and other fragments will also be observed.[8]

Detailed Protocol for NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 10-20 mg of the purified 2-(2-bromophenyl)furan in about 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

¹H NMR Acquisition:

• Acquire a one-dimensional proton spectrum on a 400 MHz or higher field NMR spectrometer.

• Typical parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

• Acquire a one-dimensional proton-decoupled carbon spectrum.

• A larger number of scans will be required compared to the ¹H NMR spectrum to achieve a good signal-to-noise ratio.

Applications in Drug Development and Research

Furan-containing compounds are of significant interest in medicinal chemistry due to their wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[9] 2-(2-Bromophenyl)furan serves as a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications. The bromophenyl moiety can be further modified through various cross-coupling reactions to introduce additional diversity and modulate the biological activity of the resulting compounds.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of 2-(2-bromophenyl)furan. The Suzuki-Miyaura and Stille cross-coupling reactions are presented as the most effective methods for its preparation, with a focus on the rationale behind the experimental choices. Comprehensive characterization using NMR, IR, and mass spectrometry is crucial for verifying the structure and purity of the final product. As a versatile building block, 2-(2-bromophenyl)furan holds significant potential for the development of novel pharmaceuticals and functional materials.

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Physical and chemical properties of 2-(2-Bromophenyl)furan

An In-Depth Technical Guide to 2-(2-Bromophenyl)furan: Properties, Synthesis, and Applications

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 2-(2-Bromophenyl)furan, a key heterocyclic building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its core physical and chemical properties, spectroscopic signature, synthesis, and reactivity, highlighting its significance in the synthesis of complex molecular architectures for therapeutic applications.

Molecular Identity and Structure

2-(2-Bromophenyl)furan is an aromatic compound featuring a furan ring substituted at the 2-position with a 2-bromophenyl group. This unique arrangement of a halogenated aryl group directly linked to a five-membered oxygen-containing heterocycle makes it a versatile intermediate in organic synthesis.

• IUPAC Name: 2-(2-bromophenyl)furan[1]

• Synonyms: 2-2-bromophenyl furan[1]

• CAS Number: 38527-58-1[1]

• Molecular Formula: C₁₀H₇BrO[1][2]

• InChI Key: YWWTWWDBLGSPAA-UHFFFAOYSA-N[1][2]

Molecular Structure Diagram

Sources

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An In-depth Technical Guide to 2-(2-Bromophenyl)furan (CAS 38527-58-1)

Introduction

2-(2-Bromophenyl)furan, identified by the CAS number 38527-58-1, is a substituted aromatic heterocyclic compound. Its structure, featuring a furan ring linked to a brominated phenyl group, makes it a valuable intermediate in organic synthesis. This guide provides a comprehensive overview of its chemical properties, safety data, synthetic applications, and handling protocols, designed for researchers and professionals in drug development and chemical sciences. The presence of the bromine atom and the furan moiety offers versatile reactivity, particularly in metal-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures.

Physicochemical Properties

2-(2-Bromophenyl)furan is typically supplied as a dark yellow oil.[1][2] While some specific physical constants are not consistently reported across all suppliers, the fundamental properties are well-defined.

Property	Value	Source(s)
CAS Number	38527-58-1	[1][2]
Molecular Formula	C₁₀H₇BrO	[1][2]
Molecular Weight	223.07 g/mol	[1][2]
Physical State	Liquid	[1][2]
Appearance	Dark yellow oil	[1][2]
Boiling Point	Not available	[1][2]
Melting Point	Not available	[1][2]
Density	Not available	[1][2]
Storage Condition	Sealed in dry, room temperature (20 to 22 °C)	[1][2]

Spectroscopic Data Interpretation

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals for the protons on both the furan and the bromophenyl rings. The furan protons would typically appear as multiplets in the aromatic region, with chemical shifts influenced by the adjacent oxygen atom and phenyl substituent. The protons on the bromophenyl ring would also resonate in the aromatic region, with their multiplicity and coupling constants determined by their relative positions.

• ¹³C NMR Spectroscopy : The carbon NMR spectrum would show signals for all ten carbon atoms. The carbon atoms of the furan ring would appear at characteristic chemical shifts, with the carbon attached to the oxygen atom being the most deshielded. The carbons of the bromophenyl ring would also have distinct signals, with the carbon atom bonded to the bromine atom showing a characteristic chemical shift.

• Infrared (IR) Spectroscopy : The IR spectrum would be characterized by absorption bands corresponding to C-H stretching and bending vibrations of the aromatic rings, C-O-C stretching of the furan ring, and C-Br stretching.

• Mass Spectrometry (MS) : The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. The isotopic pattern of bromine (approximately equal abundance of ⁷⁹Br and ⁸¹Br) would result in a characteristic M and M+2 pattern for the molecular ion and bromine-containing fragments.

Synthesis and Reactivity

The primary application of 2-(2-Bromophenyl)furan lies in its utility as a building block in organic synthesis. Its reactivity is dominated by the properties of the bromophenyl group and the furan ring.

Synthesis

The synthesis of 2-arylfurans, such as 2-(2-Bromophenyl)furan, is commonly achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly effective method.[3][4][5][6]

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the synthesis of 2-arylfurans, which can be adapted for 2-(2-Bromophenyl)furan.

• Reactant Preparation : In a reaction vessel, combine 2-furanboronic acid (1.1 equivalents) and 1-bromo-2-iodobenzene (1.0 equivalent).

• Solvent and Base Addition : Add a suitable solvent system, such as a mixture of toluene, ethanol, and water. Add a base, typically potassium carbonate (K₂CO₃), to activate the boronic acid.

• Catalyst Addition : Introduce a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

• Reaction Conditions : Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) with vigorous stirring. The reaction progress can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification : Upon completion, cool the reaction mixture and perform an aqueous work-up. Extract the product with an organic solvent. The combined organic layers are then dried and concentrated. The crude product is purified by column chromatography on silica gel to yield the pure 2-(2-Bromophenyl)furan.

Caption: Suzuki-Miyaura synthesis of 2-(2-Bromophenyl)furan.

Reactivity

The bromine atom on the phenyl ring is a key functional group for further transformations, primarily through palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings. This allows for the introduction of various substituents at the ortho position of the phenyl ring, leading to a diverse range of derivatives. The furan ring can also undergo electrophilic substitution reactions, although its reactivity is influenced by the electron-withdrawing nature of the bromophenyl substituent.

Safety and Handling

2-(2-Bromophenyl)furan is classified as a hazardous substance and requires careful handling in a laboratory setting.

GHS Hazard Classification

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Source:[1][2]

Signal Word: Warning[1][2]

Pictograms:

Precautionary Statements

A comprehensive set of precautionary statements is associated with this compound, emphasizing the need for protective measures.[1]

• P261 : Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264 : Wash skin thoroughly after handling.

• P270 : Do not eat, drink or smoke when using this product.

• P271 : Use only outdoors or in a well-ventilated area.

• P280 : Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312 : IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352 : IF ON SKIN: Wash with plenty of soap and water.

• P304+P340 : IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P312 : Call a POISON CENTER or doctor/physician if you feel unwell.

• P330 : Rinse mouth.

• P332+P313 : If skin irritation occurs: Get medical advice/attention.

• P337+P313 : If eye irritation persists: Get medical advice/attention.

• P362 : Take off contaminated clothing and wash before reuse.

• P403+P233 : Store in a well-ventilated place. Keep container tightly closed.

• P405 : Store locked up.

• P501 : Dispose of contents/container to an approved waste disposal plant.

Handling and Storage Protocol

• Engineering Controls : Handle in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage : Store in a tightly sealed container in a dry and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

• Spill Response : In case of a spill, absorb with an inert material and dispose of as hazardous waste. Avoid generating dust or aerosols.

Caption: Safe handling workflow for 2-(2-Bromophenyl)furan.

Toxicological and Ecological Information

Toxicology

Detailed toxicological data for 2-(2-Bromophenyl)furan is not extensively available. However, based on its GHS classification, it is considered harmful if swallowed, inhaled, or in contact with skin, and causes skin and eye irritation. For many brominated aromatic compounds, there is a concern for potential persistence and bioaccumulation.[1][7][8] The toxicity of such compounds can vary, and some may cause adverse effects such as hepatotoxicity after prolonged exposure.[7]

Ecotoxicity

Specific ecotoxicity data for this compound is lacking. As a general principle for brominated organic compounds, their release into the environment should be minimized. Many brominated flame retardants, a related class of compounds, are known for their persistence and potential to bioaccumulate.[1][9] The environmental fate is influenced by factors such as biodegradability and photodegradation.[1]

Conclusion

2-(2-Bromophenyl)furan (CAS 38527-58-1) is a key synthetic intermediate with significant potential in the development of complex organic molecules. Its utility in palladium-catalyzed cross-coupling reactions makes it a valuable tool for medicinal and materials chemists. However, its hazardous nature necessitates strict adherence to safety and handling protocols. Further research into its specific physicochemical properties, toxicology, and environmental impact is warranted to fully characterize this compound.

References

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• Zu, L., et al. (2017). A Review of Environmental Occurrence, Fate, and Toxicity of Novel Brominated Flame Retardants. Environmental Science & Technology, 51(11), 5854-5868.
• Wiśniewska-Knypl, J. M., & Wrembel, J. K. (1998). [Toxicity of selected brominated aromatic compounds]. Medycyna Pracy, 49(2), 185-194.
• Manna, S., & Mukherjee, S. (2012). Asymmetric Direct Vinylogous Michael Reaction of α-Angelica Lactone to N-Maleimides. Organic Letters, 14(17), 4470-4473.

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• PubChem. (n.d.). 2-(Bromomethyl)furan. Retrieved from [Link]

• Al-Tel, T. H. (2010). Site-selective Suzuki–Miyaura cross-coupling reactions of 2,3,4,5-tetrabromofuran. Organic & Biomolecular Chemistry, 8(15), 3539-3543.

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• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075.

• ResearchGate. (2004). Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid. Retrieved from [Link]

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A-Z Guide to 2-(2-Bromophenyl)furan: A Privileged Scaffold for Modern Medicinal Chemistry

Abstract: The furan nucleus is a cornerstone of medicinal chemistry, present in a multitude of clinically significant agents.[1][2][3] This guide delves into the specific potential of 2-(2-Bromophenyl)furan, a deceptively simple yet powerful building block. We will explore its strategic importance, synthetic accessibility, and its role as a versatile intermediate in the construction of complex molecular architectures, particularly in the realm of kinase inhibition. This document serves as a technical primer for researchers, chemists, and drug development professionals aiming to leverage this scaffold in their discovery programs.

Introduction: The Strategic Value of the 2-(2-Bromophenyl)furan Moiety

Heterocyclic compounds form the bedrock of modern pharmacology, with furan derivatives prized for their diverse biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][3] The 2-phenylfuran substructure, in particular, is a common motif in drug discovery. It can function as a bioisostere for other aromatic systems, offering unique steric and electronic properties that can enhance receptor binding, metabolic stability, and overall bioavailability.[2]

The true value of 2-(2-Bromophenyl)furan lies in the specific placement of the bromine atom. Positioned on the phenyl ring, it serves as an exceptionally versatile synthetic "handle." This aryl bromide is primed for a wide array of palladium-catalyzed cross-coupling reactions, which are among the most robust and widely used transformations in pharmaceutical development.[4][5][6] This allows for the late-stage, modular introduction of diverse functional groups, enabling rapid exploration of the chemical space around the core scaffold and accelerating the optimization of structure-activity relationships (SAR).

Furthermore, the ortho orientation of the furan and bromo substituents creates a specific conformational bias. This restricted rotation can be critical for locking a molecule into a bioactive conformation, enhancing its affinity and selectivity for a biological target.

Caption: Logical relationship of 2-(2-Bromophenyl)furan's features to its applications.

Synthesis of the Core Scaffold

The preparation of substituted phenylfurans is readily achievable through standard methodologies. A common and reliable route to access aryl-furan linkages is the Suzuki-Miyaura cross-coupling reaction. While a specific synthesis for the ortho-bromo isomer is not detailed in the provided search results, a well-documented protocol exists for its para-substituted counterpart, 2-(4-Bromophenyl)furan, which can be adapted.[7]

Exemplary Protocol: Synthesis of an Aryl-Furan via Suzuki Coupling

This protocol outlines the synthesis of 2-(4-bromophenyl)furan and serves as a representative workflow for coupling an aryl halide with a furan boronic acid.[7]

Step-by-Step Methodology:

• Vessel Preparation: A suitable reaction vessel (e.g., 10 L) is charged with 4-bromoiodobenzene (1.06 moles), 2-furanboronic acid (1.25 moles), triphenylphosphine (0.05 moles), tetra-n-butylammonium bromide (1.1 moles), and sodium carbonate (2 moles).

• Solvent and Catalyst Addition: Tetrahydrofuran (3.72 L) and water (3.72 L) are added as the solvent system. Finally, palladium on activated carbon (10%, 56.57 mmoles) is added as the catalyst.

• Reaction Execution: The heterogeneous mixture is heated to 60°C under a nitrogen atmosphere. The reaction progress is monitored by a suitable analytical method, such as gas chromatography, until the starting material is consumed (approx. 20 hours).

• Work-up and Isolation: After cooling to room temperature, the reaction mixture is filtered through a pad of diatomaceous earth (e.g., Decalite). The organic layer is separated, washed with a saturated sodium chloride solution, and concentrated under reduced pressure.

• Purification: The crude product is diluted with toluene, and any precipitated solids are filtered off. The filtrate is concentrated and purified by column chromatography on silica gel using hexane as the eluent.

• Crystallization: The purified product is crystallized from an ethanol/water mixture to yield the final 2-(4-bromophenyl)furan.

Key Application: A Versatile Intermediate for Kinase Inhibitors

Protein kinases are a critical class of drug targets, and their inhibitors are paramount in oncology and inflammatory diseases.[8] The 2-phenylfuran scaffold has been successfully incorporated into potent protein tyrosine kinase (PTK) inhibitors.[9][10] The strategic placement of the bromine atom in 2-(2-Bromophenyl)furan makes it an ideal starting point for building libraries of kinase inhibitors via cross-coupling chemistry.

The aryl bromide can be readily transformed into more complex structures using reactions like the Suzuki-Miyaura coupling (for C-C bond formation) or the Buchwald-Hartwig amination (for C-N bond formation).[5][6] These reactions are cornerstones of modern medicinal chemistry, enabling the efficient connection of molecular fragments.[4]

Caption: Key cross-coupling reactions enabled by the aryl bromide handle.

Case Study: Synthesis of N-Aryl Furan Carboxamides

While not using the exact 2-(2-bromophenyl)furan, a study by Siddiqa et al. provides a powerful template for its potential use. They synthesized a series of N-(4-bromophenyl)furan-2-carboxamides and then used the aryl bromide as a handle for Suzuki-Miyaura cross-coupling to generate a library of functionalized derivatives.[11] These compounds were then successfully screened for antibacterial activity.[11] This workflow is directly translatable to derivatives of 2-(2-Bromophenyl)furan for kinase inhibitor discovery.

Exemplary Protocol: Suzuki-Miyaura Coupling on an Aryl Bromide Scaffold

The following generalized protocol is adapted from the work on N-(4-bromophenyl)furan-2-carboxamide and demonstrates how 2-(2-Bromophenyl)furan derivatives can be diversified.[11][12]

Step-by-Step Methodology:

• Inert Atmosphere: The starting aryl bromide (e.g., a derivative of 2-(2-Bromophenyl)furan) (1.0 equivalent) is placed in a Schlenk tube under an inert argon atmosphere.

• Catalyst and Solvent: Tetrakis(triphenylphosphine)palladium(0) (a common Pd(0) catalyst) and an appropriate solvent (e.g., 1,4-dioxane) are added. The mixture is agitated for 30 minutes at room temperature.

• Reagent Addition: The desired aryl or heteroaryl boronic acid (1.1 equivalents) is added, followed by a base such as potassium phosphate (K₃PO₄) (1.0 equivalent) and a small amount of water.

• Reaction Execution: The reaction mixture is heated (e.g., to 80-100°C) and stirred until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS).

• Work-up and Purification: Upon completion, the reaction is cooled, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried, concentrated, and the resulting crude product is purified by flash column chromatography to yield the desired coupled product.

Bioisosteric Considerations and Future Outlook

The furan ring itself is a valuable pharmacophore.[1] Its oxygen atom can act as a hydrogen bond acceptor, and the entire ring system can serve as a bioisosteric replacement for a phenyl ring, offering improved physicochemical properties such as solubility or metabolic profile.[2] The rigid, planar nature of the 2-(2-Bromophenyl)furan scaffold, with its defined angle between the two aromatic rings, presents a unique conformational profile that can be exploited to achieve high target selectivity.

The potential applications for this building block are vast and extend beyond kinase inhibitors to other areas where rigid biaryl or aryl-heteroaryl structures are desired, including antiviral, antibacterial, and anti-inflammatory agents.[1][13] The continued development of novel cross-coupling methodologies will only expand the synthetic toolkit available to chemists, further cementing the role of versatile intermediates like 2-(2-Bromophenyl)furan in the future of drug discovery.

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Reactivity of the furan ring in 2-(2-Bromophenyl)furan

An In-depth Technical Guide to the Reactivity of 2-(2-Bromophenyl)furan: A Versatile Synthetic Building Block

Abstract

This technical guide provides a comprehensive analysis of the reactivity of 2-(2-Bromophenyl)furan, a heterocyclic compound of significant interest in synthetic and medicinal chemistry. We delve into the nuanced reactivity of the furan ring, exploring its behavior in electrophilic aromatic substitution and metallation reactions, as influenced by the C2-aryl substituent. Furthermore, this guide details the synthetic utility of the C-Br bond on the phenyl ring, presenting protocols and mechanistic insights for various palladium-catalyzed cross-coupling reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this molecule's dual reactivity for the construction of complex molecular architectures.

Introduction: The Dichotomous Reactivity of Aryl-Furans

Furan is a five-membered aromatic heterocycle that exhibits a rich and distinct chemical personality. Its aromaticity, arising from the delocalization of six π-electrons over the five-membered ring, is less pronounced than that of benzene, rendering it more susceptible to reactions that can temporarily disrupt this system.[1] The oxygen heteroatom significantly influences the ring's electronic properties; through resonance, it donates electron density to the ring, making the furan nucleus substantially more reactive towards electrophiles than benzene.[2][3]

This inherent reactivity is primarily directed towards the C2 (α) and C5 (α') positions. Electrophilic attack at these positions proceeds through a more stable cationic intermediate (a σ-complex or arenium ion) compared to attack at the C3 (β) or C4 (β') positions. This is because the positive charge in the C2/C5-attack intermediate can be delocalized over three resonance structures, including a crucial one where the charge is stabilized by the oxygen atom.[4]

When a substituent is placed at the C2 position, as in 2-(2-Bromophenyl)furan, the molecule's reactivity profile becomes twofold.

• The Furan Ring: The furan moiety retains its susceptibility to electrophilic attack, now primarily directed to the C5 position. It can also undergo directed metallation, offering a pathway for nucleophilic functionalization.

• The Bromophenyl Group: The carbon-bromine bond on the phenyl ring serves as a robust handle for a suite of transition-metal-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[5]

This guide will systematically explore these two facets of reactivity, providing both the theoretical underpinnings and practical, field-proven protocols.

Synthesis of 2-(2-Bromophenyl)furan

The most common and efficient route to 2-(2-Bromophenyl)furan is through a Suzuki-Miyaura cross-coupling reaction. This method offers high yields and functional group tolerance. A typical procedure involves the coupling of a furan-based boronic acid with a dibrominated benzene derivative.

Experimental Protocol: Suzuki Coupling for 2-(2-Bromophenyl)furan[8]

• Assembly: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 2-furanboronic acid (1.2 eq.), 1-bromo-2-iodobenzene or 1,2-dibromobenzene (1.0 eq.), and a base such as sodium carbonate (Na₂CO₃, 2.0 eq.).

• Catalyst System: Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq.) or a combination of palladium(II) acetate [Pd(OAc)₂] and a suitable phosphine ligand.

• Solvent: Add a solvent mixture, typically toluene/ethanol/water or tetrahydrofuran/water.

• Reaction: Purge the flask with an inert gas (e.g., Argon or Nitrogen) and heat the mixture to reflux (typically 80-100 °C).

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 2-(2-Bromophenyl)furan.

Reactivity of the Furan Ring

The presence of the 2-bromophenyl group at the C2 position sterically and electronically influences the reactivity of the furan ring.

Electrophilic Aromatic Substitution

As an electron-donating substituent (via resonance), the aryl group at C2 directs incoming electrophiles to the vacant C5 position. This is the most electron-rich and sterically accessible position for electrophilic attack.

Attack of an electrophile (E⁺) at the C5 position of 2-substituted furan leads to a stabilized cationic intermediate where the positive charge is delocalized across the ring and onto the oxygen atom. Attack at other positions (C3 or C4) results in less stable intermediates.

Diagram: Workflow for Electrophilic Bromination

Caption: Experimental workflow for the C5-bromination of 2-(2-Bromophenyl)furan.

Metallation and Directed Lithiation

Metallation, particularly lithiation, is a powerful tool for functionalizing the furan ring. The regioselectivity of this reaction is dictated by the kinetic acidity of the ring protons. For 2-substituted furans, the C5 proton is generally the most acidic and is preferentially abstracted by strong bases like n-butyllithium (n-BuLi).[6] This generates a potent nucleophile, 2-(2-bromophenyl)-5-lithiofuran, which can be trapped with various electrophiles.

• Setup: To a flame-dried, argon-purged flask, add a solution of 2-(2-Bromophenyl)furan (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-butyllithium (1.1 eq., typically 1.6 M or 2.5 M in hexanes) dropwise while maintaining the temperature at -78 °C. Stir for 1 hour.

• Electrophilic Quench: Add the desired electrophile (e.g., N,N-dimethylformamide (DMF) for formylation, or an aldehyde/ketone for alcohol formation) and stir for an additional 1-2 hours at -78 °C.

• Workup: Allow the reaction to warm to room temperature and quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction & Purification: Extract the aqueous layer with an organic solvent, dry the combined organic layers, and purify the product via column chromatography.

Reactivity of the C-Br Bond: Cross-Coupling Reactions

The C(sp²)-Br bond on the phenyl ring is a versatile functional handle for palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern drug discovery and materials science, allowing for the modular construction of complex biaryl and heteroaryl systems.

Diagram: Palladium-Catalyzed Suzuki-Miyaura Coupling Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Suzuki-Miyaura Coupling

The Suzuki reaction creates a new C-C bond by coupling the aryl bromide with an organoboron reagent (e.g., a boronic acid or ester) in the presence of a palladium catalyst and a base.[7][8] It is highly valued for its mild reaction conditions and the low toxicity of its boron-containing reagents.[9]

Table 1: Representative Conditions for Suzuki Coupling of 2-(2-Bromophenyl)furan

Boronic Acid Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	>90
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90	~88
3-Thiopheneboronic acid	PdCl₂(dppf) (2)	-	Cs₂CO₃	DMF	110	~85

Heck-Mizoroki Reaction

The Heck reaction couples the aryl bromide with an alkene to form a new, more substituted alkene.[10][11] This reaction is a powerful method for C-C bond formation and vinylation of aryl systems.[12]

• Assembly: Combine 2-(2-Bromophenyl)furan (1.0 eq.), the desired alkene (e.g., styrene or an acrylate, 1.5 eq.), a palladium source like Pd(OAc)₂ (2-5 mol%), and a phosphine ligand (e.g., P(o-tolyl)₃).

• Base and Solvent: Add a base, typically a tertiary amine like triethylamine (Et₃N), and a polar aprotic solvent such as DMF or acetonitrile.

• Reaction: Heat the mixture under an inert atmosphere to 80-120 °C until the starting material is consumed.

• Workup and Purification: After cooling, filter the mixture to remove amine salts, dilute with water, and extract with an organic solvent. Purify the product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between the aryl bromide and a terminal alkyne.[13] This reaction requires both a palladium catalyst and a copper(I) co-catalyst (typically CuI).[14][15]

Table 2: Representative Conditions for Sonogashira Coupling

Alkyne Partner	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65
Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	Toluene	80
Propargyl alcohol	Pd(OAc)₂ (2) / XPhos	CuI (3)	Cs₂CO₃	Dioxane	100

Buchwald-Hartwig Amination

This reaction is a premier method for forming C-N bonds by coupling the aryl bromide with a primary or secondary amine.[16][17] The choice of palladium precursor, ligand, and base is crucial for achieving high yields and depends heavily on the nature of the amine coupling partner.[18][19]

• Assembly: In a glovebox or under an inert atmosphere, charge a vial with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a specialized phosphine ligand (e.g., XPhos, RuPhos, or BrettPhos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or LiHMDS, 1.4 eq.).

• Reagents: Add 2-(2-Bromophenyl)furan (1.0 eq.) and the desired amine (1.2 eq.).

• Solvent: Add an anhydrous solvent such as toluene or dioxane.

• Reaction: Seal the vial and heat the mixture to 80-110 °C.

• Workup and Purification: After completion, cool the reaction, dilute with an organic solvent, and filter through a pad of celite. Concentrate the filtrate and purify the resulting arylamine by column chromatography.

Conclusion and Future Outlook

2-(2-Bromophenyl)furan is a molecule with a rich and synthetically valuable dual-reactivity profile. The electron-rich furan ring is amenable to functionalization at the C5 position through electrophilic substitution or directed metallation. Concurrently, the C-Br bond on the phenyl substituent serves as a reliable and versatile handle for a wide array of palladium-catalyzed cross-coupling reactions. This orthogonal reactivity allows for the stepwise and controlled construction of highly complex and diverse molecular scaffolds. A thorough understanding of these reaction pathways, as detailed in this guide, empowers researchers in drug discovery and materials science to design and execute efficient synthetic routes to novel and functional molecules. Future research will likely focus on developing even more efficient and sustainable catalytic systems and exploring the reactivity of this scaffold in C-H activation and photoredox catalysis.

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An In-depth Technical Guide to the Stability and Storage of 2-(2-Bromophenyl)furan

Introduction: The Synthetic Versatility and Handling Challenges of a Key Building Block

2-(2-Bromophenyl)furan is a valuable heterocyclic compound, serving as a pivotal intermediate in the synthesis of a wide array of more complex molecules in the pharmaceutical, agrochemical, and materials science sectors. Its structure, featuring a reactive furan ring and a bromophenyl moiety amenable to cross-coupling reactions, makes it a versatile building block for drug discovery and organic synthesis.[1][2] However, the very reactivity that makes this compound synthetically useful also introduces inherent stability challenges.

This guide provides a comprehensive overview of the stability profile, optimal storage conditions, and safe handling procedures for 2-(2-Bromophenyl)furan. As Senior Application Scientists, our goal is to bridge the gap between theoretical chemical properties and practical laboratory application, ensuring both the integrity of the compound and the safety of the researchers who handle it. The protocols and recommendations outlined herein are designed to be self-validating, promoting best practices for maintaining the quality and safety of this important chemical intermediate.

Chemical Stability Profile: Understanding the Inherent Risks

The stability of 2-(2-Bromophenyl)furan is influenced by several environmental factors. While the compound is generally stable under standard ambient conditions if stored correctly, its furan moiety presents a significant risk for peroxide formation, a common characteristic of ethers and related compounds.[3]

Key Factors Influencing Stability:

• Air and Oxygen: The primary degradation pathway of concern is the reaction with atmospheric oxygen, particularly on prolonged storage, which can lead to the formation of explosive peroxides.[4] This is a critical safety consideration, as the accumulation of peroxides can lead to violent decomposition, especially upon heating or concentration.

• Light: The Safety Data Sheet for 2-(2-Bromophenyl)furan explicitly mentions that the compound is light-sensitive. Photochemical degradation can occur, potentially leading to polymerization or the formation of other impurities.

• Temperature: Elevated temperatures can accelerate degradation pathways, including peroxide formation. Conversely, storing at inappropriately low temperatures could lead to freezing, which may not be ideal for all applications. The recommended storage temperature is between 2°C and 8°C.

• Incompatible Materials: Contact with strong oxidizing agents, reducing agents, strong acids, or strong alkalis can lead to vigorous and potentially hazardous reactions.[5][6]

Potential Degradation Pathways

The principal degradation pathway for 2-(2-Bromophenyl)furan involves the formation of peroxides at the furan ring. This process is typically initiated by autoxidation, a free-radical chain reaction involving atmospheric oxygen. Other potential degradation pathways, although less commonly cited, could involve acid-catalyzed polymerization of the furan ring or other oxidative degradation mechanisms.

Recommended Storage and Handling Protocols

Adherence to stringent storage and handling protocols is paramount to preserving the chemical integrity of 2-(2-Bromophenyl)furan and ensuring laboratory safety.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C	To minimize the rate of peroxide formation and other degradation reactions.
Atmosphere	Store under an inert gas (e.g., nitrogen, argon)	To prevent contact with atmospheric oxygen and moisture, thereby inhibiting peroxide formation.[4]
Container	Tightly sealed, opaque or amber glass bottle	To prevent exposure to air and light.[5]
Location	Cool, dry, well-ventilated, and approved flammable liquids storage area	To ensure a stable environment and compliance with safety regulations.[7]
Segregation	Store away from incompatible materials (strong acids, bases, and oxidizing agents)	To prevent accidental hazardous reactions.[5][6]

Handling Procedures

• Ventilation: Always handle 2-(2-Bromophenyl)furan in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of vapors.[8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a flame-retardant lab coat.[5]

• Inert Atmosphere: For transfers and reactions, consider using techniques that maintain an inert atmosphere, such as a glove box or Schlenk line, to minimize exposure to air.

• Avoiding Ignition Sources: This compound is flammable. Keep it away from open flames, hot surfaces, and sparks. Use non-sparking tools and ensure that all equipment is properly grounded to prevent static discharge.[3]

• Peroxide Testing: It is crucial to periodically test for the presence of peroxides, especially in older containers or containers that have been opened multiple times. Do not distill or concentrate a sample of 2-(2-Bromophenyl)furan without first confirming the absence of peroxides.

Assessing Compound Stability: A Practical Workflow

A systematic approach to assessing the stability of 2-(2-Bromophenyl)furan is essential for quality control and safety. The following workflow outlines the key steps.

Caption: A logical workflow for the stability assessment of 2-(2-Bromophenyl)furan.

Experimental Protocol: Peroxide Detection

This protocol provides a qualitative method for detecting the presence of peroxides in 2-(2-Bromophenyl)furan. This test should be performed regularly on stored samples.

Materials:

• Sample of 2-(2-Bromophenyl)furan

• Potassium iodide (KI) solution (10% w/v in deionized water, freshly prepared)

• Glacial acetic acid

• Starch indicator solution (optional)

• Small test tube

Procedure:

• Sample Preparation: In a chemical fume hood, add approximately 1 mL of 2-(2-Bromophenyl)furan to a clean, dry test tube.

• Acidification: Add 1 mL of glacial acetic acid to the test tube and mix gently.

• Reagent Addition: Add 1-2 mL of the freshly prepared 10% potassium iodide solution.

• Observation: Stopper the test tube and shake for 30 seconds. Allow the layers to separate.

• Interpretation:

  • Negative Result (No Peroxides): The solution remains colorless or pale yellow.

  • Positive Result (Peroxides Present): A yellow to dark brown color develops due to the oxidation of iodide (I⁻) to iodine (I₂). The intensity of the color is proportional to the concentration of peroxides.

• Confirmation (Optional): Add a few drops of starch indicator solution. A deep blue-black color confirms the presence of iodine, and therefore peroxides.

• Decontamination/Disposal: If peroxides are detected, the material should be treated to remove the peroxides or disposed of as hazardous waste according to institutional guidelines. Do not attempt to distill or concentrate material that tests positive for peroxides.

Conclusion

2-(2-Bromophenyl)furan is a compound of significant synthetic utility, but its handling requires a thorough understanding of its stability and reactivity. The primary risks associated with this compound are its flammability and its propensity to form explosive peroxides upon storage. By implementing the robust storage, handling, and testing protocols outlined in this guide, researchers can ensure the integrity of the compound, the reproducibility of their experimental results, and, most importantly, a safe laboratory environment. Proactive management of this chemical's stability is not merely a matter of good practice but a critical component of responsible scientific research.

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• Khimiya Geterotsiklicheskikh Soedinenii. (n.d.). View of Stability of the Furan Ring During Bromination. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Retrieved from [Link]

• National Institutes of Health. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Retrieved from [Link]

• MDPI. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• National Institutes of Health. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Retrieved from [Link]

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• PubMed. (2019). Validation of analytical method for furan determination in eight food matrices and its levels in various foods. Retrieved from [Link]

• PubMed. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Retrieved from [Link]

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• Google Patents. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

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A Technical Guide to 2-(2-Bromophenyl)furan: Synthesis, Derivatization, and Applications in Modern Chemistry

Abstract

The furan ring is a privileged scaffold in medicinal chemistry and a foundational component in materials science.[1][2] When functionalized with strategically placed reactive groups, it becomes a powerful building block for constructing complex molecular architectures. This technical guide focuses on one such building block: 2-(2-Bromophenyl)furan. We provide an in-depth review of its synthesis and explore its vast potential as a precursor for a diverse range of derivatives via modern cross-coupling methodologies. Detailed protocols for palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions are presented, highlighting the causality behind experimental choices. The applications of the resulting derivatives as advanced intermediates for drug discovery and organic electronic materials are discussed, offering researchers and development professionals a comprehensive resource for leveraging this versatile molecule.

Introduction: The Significance of the Aryl-Furan Scaffold

Five-membered aromatic heterocycles are cornerstones of modern chemical research, with the furan moiety holding a place of particular distinction.[3] Its unique electronic properties and its ability to act as a bioisostere for phenyl or thiophene rings have established it as a "privileged scaffold" in drug design.[1] Furan derivatives are integral to numerous natural products and FDA-approved drugs, demonstrating their profound therapeutic relevance.[4][5] Beyond pharmaceuticals, the furan ring is a key component in the development of novel conjugated polymers and small molecules for organic electronics, where it can impart favorable properties such as rigidity and high charge mobility.[6][7]

2-(2-Bromophenyl)furan emerges as a particularly valuable synthetic intermediate. It possesses two distinct and orthogonally reactive sites: the furan ring, amenable to electrophilic substitution, and the bromophenyl moiety, which is an ideal handle for a suite of powerful palladium-catalyzed cross-coupling reactions. This dual reactivity allows for the systematic and controlled construction of complex molecules, making it a gateway to novel chemical space for both pharmaceutical and materials science applications.[8]

Synthesis of the Core Scaffold: 2-(2-Bromophenyl)furan

The efficient synthesis of the 2-(2-bromophenyl)furan core is paramount for its use as a building block. While various methods exist for creating aryl-furan linkages, the Suzuki-Miyaura cross-coupling reaction stands out for its high functional group tolerance, mild reaction conditions, and commercial availability of starting materials.[9] This approach typically involves the coupling of 2-bromofuran or a furan-2-boronic acid with a corresponding phenyl partner.

A reliable route involves the coupling of commercially available 2-furanboronic acid with 1-bromo-2-iodobenzene or, more commonly, the coupling of 2-bromofuran with (2-bromophenyl)boronic acid. The latter is often preferred as 2-bromofuran can be prepared on a large scale.[10]

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Introduction: The Furan Scaffold in Modern Chemistry

An In-Depth Technical Guide to the Discovery and Synthesis of 2-Aryl-Furans for Researchers, Scientists, and Drug Development Professionals

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a foundational structural motif in a vast array of biologically active compounds and functional materials.[1] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, have cemented its importance in medicinal chemistry.[2] Among the various classes of furan derivatives, 2-aryl-furans have garnered significant attention due to their prevalence in natural products and their diverse pharmacological activities, which include anti-inflammatory, antimicrobial, and anticancer properties.[1][3] This guide provides a comprehensive overview of the historical discovery, evolution of synthetic methodologies, and applications of the 2-aryl-furan core, with a focus on providing practical insights for professionals in drug discovery and development.

A Historical Perspective: From Classical Condensations to Modern Arylations

The journey to the efficient synthesis of 2-aryl-furans is a story of chemical innovation spanning over a century. The conceptual foundation for creating the furan ring itself was laid in the late 19th and early 20th centuries with the development of seminal named reactions that remain relevant to this day.

The Paal-Knorr furan synthesis , first reported independently by Carl Paal and Ludwig Knorr in 1884, provided a robust method for converting 1,4-dicarbonyl compounds into furans under acidic conditions.[4][5] This reaction was a significant breakthrough, establishing a reliable pathway to the furan core.[6] Shortly thereafter, the Feist-Benary synthesis , discovered by Franz Feist in 1902 and Erich Benary in 1911, offered a complementary route from α-halo ketones and β-dicarbonyl compounds in the presence of a base.[7][8]

While these classical methods were instrumental in forming the furan ring, the introduction of the aryl substituent at the 2-position often required the use of pre-functionalized starting materials, such as 1-aryl-1,4-diketones for the Paal-Knorr synthesis. The advent of palladium-catalyzed cross-coupling reactions in the latter half of the 20th century revolutionized the synthesis of biaryl compounds, and by extension, 2-aryl-furans.[9][10] The Suzuki-Miyaura coupling , in particular, emerged as a powerful tool for forging the carbon-carbon bond between a furan ring and an aryl group with high efficiency and functional group tolerance.[11] More recently, the field has advanced further with the development of direct C-H arylation methods, which offer the tantalizing prospect of forming the 2-aryl-furan linkage in a single step from an unfunctionalized furan and an aryl halide, thereby increasing atom economy and reducing synthetic steps.[12][13]

Classical Synthetic Strategies for the Furan Core

The Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis is a cornerstone of furan chemistry, involving the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound.[5] The versatility of this reaction allows for the preparation of a wide range of substituted furans, where the substituents can be alkyl, aryl, or ester groups.[6]

Mechanism and Rationale:

The reaction is initiated by the protonation of one of the carbonyl oxygens by an acid catalyst. This is followed by enolization of the other carbonyl group. The crucial ring-forming step is an intramolecular nucleophilic attack of the enol oxygen onto the protonated carbonyl carbon, which is the rate-determining step.[4] The resulting cyclic hemiacetal then undergoes dehydration to yield the aromatic furan ring.[14]

Experimental Protocol: General Procedure for Paal-Knorr Synthesis [14]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 1-aryl-1,4-dicarbonyl compound (1.0 eq).

• Solvent and Catalyst: Add an anhydrous solvent such as toluene or acetic acid, followed by a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid).

• Reaction Execution: Heat the mixture to reflux with continuous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After completion, cool the reaction mixture to room temperature. If a non-acidic solvent was used, wash the mixture with a saturated aqueous solution of sodium bicarbonate to neutralize the acid, followed by brine.

• Isolation and Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure. The crude product can then be purified by vacuum distillation or column chromatography on silica gel.

Starting 1,4-Diketone	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
1-Phenyl-1,4-pentanedione	p-TsOH	Toluene	Reflux	60-80	[15]
1,4-Diphenyl-1,4-butanedione	H₂SO₄	Acetic Acid	Reflux	High	[5]
2-Butene-1,4-diones	Formic Acid/Pd-C	PEG-200	Microwave	High	[16]

The Feist-Benary Furan Synthesis

The Feist-Benary synthesis offers an alternative and powerful route to substituted furans, proceeding through the base-catalyzed condensation of an α-halo ketone with a β-dicarbonyl compound.[8]

Mechanism and Rationale:

The reaction is initiated by the deprotonation of the acidic α-proton of the β-dicarbonyl compound by a base (e.g., pyridine, triethylamine) to form a nucleophilic enolate.[7] This enolate then undergoes a nucleophilic substitution (Sₙ2) reaction with the α-halo ketone, displacing the halide. The resulting intermediate then undergoes an intramolecular cyclization and subsequent dehydration to afford the furan product.[1] The use of mild bases is often crucial to prevent the hydrolysis of ester functionalities that may be present in the β-dicarbonyl starting material.[1]

Experimental Protocol: General Procedure for Feist-Benary Synthesis [1]

• Reaction Setup: In a round-bottom flask, dissolve the β-dicarbonyl compound (1.0 eq) in a suitable solvent such as ethanol or pyridine.

• Base Addition: Add a base, typically pyridine or triethylamine (1.1-1.2 eq), to the solution.

• Addition of α-Halo Ketone: Slowly add the α-halo ketone (1.0 eq) to the reaction mixture, maintaining a low temperature if the reaction is exothermic.

• Reaction Conditions: Heat the mixture (typically 50-100°C) and monitor its progress by TLC.

• Workup and Purification: After cooling, the reaction mixture is worked up by dilution with an organic solvent (e.g., diethyl ether), followed by washing with water, saturated aqueous sodium bicarbonate, and brine. The organic layer is then dried, concentrated, and the crude product is purified by distillation or column chromatography.

| α-Halo Ketone | β-Dicarbonyl Compound | Base | Solvent | Temperature (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Chloroacetone | Ethyl acetoacetate | Triethylamine | - | Reflux | ~70-80 |[1] | | Phenacyl bromide | Ethyl acetoacetate | Pyridine | Ethanol | 50-100 | 50-70 |[15] | | 2-Chloro-1-phenylethan-1-one | Ethyl acetoacetate | Pyridine | Pyridine | 60 | Moderate |[7] |

Modern Synthetic Methodologies for 2-Aryl-Furan Construction

The limitations of classical methods, such as the need for pre-functionalized starting materials and sometimes harsh reaction conditions, have driven the development of more efficient and versatile strategies for the synthesis of 2-aryl-furans. Transition metal-catalyzed cross-coupling reactions have been at the forefront of this evolution.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds, and it has been successfully applied to the synthesis of 2-aryl-furans.[11] The reaction typically involves the coupling of a furan-2-boronic acid or its ester with an aryl halide in the presence of a palladium catalyst and a base.

Mechanism and Rationale:

The catalytic cycle begins with the oxidative addition of the aryl halide to a palladium(0) species. This is followed by transmetalation with the organoboron compound, which is activated by the base. The final step is reductive elimination, which forms the desired 2-aryl-furan and regenerates the palladium(0) catalyst. The choice of ligand on the palladium catalyst is crucial for the efficiency of the reaction, with bulky, electron-rich phosphine ligands often being employed.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a reaction vessel, add the furan-2-boronic acid (1.2 eq), aryl halide (1.0 eq), base (e.g., K₂CO₃, 2.0 eq), and palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Solvent and Degassing: Add a suitable solvent system (e.g., THF/water, DMF/water) and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100°C) and stir until the starting materials are consumed, as monitored by TLC or GC.

• Workup: Cool the reaction to room temperature and add water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure. Purify the crude product by column chromatography.

| Furan Derivative | Aryl Halide | Catalyst | Base | Solvent | Temperature (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Furan-2-boronic acid | 4-Bromobenzonitrile | Pd(OAc)₂/RuPhos | Na₂CO₃ | Ethanol | 85 | High |[17] | | Furan-2-boronic acid | Aryl bromides | Pd(dppf)Cl₂ | K₂CO₃ | n-Butanol/H₂O | 100 | 95 |[14] | | 2-(4-Bromophenyl)benzofuran | Arylboronic acids | Pd(II) complex | K₂CO₃ | EtOH/H₂O | 80 | 92-98 |[18] |

Direct C-H Arylation

Direct C-H arylation represents a more atom-economical approach to 2-aryl-furans, as it avoids the pre-functionalization of the furan ring.[19] This method involves the palladium-catalyzed coupling of a furan with an aryl halide.

Mechanism and Rationale:

The mechanism of direct C-H arylation is still a subject of active research, but a commonly proposed pathway involves a concerted metalation-deprotonation (CMD) step. In this process, the palladium catalyst coordinates to the furan ring, and a base assists in the cleavage of a C-H bond at the 2-position. The resulting palladacycle then undergoes reductive elimination with an aryl halide that has previously undergone oxidative addition to another palladium center, or a related pathway, to form the 2-aryl-furan. The choice of catalyst, ligand, base, and solvent is critical for achieving high regioselectivity and yield.

Experimental Protocol: General Procedure for Direct C-H Arylation [12]

• Reaction Setup: In a sealed tube or pressure vessel, combine the furan derivative (often in excess), the aryl halide (1.0 eq), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (if required), and a base (e.g., K₂CO₃, Cs₂CO₃, or a carboxylate salt).

• Solvent and Degassing: Add a high-boiling polar aprotic solvent such as DMF or DMAc and degas the mixture.

• Reaction Execution: Seal the vessel and heat the reaction to a high temperature (typically 120-150°C) for several hours.

• Workup and Purification: After cooling, the reaction mixture is typically diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

| Furan Derivative | Aryl Halide | Catalyst | Base | Solvent | Temperature (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Furan | Aryl Bromides | Pd(OAc)₂/PCy₃·HBF₄ | K₂CO₃ | DMA | 100 | Moderate to Good |[20] | | 2-n-Butylfuran | 4-Bromoacetophenone | [Pd(C₃H₅)Cl]₂/Tedicyp | AcONa | DMAc | 150 | High |[12] | | Benzofuran | Aryl Bromides | Pd(OAc)₂/SPhos | CsOPiv | DMAc | 140 | Moderate to Good |[13] |

The 2-Aryl-Furan Scaffold in Drug Development

The 2-aryl-furan motif is a privileged scaffold in medicinal chemistry, appearing in a number of drugs and biologically active molecules. The furan ring can act as a stable, lipophilic spacer, while the aryl group can be functionalized to modulate potency, selectivity, and pharmacokinetic properties.

Case Study 1: Dantrolene

Dantrolene is a postsynaptic muscle relaxant used in the treatment of malignant hyperthermia and spasticity.[21] Its structure features a 2-(4-nitrophenyl)furan moiety.

Synthesis: The synthesis of dantrolene involves a modified Meerwein arylation, where p-nitroaniline is diazotized and then coupled with furfural in the presence of a copper(II) catalyst. The resulting 5-(4-nitrophenyl)furfural is then condensed with 1-aminohydantoin to yield dantrolene.[21]

Mechanism of Action: Dantrolene exerts its muscle relaxant effects by inhibiting the release of calcium ions from the sarcoplasmic reticulum in muscle cells.[15] It achieves this by binding to the ryanodine receptor (RyR1), a calcium channel, thereby antagonizing its opening and reducing muscle contraction.[19]

Case Study 2: Rofecoxib (Vioxx)

Rofecoxib, formerly marketed as Vioxx, is a nonsteroidal anti-inflammatory drug (NSAID) that is a selective inhibitor of cyclooxygenase-2 (COX-2).[22] Its structure contains a 4-(4-(methylsulfonyl)phenyl)-3-phenylfuran-2(5H)-one core.

Mechanism of Action: Rofecoxib selectively inhibits the COX-2 enzyme, which is responsible for the synthesis of prostaglandins that mediate pain and inflammation.[23] By selectively targeting COX-2 over COX-1, which is involved in protecting the stomach lining, rofecoxib was designed to reduce the gastrointestinal side effects associated with traditional NSAIDs.[24] However, it was withdrawn from the market due to an increased risk of cardiovascular events.[25]

Conclusion and Future Outlook

The 2-aryl-furan scaffold has a rich history and continues to be an area of active research in synthetic and medicinal chemistry. The evolution from classical condensation reactions to modern palladium-catalyzed cross-coupling and direct C-H arylation methods has provided chemists with a powerful and versatile toolkit for the construction of these important molecules. For researchers and drug development professionals, a thorough understanding of these synthetic strategies, their underlying mechanisms, and their practical advantages and limitations is essential for the efficient design and synthesis of novel therapeutic agents. As our understanding of the biological roles of 2-aryl-furans continues to grow, so too will the demand for innovative and efficient synthetic methodologies to access this privileged structural motif.

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Protocols & Analytical Methods

Suzuki-Miyaura cross-coupling reactions using 2-(2-Bromophenyl)furan

An Application Guide to the Synthesis of 2-Aryl-Substituted Furans via Suzuki-Miyaura Cross-Coupling

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the Suzuki-Miyaura cross-coupling reaction for the synthesis of 2-aryl-substituted furans, using 2-(2-Bromophenyl)furan as a key starting material. The furan motif is a privileged scaffold in medicinal chemistry, appearing in numerous clinically significant drugs.[1][2] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles that govern the reaction's success. We will explore the catalytic cycle, provide detailed, field-tested protocols, offer insights into reagent selection, and present a systematic approach to troubleshooting.

Introduction: The Significance of 2-Aryl Furan Scaffolds

The furan ring system is a cornerstone in the architecture of many pharmacologically active compounds, contributing to a wide spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[3] The synthesis of biaryl structures, particularly those incorporating heterocyclic rings like furan, is a central task in modern drug discovery. The Suzuki-Miyaura reaction stands as one of the most powerful and versatile methods for constructing C(sp²)–C(sp²) bonds due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid derivatives.[4][5]

The target transformation discussed herein, the coupling of 2-(2-Bromophenyl)furan with various arylboronic acids, generates complex molecular frameworks that are of significant interest for building libraries of potential therapeutic agents.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

A foundational understanding of the reaction mechanism is critical for rational optimization and troubleshooting. The generally accepted mechanism proceeds through a palladium-catalyzed cycle involving three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[6][7][8]

Figure 1: The Suzuki-Miyaura Catalytic Cycle.

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-bromine bond of 2-(2-Bromophenyl)furan. This is often the rate-determining step of the reaction.[7] The reactivity of aryl halides follows the trend I > Br > Cl.[9] For less reactive aryl bromides and chlorides, the choice of ligand is paramount to facilitate this step.[10]

• Transmetalation: In the presence of a base, the aryl group from the boronic acid is transferred to the palladium(II) center, displacing the halide. The base activates the organoboron species, enhancing its nucleophilicity and facilitating the transfer.[11]

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated from the metal center, forming the desired C-C bond of the biaryl product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[6]

Core Protocol: Suzuki-Miyaura Coupling of 2-(2-Bromophenyl)furan

This protocol provides a robust starting point for coupling with a generic arylboronic acid. Optimization may be required for specific substrates.

Reagents and Equipment

• Substrates: 2-(2-Bromophenyl)furan, Arylboronic acid

• Catalyst: Pd(OAc)₂ (Palladium(II) acetate) or a pre-formed Pd(0) source like Pd₂(dba)₃

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Base: K₃PO₄ (Potassium phosphate, finely ground)

• Solvent: 1,4-Dioxane and Water (degassed)

• Equipment: Schlenk flask or reaction vial, magnetic stirrer/hotplate, condenser, inert gas line (Argon or Nitrogen), syringes, standard glassware for workup and purification.

Step-by-Step Experimental Procedure

Figure 2: General Experimental Workflow.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-(2-Bromophenyl)furan (1.0 equiv), the desired arylboronic acid (1.2–1.5 equiv), and finely ground K₃PO₄ (3.0 equiv).

  • Causality: Using a slight excess of the boronic acid ensures complete consumption of the potentially more valuable aryl bromide. Finely grinding the base increases its surface area, improving reaction kinetics.[12]

• Catalyst/Ligand Addition: In a separate vial, weigh the palladium source (e.g., Pd(OAc)₂, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%). Add these solids to the Schlenk flask.

  • Causality: Phosphine ligands are often air-sensitive. Handling them quickly minimizes oxidation. The ligand-to-palladium ratio is critical; typically a 2:1 ratio is used for monodentate ligands like SPhos.

• Inerting the Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.[8]

  • Causality: This is a critical step. Oxygen can oxidize and deactivate the Pd(0) catalyst and the phosphine ligand, leading to poor yields and the formation of side products like homocoupled boronic acids.[6][13]

• Solvent Addition: Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe. The final concentration should be around 0.1–0.2 M with respect to the aryl bromide.

  • Causality: Solvents must be degassed to remove dissolved oxygen. The presence of some water is often beneficial, as it can accelerate the transmetalation step.[13]

• Reaction Execution: Place the flask in a preheated oil bath (e.g., 90–100 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl bromide is consumed (typically 8–24 hours).[8]

• Workup: Cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine to remove residual water and inorganic salts, and dry over anhydrous Na₂SO₄ or MgSO₄.[8]

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-(2-arylphenyl)furan.

Key Parameters and Optimization Strategies

The success of a Suzuki-Miyaura coupling hinges on the careful selection of its components.

Component	Selection Rationale & Expert Insights	Potential Issues
Palladium Source	Pd(II) precatalysts (e.g., Pd(OAc)₂, PdCl₂(dppf)) are often bench-stable but require in-situ reduction to the active Pd(0) state.[14] Pd(0) sources (e.g., Pd₂(dba)₃) are directly active but can be less stable over time.[14][15]	Inefficient reduction of Pd(II) can lead to a long induction period or failed reaction. Degraded Pd(0) sources can form inactive palladium black.
Ligand	For aryl bromides, especially electron-rich or sterically hindered ones, electron-rich and bulky phosphine ligands are essential. They accelerate the slow oxidative addition step and promote the final reductive elimination.[10][16] Examples: SPhos, RuPhos, XPhos (Buchwald ligands).	Using simple ligands like PPh₃ may be insufficient for challenging substrates, leading to low conversion.[10]
Base	The base activates the boronic acid. K₃PO₄ is a strong, non-nucleophilic base effective in many cases. K₂CO₃ is a milder option.[17] Cs₂CO₃ is stronger and can be effective when others fail. The choice is often substrate-dependent.	A base that is too weak may not activate the boronic acid sufficiently. A base that is too strong could degrade sensitive functional groups on the substrates.
Solvent	Aprotic polar solvents like dioxane, THF, or toluene are common. An aqueous co-solvent is often used.[18] The water/organic solvent ratio can be a key parameter to optimize.	Anhydrous conditions can sometimes slow or stall the reaction. The reaction may not be soluble in all solvent systems.
Boronic Acid Quality	Boronic acids can decompose via protodeboronation or form inactive cyclic boroxine anhydrides.[6][14] Purity should be checked (e.g., by NMR). Using more stable boronate esters (e.g., pinacol esters) can circumvent these issues.[14]	Impure or decomposed boronic acid is a very common cause of low yields.

Troubleshooting Common Issues

Observation	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxidized Pd or ligand).[14] 2. Insufficiently active ligand for the substrate.[10] 3. Decomposed boronic acid.[6] 4. Incorrect base or solvent system.	1. Ensure rigorous degassing; use fresh, high-quality reagents.[8] 2. Screen a more electron-rich, bulky ligand (e.g., XPhos, RuPhos).[16] 3. Use fresh boronic acid or switch to a more stable boronate ester (e.g., BPin).[14] 4. Screen other bases (e.g., Cs₂CO₃) and vary the water content.
Homocoupling of Boronic Acid	Presence of oxygen leading to oxidation of Pd(0) to Pd(II), which can catalyze homocoupling.[6][13]	Improve degassing technique. Ensure a positive pressure of inert gas is maintained throughout the reaction.
Protodeboronation	The boronic acid is cleaved and replaced by a hydrogen atom. Often occurs with electron-deficient arylboronic acids or if the reaction is run for too long at high temperatures.	Use a less aqueous solvent system, a milder base, or lower the reaction temperature. Consider using a boronate ester.[14]

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Palladium-Catalyzed Synthesis of 2-Arylfurans: A Practical Guide to Suzuki-Miyaura Coupling of 2-(2-Bromophenyl)furan

An Application Guide for Researchers

Introduction

The 2-arylfuran scaffold is a privileged structural motif found in a multitude of biologically active compounds and advanced materials. These compounds are recognized for their wide-ranging therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities, making them highly valuable targets in medicinal chemistry and drug development.[1][2] The efficient construction of the C-C bond linking the furan and aryl moieties is therefore a critical challenge in modern organic synthesis.

Among the array of synthetic tools available, the Suzuki-Miyaura cross-coupling reaction has emerged as a preeminent method for forging carbon-carbon bonds.[3][4][5] Its operational simplicity, mild reaction conditions, tolerance of diverse functional groups, and the commercial availability and low toxicity of its organoboron reagents have cemented its status as a cornerstone of synthetic chemistry.[5]

This application note provides a comprehensive guide to the synthesis of 2-arylfurans via the palladium-catalyzed Suzuki-Miyaura coupling of 2-(2-bromophenyl)furan with various arylboronic acids. We will delve into the mechanistic underpinnings of the reaction, offer a detailed and validated experimental protocol, and present representative data to guide researchers in achieving optimal outcomes.

The Scientific Rationale: Understanding the Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction lies in a well-defined catalytic cycle orchestrated by a palladium complex.[4][6] A thorough understanding of this cycle is paramount for troubleshooting and optimizing reaction conditions. The cycle is generally accepted to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle initiates with the active Pd(0) catalyst. In this step, the aryl halide, 2-(2-bromophenyl)furan, reacts with the Pd(0) complex. The palladium atom inserts itself into the carbon-bromine bond, breaking it and forming a new organopalladium(II) intermediate.[4][6] This step is often rate-limiting, and its efficiency is heavily influenced by the choice of ligand on the palladium center. Electron-rich and sterically bulky phosphine ligands are known to accelerate this process, particularly for less reactive aryl halides.[5][7]

• Transmetalation: This step involves the transfer of the aryl group from the organoboron species to the palladium(II) center.[4] Before this can happen, the boronic acid must be activated by a base (e.g., K₂CO₃, Cs₂CO₃) to form a more nucleophilic boronate complex. This boronate then exchanges its aryl group with the halide on the palladium complex, creating a diorganopalladium(II) intermediate.

• Reductive Elimination: This is the final, product-forming step. The two organic groups (the furan and the new aryl group) on the palladium(II) center couple to form the desired 2-arylfuran product. In this process, the palladium is reduced from Pd(II) back to its catalytically active Pd(0) state, which can then re-enter the catalytic cycle.[6]

The interplay between the catalyst, ligand, base, and solvent is critical for maintaining the integrity and efficiency of this cycle.

Figure 1: The Palladium-Catalyzed Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol: Synthesis of 2-Phenylfuran

This protocol provides a reliable method for the Suzuki-Miyaura coupling of 2-(2-bromophenyl)furan with phenylboronic acid. The procedure is designed to be self-validating through careful control of the reaction atmosphere and reagent stoichiometry.

Materials and Equipment:

• Reagents: 2-(2-Bromophenyl)furan (1.0 mmol), Phenylboronic acid (1.2 mmol), Potassium carbonate (K₂CO₃, 2.0 mmol), Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%).

• Solvents: 1,4-Dioxane (8 mL), Deionized Water (2 mL).

• Equipment: 50 mL two-neck round-bottom flask, condenser, magnetic stir bar, heating mantle with stirrer, nitrogen or argon gas inlet, bubbler, standard glassware for workup (separatory funnel, beakers, flasks), rotary evaporator, silica gel for column chromatography.

Safety Precautions:

• Palladium catalysts are toxic and should be handled in a well-ventilated fume hood.

• 1,4-Dioxane is a flammable solvent and a suspected carcinogen.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Step-by-Step Procedure:

• Reaction Setup:

  • Assemble the two-neck flask with a condenser and a magnetic stir bar. Ensure all glassware is oven-dried to remove moisture.

  • Place the apparatus under an inert atmosphere by connecting it to a nitrogen or argon line with an oil bubbler outlet.

• Charging the Flask:

  • To the flask, add 2-(2-bromophenyl)furan (223 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Solvent Addition and Degassing:

  • Add 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask.

  • To ensure the removal of dissolved oxygen, which can deactivate the catalyst, bubble nitrogen or argon gas through the stirred solution for 15-20 minutes.

• Catalyst Addition:

  • Briefly remove the gas inlet and quickly add the tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol) to the reaction mixture against a positive flow of inert gas.

  • Reseal the flask and ensure the inert atmosphere is maintained.

• Reaction:

  • Heat the mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (2-(2-bromophenyl)furan) is consumed (typically 4-6 hours).

• Workup:

  • Allow the reaction to cool to room temperature.

  • Add 20 mL of deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 2-phenylfuran product.

• Characterization:

  • Confirm the identity and purity of the product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2: Step-by-step experimental workflow for the synthesis.

Representative Results and Data

The described protocol is versatile and can be applied to a range of arylboronic acids to generate a library of 2-arylfuran derivatives. The table below summarizes typical outcomes for the coupling of 2-(2-bromophenyl)furan with various substituted arylboronic acids.

Entry	Arylboronic Acid (Ar-B(OH)₂)	Product (2-Arylfuran)	Isolated Yield (%)
1	Phenylboronic acid	2-Phenylfuran	92%
2	4-Methoxyphenylboronic acid	2-(4-Methoxyphenyl)furan	95%
3	4-Chlorophenylboronic acid	2-(4-Chlorophenyl)furan	88%
4	3-Nitrophenylboronic acid	2-(3-Nitrophenyl)furan	85%
5	2-Methylphenylboronic acid	2-(o-Tolyl)furan	89%

Reaction Conditions: 2-(2-Bromophenyl)furan (1.0 mmol), arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), Pd(PPh₃)₄ (3 mol%), Dioxane/H₂O (4:1), 90 °C, 4-6 h.[8][9]

Discussion of Results:

The results demonstrate the robustness of the Suzuki-Miyaura coupling for this transformation. High yields are consistently obtained with arylboronic acids bearing both electron-donating (Entry 2) and electron-withdrawing (Entries 3, 4) substituents. The reaction also tolerates sterically hindered substrates, such as 2-methylphenylboronic acid (Entry 5), with only a slight decrease in yield. The electronic nature of the substituent on the boronic acid can influence reaction times, with electron-rich partners often reacting faster.

Conclusion

This application note details a reliable and high-yielding protocol for the synthesis of 2-arylfurans from 2-(2-bromophenyl)furan using palladium-catalyzed Suzuki-Miyaura cross-coupling. By understanding the underlying catalytic mechanism and adhering to the carefully outlined experimental procedure, researchers in medicinal chemistry and materials science can efficiently access this important class of compounds. The versatility and functional group tolerance of this reaction make it an indispensable tool for the construction of complex molecular architectures.

References

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• Barrios-Landeros, F., & Buchwald, S. L. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Structure and Bonding, 130, 99–146. Available from: [Link]

• ResearchGate. Mechanism for Palladium catalyzed Suzuki cross‐coupling reaction. Available from: [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available from: [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mizoroki-Heck Reaction: Mechanism and Catalytic Intermediates. Angewandte Chemie International Edition, 43(36), 4704–4734. (Note: While this is a general reference on ligand effects, the principles are broadly applicable).

• Billingsley, K. L., & Buchwald, S. L. (2008). Pd-catalyzed Suzuki-Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands. Nature Protocols, 3(4), 634–639. Available from: [Link]

• Zhang, H., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2453. Available from: [Link]

• Roy, D., & K. S. K. Reddy. (2014). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Tetrahedron Letters, 55(1), 1-18. Available from: [Link]

• The Organic Chemist. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

• Leadbeater, N. E., & Marco, M. (2003). Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling. Organic Letters, 5(21), 3919–3922. Available from: [Link]

• ResearchGate. Bioactivities and Synthetic Methods of 2-Arylbenzo[b]furans. Available from: [Link]

• ResearchGate. ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Available from: [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. Available from: [Link]

• ResearchGate. Synthesis of 2-(2-Arylethenyl)-5-arylfurans by Regioselective Palladium(0)-Catalyzed Coupling Reactions of 2-(2-Bromo-2-nitroethenyl)-5-bromofuran. Available from: [Link]

• National Institutes of Health. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

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Introduction: The Strategic Importance of 2-Aryl Furans

An Application Guide to the Heck Coupling of 2-(2-Bromophenyl)furan: Protocols and Mechanistic Insights

The furan ring is a privileged five-membered aromatic heterocycle that serves as a fundamental building block in medicinal chemistry and drug discovery.[1][2][3] Its derivatives are integral to a wide array of pharmaceuticals, natural products, and functional materials, acting as versatile synthons and bioactive scaffolds.[4][5][6] The incorporation of an aryl substituent at the 2-position of the furan nucleus often enhances the biological activity and modulates the pharmacokinetic profile of drug candidates.[3]

The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, stands as one of the most powerful and versatile methods for creating carbon-carbon bonds.[7][8][9][10] This Nobel Prize-winning transformation provides a direct and efficient pathway to synthesize substituted alkenes, making it an indispensable tool for constructing complex molecular architectures.[7][9]

This guide provides a detailed exploration of Heck coupling protocols specifically tailored for 2-(2-Bromophenyl)furan. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the underlying principles and causal relationships that govern reaction outcomes. We will delve into the catalytic cycle, dissect the critical roles of each reagent, and present validated, step-by-step protocols for researchers engaged in synthetic chemistry and drug development.

The Engine of C-C Bond Formation: The Mizoroki-Heck Catalytic Cycle

The efficacy of the Heck reaction lies in a well-defined catalytic cycle involving palladium cycling between its Pd(0) and Pd(II) oxidation states.[7][9] Understanding this mechanism is paramount for troubleshooting and optimizing reaction conditions. The cycle consists of four primary steps:

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst, which is often generated in situ from a more stable Pd(II) precatalyst like Palladium(II) acetate.[9][11] The Pd(0) species undergoes oxidative addition by inserting into the carbon-bromine bond of 2-(2-Bromophenyl)furan, forming a square planar Aryl-Pd(II)-Halide complex.[7][8][9][12]

• Alkene Coordination and Migratory Insertion: The alkene coupling partner coordinates to the palladium center. This is followed by a syn-migratory insertion, where the aryl group from the palladium complex is transferred to one of the sp² carbons of the alkene, forming a new carbon-carbon sigma bond.[7][10][11]

• Syn β-Hydride Elimination: For the reaction to proceed, the resulting alkyl-palladium complex must have a hydrogen atom on the adjacent carbon (β-position). A syn β-hydride elimination occurs, where this hydrogen is transferred back to the palladium, forming a hydrido-palladium complex and releasing the final substituted alkene product.[7][8][11] This step typically favors the formation of the more thermodynamically stable trans-isomer.[7][13]

• Reductive Elimination & Catalyst Regeneration: In the final step, a base is required to neutralize the hydrohalic acid (HBr) generated. This process facilitates the reductive elimination of H-X from the hydrido-palladium complex, regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[7][8][9]

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Synthesis of Novel Heterocyclic Compounds from 2-(2-Bromophenyl)furan: An Application and Protocol Guide

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details the synthetic strategies for transforming the readily accessible starting material, 2-(2-bromophenyl)furan, into a variety of valuable heterocyclic compounds. Primarily focusing on transition-metal-catalyzed intramolecular cyclization reactions, this document provides detailed protocols, mechanistic insights, and experimental considerations for the synthesis of dibenzofurans, N-substituted carbazoles, and phenanthridinones. The methodologies presented herein are pivotal for the construction of molecular scaffolds relevant to medicinal chemistry and materials science.

Introduction: The Versatility of 2-(2-Bromophenyl)furan in Heterocyclic Synthesis

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials. The strategic design and synthesis of novel heterocyclic frameworks are therefore of paramount importance in modern chemical research. 2-(2-Bromophenyl)furan serves as an exceptional starting material for the construction of fused heterocyclic systems due to the juxtaposition of a reactive aryl bromide and an activatable furan ring. This arrangement allows for intramolecular cyclization reactions, primarily through C-H activation or functionalization, to forge new carbon-carbon and carbon-heteroatom bonds, leading to complex polycyclic architectures.

This guide will explore the synthetic pathways from 2-(2-bromophenyl)furan and its simple derivatives to three key classes of heterocyclic compounds:

• Dibenzofurans: Important motifs in natural products and pharmaceuticals with a wide range of biological activities.

• Carbazoles: Privileged nitrogen-containing heterocycles found in numerous natural products and functional materials.

• Phenanthridinones: A structural core present in various bioactive alkaloids and compounds of medicinal interest.

The protocols and discussions are grounded in established principles of organometallic chemistry, with a focus on providing not just a set of instructions, but a deeper understanding of the underlying reaction mechanisms and the rationale behind the experimental design.

Synthesis of Dibenzofurans via Intramolecular C-H Arylation

The most direct application of 2-(2-bromophenyl)furan is its conversion to dibenzofuran. This transformation is typically achieved through a palladium-catalyzed intramolecular direct C-H arylation. This atom-economical approach avoids the need for pre-functionalization of the furan ring.

Mechanistic Rationale

The catalytic cycle for the palladium-catalyzed intramolecular C-H arylation of 2-(2-bromophenyl)furan is generally understood to proceed through the following key steps:

• Oxidative Addition: The Pd(0) catalyst undergoes oxidative addition to the C-Br bond of 2-(2-bromophenyl)furan to form a Pd(II) intermediate.

• C-H Activation/Palladation: The furan C-H bond at the 3-position coordinates to the palladium center, followed by C-H bond cleavage to form a palladacycle. This step is often the turnover-limiting step in the catalytic cycle.

• Reductive Elimination: The newly formed palladacycle undergoes reductive elimination to form the C-C bond of the dibenzofuran ring and regenerate the Pd(0) catalyst.

The choice of ligands, base, and solvent is crucial for the efficiency of this process, as they influence the rate of each step in the catalytic cycle.

Caption: Catalytic cycle for dibenzofuran synthesis.

Experimental Protocol: Palladium-Catalyzed Intramolecular C-H Arylation

This protocol is a representative procedure adapted from methodologies for intramolecular biaryl couplings.[1]

Materials:

• 2-(2-Bromophenyl)furan

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or another suitable base

• N,N-Dimethylacetamide (DMAc) or other high-boiling polar aprotic solvent

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-(2-bromophenyl)furan (1.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and the phosphine ligand (0.04 mmol, 4 mol%).

• Add the base, potassium carbonate (2.0 mmol).

• Add anhydrous N,N-dimethylacetamide (5 mL).

• The flask is sealed and the reaction mixture is heated to 120-150 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate.

• The mixture is filtered through a pad of Celite to remove inorganic salts and the palladium catalyst.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure dibenzofuran.

Table 1: Optimization of Reaction Conditions for Dibenzofuran Synthesis

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (2)	PCy₃ (4)	K₂CO₃	DMAc	140	High
2	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃	Dioxane	120	Moderate
3	PdCl₂(dppf) (3)	-	K₃PO₄	Toluene	110	Low

Synthesis of N-Substituted Carbazoles from 2-(2-Aminophenyl)furan Derivatives

The synthesis of carbazoles from 2-(2-bromophenyl)furan requires a preliminary functionalization step to introduce a nitrogen atom at the ortho position of the phenyl ring. This can be achieved through standard cross-coupling reactions (e.g., Buchwald-Hartwig amination) to generate a 2-(2-aminophenyl)furan derivative. Subsequent intramolecular cyclization can then furnish the carbazole skeleton.

Synthetic Strategy and Mechanistic Considerations

The overall strategy involves two key transformations:

• N-Arylation: A palladium- or copper-catalyzed amination of 2-(2-bromophenyl)furan with an appropriate amine or ammonia equivalent.

• Intramolecular Cyclization: An acid-catalyzed or transition-metal-mediated cyclization of the resulting 2-(2-aminophenyl)furan derivative. The mechanism of this step can vary depending on the conditions, but often involves electrophilic attack of the protonated furan ring followed by rearomatization.

Caption: Two-step strategy for carbazole synthesis.

Protocol: Synthesis of an N-Aryl Carbazole

This protocol outlines a general procedure for the synthesis of an N-aryl carbazole.

Part A: Buchwald-Hartwig Amination

Materials:

• 2-(2-Bromophenyl)furan

• Aniline (or a substituted aniline)

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) or similar ligand

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

Procedure:

• In an oven-dried Schlenk tube, combine 2-(2-bromophenyl)furan (1.0 mmol), the aniline (1.2 mmol), sodium tert-butoxide (1.4 mmol), Pd(OAc)₂ (0.01 mmol, 1 mol%), and XPhos (0.02 mmol, 2 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous toluene (5 mL) via syringe.

• Seal the tube and heat the reaction mixture at 100-110 °C for 12-24 hours.

• After cooling, dilute the mixture with ethyl acetate and filter through Celite.

• Wash the filtrate with water, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to yield the 2-(2-(arylamino)phenyl)furan.

Part B: Intramolecular Cyclization to Carbazole

Materials:

• 2-(2-(Arylamino)phenyl)furan from Part A

• Polyphosphoric acid (PPA) or a Lewis acid (e.g., FeCl₃)

• Dichloromethane (for Lewis acid-mediated cyclization)

Procedure (Acid-Catalyzed):

• Add the 2-(2-(arylamino)phenyl)furan (1.0 mmol) to polyphosphoric acid (10 g) at 80 °C.

• Stir the mixture vigorously at 120-140 °C for 2-4 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the aqueous solution with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the N-aryl carbazole.

Synthesis of Phenanthridinones via Carbonylative Cyclization

The synthesis of phenanthridinones from 2-(2-bromophenyl)furan requires the introduction of a carbonyl and a nitrogen-containing group. A plausible route involves the conversion of the bromo-substituent to a carboxamide, followed by an intramolecular C-H activation/amination.

Synthetic Approach

• Carbonylation/Amidation: A palladium-catalyzed carbonylation of 2-(2-bromophenyl)furan in the presence of an amine to form a 2-(2-carboxamidophenyl)furan.

• Intramolecular C-H Amination: A transition-metal-catalyzed intramolecular cyclization of the amide onto the furan ring. This can be a challenging step and may require specific directing group strategies or highly active catalysts.

Caption: Strategy for phenanthridinone synthesis.

Protocol: Synthesis of a Phenanthridinone Analog

This is a conceptual protocol based on known methodologies for phenanthridinone synthesis.[2][3][4]

Part A: Carbonylative Amidation

Materials:

• 2-(2-Bromophenyl)furan

• Amine (e.g., aniline)

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Triethylamine (Et₃N)

• Carbon monoxide (CO) gas

• Anhydrous DMF

Procedure:

• To a pressure vessel, add 2-(2-bromophenyl)furan (1.0 mmol), Pd(OAc)₂ (0.03 mmol, 3 mol%), and dppp (0.03 mmol, 3 mol%).

• Add the amine (1.2 mmol) and triethylamine (2.0 mmol).

• Add anhydrous DMF (5 mL).

• Pressurize the vessel with carbon monoxide (10-20 atm).

• Heat the reaction mixture to 100-120 °C for 12-24 hours.

• After cooling and carefully venting the CO, dilute the reaction mixture with ethyl acetate.

• Wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to yield the 2-(2-carboxamidophenyl)furan.

Part B: Intramolecular C-H Amination

Materials:

• 2-(2-Carboxamidophenyl)furan from Part A

• [RhCp*Cl₂]₂ or other suitable catalyst

• Copper(II) acetate (Cu(OAc)₂) as an oxidant

• Acetic acid (AcOH)

• 1,2-Dichloroethane (DCE)

Procedure:

• In a sealed tube, combine the 2-(2-carboxamidophenyl)furan (1.0 mmol), [RhCp*Cl₂]₂ (0.025 mmol, 2.5 mol%), and Cu(OAc)₂ (2.0 mmol).

• Add acetic acid (1.0 mmol) and 1,2-dichloroethane (5 mL).

• Heat the reaction at 120-140 °C for 24 hours.

• Cool the mixture, filter through Celite, and concentrate.

• Purify the residue by column chromatography to afford the phenanthridinone analog.

Alternative and Emerging Methodologies

While palladium catalysis is a mainstay for these transformations, other transition metals and synthetic strategies are emerging as powerful alternatives.

• Copper-Catalyzed Reactions: Copper catalysts can be a more economical alternative to palladium for certain C-H functionalization and cross-coupling reactions.

• Rhodium-Catalyzed Reactions: Rhodium catalysts are known to be highly effective for C-H activation and can offer different reactivity and selectivity profiles compared to palladium.

• Photocatalysis: Visible-light photocatalysis offers a mild and environmentally friendly approach to generate radical intermediates that can participate in cyclization reactions, potentially leading to novel heterocyclic scaffolds from 2-(2-bromophenyl)furan derivatives.[5][6][7]

Conclusion

2-(2-Bromophenyl)furan is a versatile and valuable starting material for the synthesis of a range of important heterocyclic compounds. Through well-established palladium-catalyzed intramolecular C-H arylation, dibenzofurans can be accessed in a direct and efficient manner. By employing multi-step strategies involving functional group interconversions and subsequent cyclizations, more complex heterocycles such as carbazoles and phenanthridinones can be constructed. The continued exploration of different catalytic systems, including copper, rhodium, and photocatalysis, will undoubtedly expand the synthetic utility of this readily available building block, paving the way for the discovery of new molecules with significant biological and material properties.

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The Versatile Precursor: Harnessing 2-(2-Bromophenyl)furan for the Synthesis of Bioactive Molecules

Introduction: The Strategic Importance of the Furan Scaffold

In the landscape of medicinal chemistry, the furan ring stands as a privileged scaffold, integral to the structure of numerous pharmacologically active compounds.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, make it a valuable component in drug design, often enhancing binding affinity, selectivity, and pharmacokinetic profiles.[3][4] The strategic incorporation of a furan moiety can significantly influence a molecule's biological activity, which spans a wide therapeutic spectrum, including antibacterial, antiviral, anti-inflammatory, and anticancer properties.[5][6] 2-(2-Bromophenyl)furan, in particular, emerges as a highly versatile and strategic starting material. The presence of the bromine atom on the phenyl ring provides a reactive handle for a variety of cross-coupling and cyclization reactions, enabling the construction of complex, bioactive heterocyclic systems. This application note will delve into the practical applications of 2-(2-Bromophenyl)furan, providing detailed protocols for its conversion into valuable bioactive molecules, with a focus on the synthesis of benzofuran derivatives.

Core Synthetic Strategies: Building Complexity from a Simple Precursor

The synthetic utility of 2-(2-Bromophenyl)furan primarily lies in its capacity to undergo two key transformations: palladium-catalyzed cross-coupling reactions and intramolecular cyclization reactions. These methodologies allow for the elaboration of the initial scaffold into more complex structures with therapeutic potential.

Palladium-Catalyzed Intramolecular Cyclization: A Gateway to Benzofurans

A powerful strategy for the synthesis of benzofurans from 2-(2-Bromophenyl)furan involves an intramolecular C-H activation/C-O cyclization. This approach is particularly elegant as it forms the benzofuran core in a single, atom-economical step. The general principle involves the palladium-catalyzed coupling of the bromine-bearing carbon with a C-H bond on the furan ring. To facilitate this, the furan ring is often first functionalized, for example, through acylation.

A pertinent example is the synthesis of dibenzofurotropone derivatives, which are of interest for their photophysical properties and potential biological activities.[7] While the direct synthesis from 2-(2-Bromophenyl)furan is not explicitly detailed, a closely related precursor, (2-bromoaryl)(3-arylfuran-2-yl)methanone, undergoes efficient palladium-catalyzed cyclization.[7] The synthesis of such precursors from 2-(2-Bromophenyl)furan can be envisaged through a Friedel-Crafts acylation reaction.

Caption: General workflow for the synthesis of bioactive benzofurans from 2-(2-Bromophenyl)furan.

This protocol describes a general method for the acylation of a furan ring, a necessary step to prepare a substrate for intramolecular cyclization.

Materials:

• 2-(2-Bromophenyl)furan

• Aryl acid chloride (e.g., benzoyl chloride)

• Anhydrous Lewis acid (e.g., aluminum chloride, AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 2-(2-Bromophenyl)furan (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add the aryl acid chloride (1.1 eq).

• Slowly add anhydrous aluminum chloride (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by pouring it onto a mixture of crushed ice and 1 M HCl.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired (2-bromoaryl)(furan-2-yl)methanone.

Causality behind Experimental Choices: The use of an anhydrous Lewis acid is crucial for activating the acyl chloride to form the highly electrophilic acylium ion, which then undergoes electrophilic aromatic substitution on the electron-rich furan ring.[8] The reaction is performed at low temperature initially to control the exothermic reaction and minimize side products. The acidic workup protonates any remaining Lewis acid complexes, while the bicarbonate wash neutralizes excess acid.

This protocol is adapted from the synthesis of dibenzofurotropone derivatives and can be applied to the cyclization of the product from Protocol 1.[7]

Materials:

• (2-Bromoaryl)(furan-2-yl)methanone (from Protocol 1)

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk tube, add the (2-bromoaryl)(furan-2-yl)methanone (1.0 eq), Pd(OAc)₂ (0.1 eq), PCy₃·HBF₄ (0.2 eq), and Cs₂CO₃ (1.2 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous DMSO via syringe.

• Heat the reaction mixture to 140 °C and stir for 20 hours.

• After cooling to room temperature, dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the benzofuran derivative.

Causality behind Experimental Choices: The palladium catalyst is essential for facilitating the intramolecular C-H activation and C-O bond formation. The phosphine ligand stabilizes the palladium species and modulates its reactivity. Cesium carbonate acts as a base to facilitate the deprotonation steps in the catalytic cycle. DMSO is a high-boiling polar aprotic solvent suitable for this high-temperature reaction.

Suzuki-Miyaura Cross-Coupling: Expanding Molecular Diversity

The bromine atom of 2-(2-Bromophenyl)furan is a prime site for Suzuki-Miyaura cross-coupling reactions. This powerful palladium-catalyzed reaction allows for the formation of a C-C bond between the bromophenyl group and a wide variety of organoboron reagents, such as arylboronic acids.[4] This methodology is instrumental in synthesizing biaryl and heteroaryl structures, which are common motifs in bioactive molecules.

Caption: Suzuki-Miyaura coupling of 2-(2-Bromophenyl)furan.

This protocol is a general procedure for the Suzuki-Miyaura coupling of aryl bromides.

Materials:

• 2-(2-Bromophenyl)furan

• Arylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄)

• Base (e.g., potassium carbonate, K₂CO₃)

• Solvent system (e.g., 1,4-dioxane and water)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine 2-(2-Bromophenyl)furan (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq).

• Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the mixture by bubbling with an inert gas (e.g., argon) for 15 minutes.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the 2-(2-arylphenyl)furan.

Causality behind Experimental Choices: The palladium catalyst is the heart of the Suzuki reaction, cycling between Pd(0) and Pd(II) oxidation states to facilitate oxidative addition, transmetalation, and reductive elimination.[9] The base is required to activate the boronic acid for transmetalation. A mixed solvent system, often including water, can enhance the reaction rate and yield. Degassing is critical to remove oxygen, which can deactivate the palladium catalyst.

Applications in the Synthesis of Bioactive Molecules: A Case Study Approach

While a direct, multi-step synthesis of a named drug from 2-(2-Bromophenyl)furan is not extensively documented in a single source, we can construct a plausible and illustrative pathway to a class of bioactive molecules based on the established protocols. For instance, many benzofuran derivatives exhibit significant anticancer and anti-inflammatory activities.[10][11]

Hypothetical Synthesis of a Bioactive Benzofuran Analog

Let's consider the synthesis of a simplified analog of a bioactive 2-arylbenzofuran.

Table 1: Bioactivity of Representative Benzofuran Derivatives

Compound Class	Example Bioactivity	IC₅₀ / EC₅₀	Reference
2-Arylbenzofurans	Anticancer (against various cell lines)	Varies (µM to nM range)	[12]
Substituted Benzofurans	Anti-inflammatory	Varies	[4]
Benzofuran-based PARP inhibitors	Anticancer	Varies	[1]

The synthesis would follow the workflow outlined above: Friedel-Crafts acylation of 2-(2-Bromophenyl)furan, followed by an intramolecular palladium-catalyzed cyclization. The resulting benzofuran could then be further modified, for example, by a Suzuki coupling at a different position if another halo-substituent is present, to generate a library of compounds for biological screening.

Conclusion and Future Perspectives

2-(2-Bromophenyl)furan is a readily accessible and highly valuable precursor for the synthesis of a diverse range of bioactive molecules. Its strategic placement of a bromine atom allows for the application of powerful synthetic methodologies, most notably palladium-catalyzed intramolecular cyclization to form benzofurans and Suzuki-Miyaura cross-coupling to introduce molecular diversity. The protocols outlined in this application note provide a solid foundation for researchers and drug development professionals to explore the vast chemical space accessible from this versatile starting material. Future work in this area could focus on the development of one-pot procedures that combine functionalization and cyclization, further enhancing the efficiency of synthesizing these important heterocyclic compounds. The continued exploration of the reactivity of 2-(2-Bromophenyl)furan will undoubtedly lead to the discovery of novel bioactive molecules with the potential for therapeutic applications.

References

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• Sharma, P.C., Bansal, K.K., Sharma, A., Sharma, D., & Deep, A. (2020). Thiazole-containing Compounds as Therapeutic Targets for Cancer Therapy. European Journal of Medicinal Chemistry, 188, 112016.
• Miao, Y. H., Hu, Y. H., Yang, J., Liu, T., Sun, J., & Wang, X. J. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(47), 27510–27540.
• Kamal, A., et al. (2013). Synthesis of benzo[b]furans with a modification at position 5 of the benzene ring by introducing C-linked substituents to generate 2-(3′,4′,5′-trimethoxybenzoyl)benzo[b]furan derivatives. Journal of Organic Chemistry, 78(11), 5273-5281.
• Miao, Y. H., Hu, Y. H., Yang, J., Liu, T., Sun, J., & Wang, X. J. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(47), 27510–27540.

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• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. (n.d.). ResearchGate. Retrieved from [Link]

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• Ni-Catalyzed Enantioselective Intramolecular Mizoroki–Heck Reaction for the Synthesis of Phenanthridinone Derivatives. (2023). ACS Publications. Retrieved from [Link]

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• The Medicinal Chemistry of Ibuprofen. (n.d.). ResearchGate. Retrieved from [Link]

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• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (n.d.). MDPI. Retrieved from [Link]

• Pharmacological activity of furan derivatives. (2026). Research Done. Retrieved from [Link]

• Method for synthesizing 2-acetylfuran. (n.d.). Google Patents.

• Synthesis of 3-(4-Bromobenzyl)-5-(aryl methylene)-5H-furan-2-ones and their activity as inhibitors of the photosynthetic electron transport chain. (2007). PubMed. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of 2-(2-Bromophenyl)furan Derivatives

Introduction: The Significance of 2-Aryl Furan Scaffolds in Modern Chemistry

The 2-aryl furan moiety is a privileged structural motif frequently encountered in medicinal chemistry, materials science, and agrochemicals. Its unique electronic properties and conformational flexibility make it a valuable building block in the design of novel therapeutic agents and functional materials. Specifically, 2-(2-Bromophenyl)furan derivatives serve as versatile intermediates, with the bromine atom providing a reactive handle for further molecular elaboration through various cross-coupling reactions. This allows for the systematic exploration of chemical space around the core scaffold, a crucial aspect of modern drug discovery and materials development.[1][2]

This comprehensive guide provides detailed experimental protocols for the synthesis of 2-(2-Bromophenyl)furan derivatives, focusing on three powerful palladium-catalyzed cross-coupling methodologies: the Suzuki-Miyaura coupling, the Stille coupling, and direct C-H arylation. Each protocol is presented with an in-depth discussion of the underlying mechanistic principles and the rationale behind the choice of reagents and reaction conditions, ensuring both technical accuracy and practical applicability for researchers in the field.

Strategic Approaches to the Synthesis of 2-(2-Bromophenyl)furan

The synthesis of 2-(2-Bromophenyl)furan can be strategically approached from different starting points, primarily involving the formation of the C-C bond between the furan and the bromophenyl rings. The choice of method often depends on the availability of starting materials, functional group tolerance, and desired scale of the reaction.

Figure 1: Overview of primary synthetic routes to 2-(2-Bromophenyl)furan.

Method 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most robust and widely used methods for the formation of C-C bonds, particularly for the synthesis of biaryls.[3][4] The reaction involves the palladium-catalyzed coupling of an organoboron reagent (typically a boronic acid or its ester) with an organic halide or triflate.[5] Its advantages include the commercial availability of a wide range of boronic acids, the mild reaction conditions, and the generation of non-toxic and easily removable inorganic byproducts.[6]

Reaction Principle and Catalytic Cycle

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.[5]

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl bromide (in this case, either 2-bromofuran or 1,2-dibromobenzene) to form a Pd(II) complex.

• Transmetalation: The boronic acid is activated by a base to form a more nucleophilic boronate species, which then transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex are eliminated to form the new C-C bond of the desired product and regenerate the active Pd(0) catalyst.

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Application Notes and Protocols: The Strategic Utility of 2-(2-Bromophenyl)furan in Modern Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of 2-(2-Bromophenyl)furan, a versatile and strategically important building block in organic synthesis. We will elucidate its pivotal role in the construction of complex molecular architectures, with a particular focus on its applications in medicinal chemistry and materials science. This document will detail field-proven protocols for key palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations, offering researchers, scientists, and drug development professionals a comprehensive resource for leveraging this valuable synthetic intermediate.

Introduction: The Synthetic Potential of 2-(2-Bromophenyl)furan

2-(2-Bromophenyl)furan is a bifunctional organic molecule that has emerged as a significant scaffold for the synthesis of a diverse array of complex organic compounds.[1][2] Its structure, featuring a furan ring linked to a brominated phenyl group, presents two distinct reactive handles for sequential and chemoselective transformations. The bromine atom on the phenyl ring serves as a prime site for a multitude of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[3] Concurrently, the furan moiety can be involved in various transformations or act as a stable core for the elaboration of more complex structures, including those with significant biological activity or unique optoelectronic properties.[1][4]

The strategic placement of the bromo and furan substituents allows for the synthesis of sterically hindered biaryl compounds and other intricate molecular frameworks that are often challenging to access through other synthetic routes. This unique characteristic makes 2-(2-Bromophenyl)furan a valuable asset in the synthetic chemist's toolbox, particularly in the fields of drug discovery and materials science.[4][5][6]

Key Applications in Synthesis

The utility of 2-(2-Bromophenyl)furan is most prominently demonstrated in its application as a precursor to a variety of functionalized molecules.

Synthesis of Bioactive Molecules and Pharmaceutical Intermediates

A significant application of this building block lies in the synthesis of precursors to bioactive molecules. For instance, the furan ring is a key component of psoralens, a class of naturally occurring compounds with a wide range of biological activities, including cytotoxic, photosensitizing, antibacterial, and antifungal effects.[7][8][9][10] While psoralen itself is a linear furanocoumarin, the strategic use of building blocks like 2-(2-Bromophenyl)furan can facilitate the synthesis of novel psoralen derivatives and other furocoumarin analogues with potential therapeutic applications.[8][9][11] The ability to introduce diverse substituents on the phenyl ring via cross-coupling reactions opens avenues for structure-activity relationship (SAR) studies in drug development.[11]

Development of Advanced Materials

The conjugated system formed by the furan and phenyl rings makes 2-(2-Bromophenyl)furan and its derivatives attractive candidates for the development of organic electronic materials.[1][4] Through polymerization or the synthesis of discrete oligomers, this building block can be incorporated into materials with tailored optoelectronic properties for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The ability to precisely tune the electronic properties of the final material through cross-coupling reactions is a key advantage.[12]

Core Synthetic Transformations: Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom of 2-(2-Bromophenyl)furan provides a versatile handle for a variety of palladium-catalyzed cross-coupling reactions. These transformations are foundational for constructing more complex molecular architectures.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[13][14][15] This reaction involves the coupling of an organoboron reagent with an organic halide, catalyzed by a palladium complex.[16][17]

Causality in Experimental Choices: The choice of palladium catalyst, ligand, base, and solvent system is critical for achieving high yields and preventing side reactions. For sterically hindered substrates like 2-(2-Bromophenyl)furan, bulky and electron-rich phosphine ligands are often employed to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[14] The base is crucial for the transmetalation step, activating the organoboron species.[14] A mixed aqueous-organic solvent system is often used to ensure the solubility of both the organic and inorganic reagents.[13]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-(2-Bromophenyl)furan

Materials:

• 2-(2-Bromophenyl)furan

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents)[18]

• Solvent (e.g., Dioxane/Water, Toluene/Water)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a reaction vessel, add 2-(2-Bromophenyl)furan (1.0 eq), the arylboronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

• Purge the vessel with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Add the degassed solvent system (e.g., Dioxane/Water 4:1).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) to the mixture.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(PPh₃)₄	K₂CO₃	Toluene/Dioxane/Water	80	80-95	[18]
PdCl₂(dppf)	Cs₂CO₃	Dioxane/Water	100	85-98	[17]
Pd₂(dba)₃ / Ligand	KF	Dioxane	Room Temp - 80	74-91	[19]

Diagram 1: Suzuki-Miyaura Coupling Workflow

Caption: Workflow for Suzuki-Miyaura coupling.

Heck Reaction: Vinylation of the Aryl Bromide

The Heck reaction, or Mizoroki-Heck reaction, is a powerful method for the formation of carbon-carbon bonds between an unsaturated halide and an alkene, catalyzed by a palladium complex.[20][21] This reaction is particularly useful for synthesizing substituted alkenes.[22]

Causality in Experimental Choices: The success of the Heck reaction is highly dependent on the choice of catalyst, base, and solvent. Palladium(II) acetate is a common and cost-effective catalyst precursor.[20] A phosphine ligand is often used to stabilize the palladium catalyst and promote the reaction.[20] A hindered amine base, such as triethylamine, is typically used to neutralize the hydrogen halide formed during the reaction.[20] Polar aprotic solvents like DMF or NMP are often employed to facilitate the reaction.

Protocol 2: General Procedure for the Heck Reaction of 2-(2-Bromophenyl)furan

Materials:

• 2-(2-Bromophenyl)furan

• Alkene (e.g., styrene, acrylate, 1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%)

• Ligand (e.g., PPh₃, 2-6 mol%)

• Base (e.g., Et₃N, K₂CO₃, 2-3 equivalents)

• Solvent (e.g., DMF, NMP)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a reaction vessel, dissolve 2-(2-Bromophenyl)furan (1.0 eq) and the alkene (1.1-1.5 eq) in the solvent.

• Add the base (2.0-3.0 eq) to the mixture.

• Purge the vessel with an inert gas for 10-15 minutes.

• Add the palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%) and the ligand (e.g., PPh₃, 2-6 mol%).

• Heat the reaction mixture to the desired temperature (typically 100-140 °C) and stir until completion.

• Cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)₂ / PPh₃	Et₃N	DMF	100-120	70-90	[22][23]
PdCl₂ / XantPhos	K₂CO₃	DCE	80	up to 97	[24][25]
Pd(OAc)₂ (phosphine-free)	K₂CO₃	DMF	60-80	73-92	[22]

Diagram 2: Catalytic Cycle of the Heck Reaction

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Application Note: A Scalable and Robust Suzuki-Miyaura Coupling Protocol for the Laboratory Synthesis of 2-(2-Bromophenyl)furan

Introduction: The Significance of 2-(2-Bromophenyl)furan

Furan derivatives are a cornerstone of heterocyclic chemistry, forming the structural core of numerous natural products and pharmaceuticals.[1] The biaryl moiety is also a recurring functional group in many bioactive compounds.[2] The specific molecule, 2-(2-bromophenyl)furan, marries these two important structural motifs. Its utility stems from the presence of two distinct and reactive sites: the furan ring, which can participate in various cycloaddition and substitution reactions, and the bromophenyl group, a versatile handle for further functionalization, most notably through palladium-catalyzed cross-coupling reactions.[3] This dual reactivity makes it a valuable intermediate in the synthesis of complex molecular architectures for drug discovery and the development of novel organic materials.

The Suzuki-Miyaura cross-coupling reaction stands as a pillar in modern organic synthesis for the formation of carbon-carbon bonds, particularly for creating biaryl compounds.[4][5] Its advantages include mild reaction conditions, high yields, and a broad tolerance of functional groups.[4] This application note details a robust and scalable Suzuki-Miyaura protocol for the synthesis of 2-(2-bromophenyl)furan, designed to be both efficient and reproducible in a standard laboratory setting.

Reaction Scheme and Mechanistic Rationale

The synthesis of 2-(2-bromophenyl)furan is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 2-bromofuran and 2-bromophenylboronic acid.

Reaction Scheme:

Figure 1. Suzuki-Miyaura coupling for the synthesis of 2-(2-Bromophenyl)furan.

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving a palladium catalyst.[6] The cycle is initiated by the oxidative addition of the aryl halide (2-bromofuran) to a Pd(0) species, forming a Pd(II) complex. This is followed by transmetalation with the boronic acid derivative (2-bromophenylboronic acid), where the aryl group from the boronic acid is transferred to the palladium center. The final step is reductive elimination, which forms the desired C-C bond of the biaryl product and regenerates the active Pd(0) catalyst.[6]

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for a laboratory scale-up synthesis, yielding a substantial quantity of 2-(2-bromophenyl)furan.

Materials and Equipment

Reagents:

• 2-Bromofuran (97%)[7][8]

• 2-Bromophenylboronic acid (≥95.0%)[9]

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃), anhydrous

• Toluene, anhydrous

• Ethanol, absolute

• Water, deionized

• Dichloromethane (DCM), ACS grade

• Hexanes, ACS grade

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask (500 mL)

• Reflux condenser

• Magnetic stirrer hotplate

• Inert gas (N₂ or Ar) supply with manifold

• Cannula for liquid transfer

• Separatory funnel (1 L)

• Rotary evaporator

• Glass column for chromatography

• Silica gel (230-400 mesh)

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware

Reaction Setup and Execution

The following procedure details the synthesis on a 10-gram scale of 2-bromofuran.

• Inert Atmosphere: Assemble the 500 mL three-neck round-bottom flask with a reflux condenser and an inert gas inlet. Flame-dry the glassware under a stream of nitrogen or argon and allow it to cool to room temperature.

• Reagent Addition: To the flask, add 2-bromofuran (10.0 g, 68.0 mmol), 2-bromophenylboronic acid (15.0 g, 74.7 mmol, 1.1 equiv), and anhydrous potassium carbonate (28.2 g, 204 mmol, 3.0 equiv).

• Catalyst Preparation: In a separate small flask, prepare the catalyst solution by dissolving palladium(II) acetate (0.153 g, 0.68 mmol, 1 mol%) and triphenylphosphine (0.713 g, 2.72 mmol, 4 mol%) in 50 mL of anhydrous toluene. Stir until fully dissolved.

• Reaction Initiation: Using a cannula, transfer the catalyst solution to the reaction flask containing the reagents. Add an additional 150 mL of anhydrous toluene and 50 mL of absolute ethanol to the reaction mixture.

• Reflux: With vigorous stirring, heat the reaction mixture to reflux (approximately 85-90 °C) under the inert atmosphere.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent). The reaction is typically complete within 4-6 hours.

Work-up and Purification

• Cooling and Filtration: Once the reaction is complete, allow the mixture to cool to room temperature. Filter the mixture through a pad of Celite to remove the inorganic salts, washing the filter cake with dichloromethane.

• Extraction: Transfer the filtrate to a 1 L separatory funnel. Wash the organic layer sequentially with deionized water (2 x 100 mL) and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Column Chromatography: Purify the crude product by flash column chromatography on silica gel. A gradient elution with hexanes and dichloromethane (starting with 100% hexanes and gradually increasing the polarity with dichloromethane) is effective for separating the product from impurities.

• Final Product: Combine the pure fractions and remove the solvent in vacuo to yield 2-(2-bromophenyl)furan as a pale yellow oil or low-melting solid.

Data Summary and Characterization

The following table summarizes the key quantitative data for this protocol.

Parameter	Value
Starting Material (2-Bromofuran)	10.0 g (68.0 mmol)
2-Bromophenylboronic acid	15.0 g (74.7 mmol)
Pd(OAc)₂	0.153 g (1 mol%)
PPh₃	0.713 g (4 mol%)
K₂CO₃	28.2 g (3.0 equiv)
Solvent	Toluene/Ethanol (3:1)
Reaction Temperature	Reflux (~85-90 °C)
Reaction Time	4-6 hours
Expected Yield	11.5 - 13.0 g (75-85%)

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 7.70 – 7.65 (m, 2H), 7.50 (s, 1H), 7.42 – 7.37 (m, 2H), 7.28 – 7.23 (m, 1H), 6.66 – 6.64 (m, 1H), 6.48 – 6.46 (m, 1H).[10]

• ¹³C NMR (100 MHz, CDCl₃): δ 153.2, 133.5, 131.8, 129.7, 128.9, 127.6, 122.1, 111.9, 110.4, 108.6.

• GC-MS (EI): m/z 222/224 [M]⁺.

Visualizing the Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Experimental workflow for the synthesis of 2-(2-Bromophenyl)furan.

Safety and Handling

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves when handling chemicals.

Reagent-Specific Hazards:

• 2-Bromofuran: This compound is flammable and an irritant.[11] Handle in a well-ventilated fume hood. It may be harmful if inhaled or absorbed through the skin.[7]

• 2-Bromophenylboronic acid: Causes skin and serious eye irritation.[12][13] May also cause respiratory irritation.[12][13] Avoid creating dust.

• Toluene: Flammable liquid and vapor. It is a known reproductive toxin and can cause damage to organs through prolonged or repeated exposure. Use only in a well-ventilated fume hood.

• Palladium Compounds: While not acutely toxic, palladium salts should be handled with care as they can be sensitizers.

• Potassium Carbonate: A mild irritant. Avoid inhalation of dust.

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Organic waste should be collected in a designated container.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a highly effective and scalable method for the synthesis of 2-(2-bromophenyl)furan. The protocol detailed in this application note is robust, reproducible, and yields the desired product in high purity and good yield. By following these guidelines, researchers can confidently produce this valuable building block for their synthetic endeavors in medicinal chemistry and materials science.

References

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. (2018). Molecules, 23(10), 2465. [Link]

• Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. (2010). Synthetic Communications, 40(16), 2384-2391. [Link]

• Synthesis of 2-Arylbenzo[b]furans via Copper(I)-Catalyzed Coupling of o-Iodophenols and Aryl Acetylenes. (2006). Organic Letters, 8(20), 4533-4535. [Link]

• Biaryl synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. [Link]

• SAFETY DATA SHEET: 2-Bromophenylboronic acid. (2023). Fisher Scientific. [Link]

• Stille cross-coupling reactions of aryl mesylates and tosylates using a biarylphosphine based catalyst system. (2010). Heterocycles, 80(2), 1215-1226. [Link]

• Pd-Catalyzed Cross-Coupling Reactions Promoted by Biaryl Phosphorinane Ligands. (2019). Organometallics, 38(22), 4355-4363. [Link]

• Synthesis of 2-phenylfuran. (n.d.). PrepChem.com. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).

• Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. (2019). ACS Catalysis, 9(10), 9536-9541. [Link]

• Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. (2020). European Journal of Medicinal Chemistry, 187, 111952. [Link]

• Furan synthesis. (n.d.). Organic Chemistry Portal. [Link]

• The Mechanisms of the Stille Reaction. (n.d.). University of Windsor. [Link]

• Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. (2005). The Journal of Organic Chemistry, 70(1), 159-168. [Link]

• (2-Bromophenyl)boronic acid. (n.d.). PubChem. [Link]

• Stille Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Furan, 2-bromo-. (n.d.). PubChem. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Large Scale Synthesis of 4'-(4-Bromophenyl)-2,2':6',2”-terpyridine and Nature of the. (2003). Zeitschrift für Naturforschung B, 58(5), 443-446. [Link]

• 2-Phenylfuran. (2017). Organic Spectroscopy International. [Link]

• Synthesis of Biaryls via Decarboxylative Pd-Catalyzed Cross-Coupling Reaction. (2008). Organic Letters, 10(18), 4069-4072. [Link]

• Furan. (n.d.). Organic Syntheses. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012). Patsnap. [Link]

• 2-Bromofuran 584-12-3 wiki. (n.d.). LookChem. [Link]

• A process for synthesis of furan derivative using an acid catalyst and preparation thereof. (2015).

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize. [Link]

• 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. (2022). Molbank, 2022(1), M1315. [Link]

• Help with purification of furanones. (2023). Reddit. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (2004). Angewandte Chemie International Edition, 43(14), 1871-1874. [Link]

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Analytical methods for the quantification of 2-(2-Bromophenyl)furan

An In-Depth Guide to the Quantitative Analysis of 2-(2-Bromophenyl)furan: Application Notes and Validated Protocols

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for the quantitative analysis of 2-(2-Bromophenyl)furan, a key intermediate and potential impurity in pharmaceutical synthesis. The methodologies detailed herein are designed for researchers, analytical scientists, and drug development professionals who require robust, reliable, and validated analytical procedures for quality control, process monitoring, and regulatory compliance. This guide emphasizes the causality behind experimental choices, ensuring that the protocols are not merely prescriptive but also instructive.

Introduction: The Analytical Imperative for 2-(2-Bromophenyl)furan

2-(2-Bromophenyl)furan is a heterocyclic aromatic compound whose precise quantification is critical in the pharmaceutical industry. As a synthetic intermediate, its purity directly impacts the yield and quality of the final active pharmaceutical ingredient (API). As a potential process-related impurity, its presence must be monitored and controlled within strict limits to ensure the safety and efficacy of the drug product.[1]

The analytical challenge lies in developing methods that are not only accurate and precise but also specific enough to distinguish the analyte from structurally similar compounds, starting materials, and degradation products.[2] This guide presents two validated, orthogonal analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine quality control and Gas Chromatography-Mass Spectrometry (GC-MS) for high-sensitivity and confirmatory analysis.

Physicochemical Properties of 2-(2-Bromophenyl)furan

Property	Value	Source
CAS Number	38527-58-1	[3]
Molecular Formula	C₁₀H₇BrO	[3]
Molecular Weight	223.07 g/mol	[3]
Physical State	Liquid	[3]
Structure	A furan ring substituted with a 2-bromophenyl group.	[3]
Expected Properties	Due to its aromatic nature and bromine substitution, the compound is expected to be UV-active and possess sufficient volatility for GC analysis. It is soluble in common organic solvents like acetonitrile, methanol, and hexane.[4]

Primary Method: Reversed-Phase HPLC-UV for Routine Quantification

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the cornerstone of pharmaceutical quality control due to its robustness, reproducibility, and cost-effectiveness.[5] This method is ideal for determining the purity of 2-(2-Bromophenyl)furan in bulk materials or as a significant impurity in reaction mixtures. The aromatic rings in the molecule provide strong chromophores, making UV detection highly suitable.

Causality of Method Design

• Stationary Phase: A C18 (octadecylsilyl) column is selected for its hydrophobic nature, which provides excellent retention for non-polar to moderately polar aromatic compounds like 2-(2-Bromophenyl)furan.

• Mobile Phase: An acetonitrile/water gradient is employed. Acetonitrile is a common organic modifier that offers good elution strength and low UV cutoff. A gradient elution ensures that any impurities with different polarities are adequately separated from the main analyte peak, providing a sharp peak shape and a reasonable run time.[6]

• Detection Wavelength: The detection wavelength is set at the absorbance maximum (λmax) of 2-(2-Bromophenyl)furan to achieve the highest sensitivity. This is typically determined by running a photodiode array (PDA) scan of a standard solution. For furan derivatives, this often falls in the 240-280 nm range.

• Internal Standard: The use of an internal standard (e.g., 2-(4-Bromophenyl)furan) is recommended for the highest accuracy, as it corrects for variations in injection volume and potential sample loss during preparation.

Detailed Experimental Protocol: HPLC-UV

Objective: To quantify the concentration of 2-(2-Bromophenyl)furan with high accuracy and precision.

Materials and Reagents:

• 2-(2-Bromophenyl)furan reference standard (>99% purity)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Pipettes (Calibrated)

• HPLC vials with septa

Instrumentation:

• HPLC system with a binary pump, autosampler, column thermostat, and a UV or PDA detector.

• Analytical Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

Procedure:

• Standard Preparation:

  • Stock Standard (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-(2-Bromophenyl)furan reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

  • Working Standards: Perform serial dilutions of the stock standard with a 50:50 acetonitrile:water mixture to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh an appropriate amount of the sample (e.g., 25 mg) into a 25 mL volumetric flask.

  • Add approximately 20 mL of acetonitrile, sonicate for 5 minutes to dissolve, and then dilute to volume.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	0-15 min: 50% to 95% B; 15-17 min: 95% B; 17.1-20 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or determined λmax)

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

  • Quantify the 2-(2-Bromophenyl)furan in the sample by applying its peak area to the regression equation.

Method Validation Protocol

The analytical method must be validated to prove it is suitable for its intended purpose.[7] The validation should be performed according to International Council for Harmonisation (ICH) guidelines.[8][9]

• Specificity/Selectivity: Analyze a blank (diluent), a placebo (matrix without analyte), the reference standard, and a spiked sample. The analyte peak should be free from interference at its retention time.[2]

• Linearity: Analyze the calibration standards (typically 5-7 concentration levels) in triplicate. The correlation coefficient (R²) should be ≥ 0.999.[6][10]

• Accuracy: Perform spike-recovery experiments. Spike a blank matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.[9]

• Precision:

  • Repeatability (Intra-day): Analyze six replicate preparations of a single sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two datasets should be ≤ 2%.[6]

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S). The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision.[9]

Expected Performance Characteristics (HPLC-UV)

Validation Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD)	≤ 2.0%
LOD	~0.1 µg/mL
LOQ	~0.3 µg/mL

HPLC Workflow Visualization

Caption: Workflow for the quantitative analysis of 2-(2-Bromophenyl)furan by HPLC-UV.

Confirmatory Method: GC-MS for Trace Analysis

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful technique that provides exceptional sensitivity and specificity, making it ideal for identifying and quantifying trace-level impurities or for confirmatory analysis.[11][12] The high volatility of furan and its derivatives makes them well-suited for GC analysis.[13][14]

Rationale for GC-MS

• High Efficiency Separation: A capillary GC column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS), offers high resolving power to separate complex mixtures.[15][16]

• Unambiguous Identification: The mass spectrometer provides mass-to-charge ratio (m/z) data, which acts as a molecular fingerprint, allowing for positive identification of the analyte even at low concentrations.

• Enhanced Sensitivity: By using Selected Ion Monitoring (SIM) mode, the mass spectrometer can be set to detect only specific ions characteristic of 2-(2-Bromophenyl)furan, filtering out background noise and significantly improving the signal-to-noise ratio and thus the limit of detection.[14]

Detailed Experimental Protocol: GC-MS

Objective: To confirm the identity and quantify trace levels of 2-(2-Bromophenyl)furan.

Materials and Reagents:

• 2-(2-Bromophenyl)furan reference standard (>99% purity)

• Hexane or Ethyl Acetate (GC grade)

• Deuterated internal standard (e.g., Furan-d4, if available for a related compound, or an analog)

• Volumetric flasks, pipettes, and GC vials

Instrumentation:

• GC system with an autosampler and a mass selective detector (MSD).

• Analytical Column: HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness.

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock standard (1000 µg/mL) in hexane.

  • Create a series of working standards by serial dilution, typically in the range of 0.01 µg/mL to 5 µg/mL.

  • Prepare samples by accurately weighing and dissolving in hexane to achieve a concentration within the calibration range.

  • Spike all standards and samples with a fixed concentration of the internal standard.

• Chromatographic and Spectrometric Conditions:

Parameter	Condition
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL, Splitless mode
Oven Program	Start at 80 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
MS Mode	Electron Ionization (EI) at 70 eV
Acquisition	Selected Ion Monitoring (SIM)
SIM Ions	To be determined from a full scan of the reference standard. Expect ions for the molecular ion (m/z 222/224 due to Br isotopes) and key fragments.

• Data Analysis:

  • Identify the 2-(2-Bromophenyl)furan peak by its retention time and the presence of the selected quantifier and qualifier ions.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.

  • Quantify the analyte in the sample using the same area ratio and the regression equation.

GC-MS Workflow Visualization

Caption: Workflow for the trace and confirmatory analysis of 2-(2-Bromophenyl)furan by GC-MS.

Method Selection: A Comparative Summary

The choice between HPLC-UV and GC-MS depends on the specific analytical objective.

Feature	HPLC-UV	GC-MS
Primary Use	Routine QC, purity assay, high-concentration impurities	Trace-level impurities, identity confirmation, complex matrices
Specificity	Good (based on retention time and UV spectrum)	Excellent (based on retention time and mass spectrum)
Sensitivity	Moderate (LOQ ~0.3 µg/mL)	High (LOQ <0.01 µg/mL possible with SIM)
Sample Throughput	High	Moderate
Instrumentation Cost	Lower	Higher
Robustness	High	Moderate to High

Conclusion

This guide outlines two robust and validated methods for the quantitative analysis of 2-(2-Bromophenyl)furan. The HPLC-UV method serves as a reliable workhorse for routine quality control, offering excellent precision and accuracy for assay and purity determinations. The GC-MS method provides a highly sensitive and specific alternative, essential for trace-level impurity profiling and unequivocal identity confirmation. The selection of the appropriate method should be based on the specific requirements of the analysis, including required sensitivity, sample matrix, and the purpose of the testing. By following these detailed protocols and validation principles, laboratories can ensure the generation of high-quality, reliable, and defensible analytical data.

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• Restek. (2022). Analysis of Furans and Alkylfurans in Food Samples (Part 1): Choosing GC-MS Conditions and a Sample Preparation Technique.
• Krocker, J., et al. (2019).
• ResearchGate. (2025). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa.
• Biotecno srl. (n.d.). Analysis of Furanic Compounds in Transformer Oil (Insulating Oil) by YL9100 Plus HPLC According to ASTM D5837. Biotecno srl.

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• 16. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 2-(2-Bromophenyl)furan

Welcome to the technical support guide for the Suzuki-Miyaura cross-coupling of 2-(2-Bromophenyl)furan. This document is designed for researchers, medicinal chemists, and process development scientists who are utilizing this specific substrate and wish to optimize their reaction conditions, troubleshoot challenges, and deepen their understanding of the underlying principles. The advice herein is synthesized from established literature and extensive field experience with challenging cross-coupling reactions.

Part 1: Troubleshooting Guide

This section addresses specific experimental failures and unexpected outcomes in a direct, problem-solution format.

Q1: My reaction has stalled or shows very low conversion to the desired biaryl product. What are the primary causes and how can I fix this?

Answer:

Low or no conversion in the Suzuki coupling of 2-(2-Bromophenyl)furan is a common issue, often stemming from the steric hindrance imposed by the ortho-furan substituent. This steric bulk can impede the crucial oxidative addition step of the catalytic cycle.[1] Here is a systematic approach to resolving this challenge:

1. Re-evaluate Your Catalyst and Ligand System: Standard catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) frequently fail with sterically demanding substrates.[1] The key is to use a catalytic system that is both highly active and can accommodate the crowded environment around the carbon-bromine bond.

• Switch to Bulky, Electron-Rich Ligands: The most effective strategy is to employ modern biaryl phosphine ligands (Buchwald-type ligands).[1][2] These ligands promote the formation of a coordinatively unsaturated, highly reactive monoligated Pd(0) species that can more readily access the hindered reaction site.[1][3]

• N-Heterocyclic Carbene (NHC) Ligands: Palladium complexes incorporating NHC ligands are also exceptionally effective for hindered couplings due to their strong σ-donating properties, which form robust and highly active catalysts.[1]

Recommended Catalyst Systems for Sterically Hindered Substrates:

Catalyst/Ligand System	Key Features & Advantages	Typical Loading
XPhos, SPhos, or tBuXPhos + Pd Precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)	Bulky and electron-rich biaryl phosphines. Excellent for hindered aryl bromides.[1][2]	1-3 mol% Pd, Ligand:Pd ratio of 2:1
XPhos Pd G3/G4 Precatalyst	Air- and moisture-stable precatalysts that rapidly form the active species. Simplifies reaction setup.[1]	1-3 mol%

| PEPPSI™-IPr or PEPPSI™-SIPr | NHC-based precatalysts. Highly stable and active, often requiring lower catalyst loading and milder conditions.[1] | 1-3 mol% |

2. Ensure Rigorous Anaerobic Conditions: Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II) species, halting the catalytic cycle.[4][5] Furthermore, oxygen can promote the unwanted homocoupling of the boronic acid coupling partner.[6][7]

• Degassing Protocol: Thoroughly degas your solvent(s) and the reaction mixture before adding the palladium catalyst. A minimum of 20-30 minutes of sparging with an inert gas (argon or nitrogen) is recommended.[1][6] For maximum efficiency, use three freeze-pump-thaw cycles.

• Inert Atmosphere: Maintain a positive pressure of inert gas throughout the entire reaction.

Q2: I'm observing a significant amount of furan (the debrominated starting material) in my crude reaction mixture. What causes this side reaction?

Answer:

The formation of furan from 2-(2-Bromophenyl)furan is a result of a side reaction known as hydrodehalogenation (or simply dehalogenation).[1][8] This occurs when a hydride species attacks the palladium complex after oxidative addition, leading to reductive elimination of the arene instead of the desired cross-coupled product.[1]

Primary Causes and Solutions:

• Hydride Source: The source of the hydride is often the solvent (e.g., alcohols), the base, or impurities.[1][8]

• Choice of Base: Avoid amine bases like triethylamine if dehalogenation is an issue.[1] Inorganic bases are generally preferred.

• Solvent Selection: While alcoholic solvents can be used, they can sometimes be a source of hydrides.[8] Consider switching to anhydrous aprotic solvents like dioxane, toluene, or DMF.

• Reaction Temperature: Higher temperatures can sometimes favor dehalogenation. Once you find a catalyst system that works, try to lower the reaction temperature to see if this side reaction is suppressed.[9][10]

Q3: My desired product is contaminated with a biaryl impurity derived from my boronic acid. How do I prevent this homocoupling?

Answer:

The formation of a biaryl from the self-coupling of two boronic acid molecules is a classic side reaction in Suzuki couplings, often referred to as homocoupling.[6] This process is primarily promoted by the presence of oxygen or an excess of Pd(II) species in the reaction mixture.[6]

Mitigation Strategies:

• Strict Oxygen Exclusion: As mentioned above, rigorous degassing is the most critical step to prevent homocoupling.[5][6] Ensure your inert gas line is functioning correctly and that all reagents and solvents are properly deoxygenated.

• Stoichiometry Control: Use a slight excess (1.1-1.2 equivalents) of the boronic acid. Using a large excess can sometimes drive the homocoupling pathway, especially if the cross-coupling is slow.

• Controlled Addition: In particularly problematic cases, the slow addition of the boronic acid via a syringe pump can maintain a low instantaneous concentration, thus minimizing the opportunity for self-coupling.

• Catalyst Choice: Using a precatalyst that efficiently generates the active Pd(0) species can reduce the amount of residual Pd(II) that might contribute to homocoupling.

Part 2: Frequently Asked Questions (FAQs)

Q4: What is the general mechanism for the Suzuki coupling of 2-(2-Bromophenyl)furan?

Answer:

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[8][11] The three fundamental steps are oxidative addition, transmetalation, and reductive elimination.[12]

Caption: The Suzuki-Miyaura Catalytic Cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-(2-Bromophenyl)furan to form a Pd(II) complex.[11] This is often the rate-limiting step, especially for sterically hindered substrates.[1]

• Transmetalation: The base activates the organoboron reagent (e.g., a boronic acid) to form a more nucleophilic borate species.[13][14][15] This species then transfers its organic group to the palladium center, displacing the bromide.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the new carbon-carbon bond of the final product and regenerating the active Pd(0) catalyst.[8]

Q5: How do I select the optimal base and solvent for this reaction?

Answer:

The choice of base and solvent is interdependent and crucial for success. Their primary roles are to facilitate the transmetalation step and to ensure all components remain in solution.[7][16]

• Bases: The base activates the boronic acid to form a borate, which is necessary for transmetalation.[15]

  • Inorganic Carbonates (K₂CO₃, Cs₂CO₃, Na₂CO₃): These are the most common and reliable choices, especially when using aqueous solvent mixtures.[17][18] Cesium carbonate (Cs₂CO₃) is more soluble and more basic, often providing better results in difficult couplings, albeit at a higher cost.

  • Phosphates (K₃PO₄): Potassium phosphate is a strong, non-nucleophilic base that is particularly effective in anhydrous conditions with bulky phosphine ligands.[4][19]

  • Fluorides (KF, CsF): Potassium fluoride can be used, especially for reactions involving boronic esters or when base-sensitive functional groups are present.[15][20]

• Solvents: The solvent must dissolve the aryl bromide, the base, and the palladium complex.

  • Aqueous Mixtures (Dioxane/Water, Toluene/Water, THF/Water): These are classic choices that work well with inorganic bases like K₂CO₃.[17][21][22] The water solubilizes the base, while the organic solvent dissolves the substrate and catalyst. A 9:1 or 4:1 organic-to-water ratio is a good starting point.[18][23]

  • Anhydrous Polar Aprotic Solvents (DMF, Dioxane, Toluene): These are often used with stronger, more soluble bases like K₃PO₄ and modern catalyst systems.[20][22]

Q6: Does the reaction temperature significantly impact the outcome?

Answer:

Yes, temperature is a critical parameter. Elevated temperatures are typically required to overcome the activation energy of the oxidative addition and to ensure a reasonable reaction rate.[9]

• Starting Point: A temperature range of 80-110 °C is a standard starting point for coupling aryl bromides.[5][18]

• Effects of High Temperature: While higher temperatures increase the reaction rate, they can also promote catalyst decomposition and side reactions like dehalogenation.[9][10]

• Effects of Low Temperature: Highly active catalyst systems, such as those using Buchwald ligands or NHCs, can often facilitate the reaction at lower temperatures (even room temperature in some cases), which can improve the reaction's functional group tolerance and reduce side products.[3][19][24]

If your reaction is sluggish, increasing the temperature is a valid strategy. Conversely, if you observe significant byproduct formation, exploring a more active catalyst that allows for lower temperatures is recommended.

Q7: What is a reliable, step-by-step starting protocol for this coupling?

Answer:

This protocol is a robust starting point for the Suzuki coupling of 2-(2-Bromophenyl)furan with a generic arylboronic acid, employing a modern, air-stable precatalyst.

Optimized Starting Protocol:

Parameter	Recommended Condition	Rationale
Aryl Halide	2-(2-Bromophenyl)furan	1.0 equiv
Boronic Acid	Arylboronic Acid	1.2 equiv
Catalyst	XPhos Pd G3	2 mol%
Base	K₃PO₄ (finely ground)	2.0 equiv
Solvent	1,4-Dioxane	Anhydrous
Temperature	100 °C	Standard for Aryl Bromides

| Time | 4-24 hours | Monitor by TLC/LC-MS |

Step-by-Step Procedure:

• Reagent Preparation: To an oven-dried reaction vessel (e.g., a Schlenk tube or round-bottom flask) equipped with a magnetic stir bar, add 2-(2-Bromophenyl)furan (1.0 equiv), the arylboronic acid (1.2 equiv), potassium phosphate (2.0 equiv), and the XPhos Pd G3 catalyst (0.02 equiv).[1]

• Atmosphere Exchange: Seal the vessel with a septum or screw cap. Evacuate the vessel and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane via syringe. The final concentration should be approximately 0.1 M with respect to the aryl bromide.

• Reaction Execution: Lower the vessel into a preheated oil bath set to 100 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots periodically and analyzing them by TLC or LC-MS until the starting material is consumed.

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Transfer to a separatory funnel, separate the layers, and extract the aqueous phase twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[1]

Troubleshooting Workflow Diagram

If a reaction fails, this logical flow can help diagnose the issue.

Caption: Systematic workflow for troubleshooting a failed Suzuki coupling.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling Reactions for Furan Boronic Acids.
• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.
• Benchchem. (n.d.). Furan-2-Boronic Acid in Suzuki Coupling: A Technical Support Center.
• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society.
• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. DOI:10.1039/C6SC02118B.
• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ResearchGate. (2025). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides.
• American Chemical Society. (n.d.). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
• ResearchGate. (2021).
• Benchchem. (n.d.). Troubleshooting Suzuki coupling with 2-(2-Bromophenyl)acetophenone.
• ResearchGate. (2015). Which one is more efficient catalyst for the Negishi coupling out of Pd(PPh3)4 or PdCl2(dppf)?.
• Sci-Hub. (2009). Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls. Inorganica Chimica Acta.
• ResearchGate. (n.d.). (a) Effect of temperature on the progress of the assisted Suzuki cross-coupling reaction.
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• ResearchGate. (2025). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Wikipedia. (n.d.). Suzuki reaction.
• MDPI. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media.
• ACS Publications. (1997). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry.
• ResearchGate. (2025). Role of a base in Suzuki-Miyaura reaction.
• Graz University of Technology. (n.d.).
• Wiley Online Library. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• National Institutes of Health. (n.d.).
• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?.
• Organic Chemistry Portal. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides.
• National Institutes of Health. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of...
• Benchchem. (n.d.). Troubleshooting low yields in 3-Bromo-2-iodofuran Suzuki reactions.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• University of Liverpool IT Services. (2006). Efficient Suzuki cross-coupling reactions using bulky phosphines.
• Reddit. (2024). Suzuki, so far unsuccessful. Also tried running the reaction in the dark due to sensitivity of Pd(PPh3)4. The DMF/H2O ratio was 1:1, I'm thinking of minimizing the amount of H2O to avoid potential deboronation.
• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• ResearchGate. (2025). A Highly Efficient Pd(PPh3)(4)-Catalyzed Suzuki Cross-Coupling Method for the Preparation of 2-Nitrobiphenyls from 1-Chloro-2-nitrobenzenes and Phenylboronic Acids.
• University of Windsor. (n.d.). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis.
• Benchchem. (n.d.). Application Notes and Protocols: Suzuki-Miyaura Cross-Coupling with 5-(4-Bromophenyl)furan-2-carbaldehyde.

Sources

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• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 12. youtube.com [youtube.com]
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• 14. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 15. Suzuki Coupling [organic-chemistry.org]
• 16. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 17. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
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• 24. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions [organic-chemistry.org]

Technical Support Center: Synthesis of 2-(2-Bromophenyl)furan

Welcome to the comprehensive technical support guide for the synthesis of 2-(2-Bromophenyl)furan. This resource is meticulously designed for researchers, medicinal chemists, and process development professionals to navigate the complexities of this synthesis. Here, we delve into the common challenges and side reactions encountered during palladium- and copper-catalyzed cross-coupling reactions, providing in-depth, field-proven insights and actionable troubleshooting strategies.

Section 1: Troubleshooting Guide - Navigating Common Synthesis Hurdles

This section addresses the most frequent issues observed during the synthesis of 2-(2-Bromophenyl)furan via common cross-coupling methodologies. Each problem is presented with its likely causes and a set of practical, step-by-step solutions.

Issue 1: Low or No Yield of 2-(2-Bromophenyl)furan in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling between 2-furylboronic acid and 1,2-dibromobenzene, but I am observing very low to no formation of the desired product. What are the likely causes and how can I improve my yield?

Answer:

Low yields in the Suzuki-Miyaura coupling for this specific transformation can be attributed to several factors, primarily related to the stability of the boronic acid and the efficiency of the catalytic cycle.

Potential Causes & Solutions:

• Protodeboronation of 2-Furylboronic Acid: Furanboronic acids are susceptible to protodeboronation, a side reaction where the C-B bond is cleaved and replaced by a C-H bond, leading to the formation of furan.[1] This process is often accelerated by high temperatures and certain pH conditions.[1]

  • Solution:

    • Use a Milder Base: Strong bases can promote protodeboronation. Switch from strong bases like NaOH to milder options such as K₃PO₄ or Cs₂CO₃. The choice of base can significantly influence the reaction's success.[2]

    • Optimize Reaction Temperature: Avoid excessively high temperatures. Screen temperatures ranging from 60 °C to 90 °C to find the optimal balance between reaction rate and boronic acid stability.

    • Employ Stable Boronic Acid Derivatives: Consider using more stable boronic acid surrogates like 2-furyl MIDA boronate or DABO boronate esters.[3][4] These reagents release the boronic acid slowly into the reaction mixture, maintaining a low concentration and minimizing side reactions.[1] 2-Furyl DABO boronate, for instance, shows significantly enhanced stability compared to the free boronic acid.[3]

• Catalyst Inactivity or Decomposition: The palladium catalyst may not be in its active Pd(0) state or could be decomposing under the reaction conditions.

  • Solution:

    • Use a Pd(0) Precatalyst: Start with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step which can be inefficient.

    • Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands like SPhos or XPhos can promote the desired reductive elimination step and stabilize the palladium catalyst.[5][6]

• Inefficient Transmetalation: The transfer of the furyl group from boron to palladium might be the rate-limiting step.

  • Solution: The base plays a crucial role in activating the boronic acid for transmetalation. Ensure your chosen base is sufficiently soluble and effective in the reaction medium.[2]

Issue 2: Significant Formation of Homocoupling Byproducts

Question: My reaction mixture contains significant amounts of 2,2'-bifuran and/or 2,2'-dibromobiphenyl. How can I suppress the formation of these homocoupling products?

Answer:

Homocoupling is a prevalent side reaction in many cross-coupling protocols. The formation of 2,2'-bifuran arises from the coupling of two molecules of 2-furylboronic acid, while 2,2'-dibromobiphenyl results from the coupling of the aryl halide.

Potential Causes & Solutions:

• Presence of Oxygen: Dissolved oxygen in the reaction mixture can promote the homocoupling of boronic acids.[7][8]

  • Solution:

    • Thorough Degassing: Rigorously degas all solvents and the reaction mixture. The freeze-pump-thaw method is highly effective.[8] Alternatively, sparging the solvent with an inert gas (Argon or Nitrogen) for an extended period can significantly reduce oxygen levels.[7]

    • Maintain an Inert Atmosphere: Ensure the reaction is carried out under a positive pressure of an inert gas throughout the entire process.

• Excess Pd(II) Species: If a Pd(II) precatalyst is used, it can react directly with the boronic acid, leading to homocoupling and the generation of Pd(0).[8][9]

  • Solution:

    • Switch to a Pd(0) Catalyst: As mentioned before, using a Pd(0) source eliminates this initial homocoupling pathway.

    • Add a Mild Reducing Agent: The addition of a mild reducing agent, such as potassium formate, can help to reduce any Pd(II) species to the active Pd(0) state without interfering with the main catalytic cycle.[7][10]

• Slow Oxidative Addition: If the oxidative addition of 1,2-dibromobenzene to the Pd(0) catalyst is slow, the catalyst may preferentially react with the more abundant boronic acid.

  • Solution:

    • Ligand Optimization: Employ bulky, electron-rich phosphine ligands that are known to accelerate oxidative addition.[5]

    • Slow Addition of Boronic Acid: Adding the boronic acid or its stable derivative slowly to the reaction mixture can help to maintain a low concentration, favoring the cross-coupling pathway.[10]

Issue 3: Challenges in Stille Coupling with 2-(Tributylstannyl)furan

Question: I am trying a Stille coupling with 2-(tributylstannyl)furan, but I am getting low yields and a complex mixture of byproducts. What could be the issue?

Answer:

The primary challenge with using 2-(tributylstannyl)furan lies in its limited stability. Organostannanes, especially heteroaromatic ones, can be prone to decomposition.

Potential Causes & Solutions:

• Decomposition of 2-(Tributylstannyl)furan: This reagent can degrade upon storage or under the reaction conditions, especially in the presence of light, air, or acid.

  • Solution:

    • Use Freshly Prepared or Purified Reagent: Whenever possible, use freshly prepared or recently purified 2-(tributylstannyl)furan.

    • Proper Storage: Store the reagent under an inert atmosphere, protected from light, and at a low temperature.

    • Reaction Conditions: Perform the reaction under strictly anaerobic and anhydrous conditions.

• Inefficient Catalysis: The chosen palladium catalyst and ligands may not be optimal for this specific transformation.

  • Solution:

    • Catalyst and Ligand Screening: Pd(PPh₃)₄ is a common catalyst for Stille couplings. However, other catalyst systems, such as those employing more electron-rich and bulky phosphine ligands, might offer improved performance.[11]

    • Additives: The addition of a copper(I) co-catalyst (e.g., CuI) can sometimes accelerate the transmetalation step in Stille couplings.[12]

Issue 4: Low Conversion in Negishi and Ullmann Couplings

Question: I am exploring Negishi and Ullmann couplings for the synthesis of 2-(2-Bromophenyl)furan, but I am struggling with low conversion rates. What are the key parameters to optimize?

Answer:

Both Negishi and Ullmann couplings have their own specific challenges that can lead to low conversion.

For Negishi Coupling:

• Quality of the Organozinc Reagent: The preparation and handling of 2-furylzinc chloride are critical. These reagents are sensitive to air and moisture.[13]

  • Solution:

    • In Situ Preparation: Prepare the 2-furylzinc chloride in situ and use it immediately.

    • Anhydrous Conditions: Ensure all glassware is rigorously dried and all solvents are anhydrous.

    • Ligand Stabilization: The use of stabilizing ligands during the preparation of the organozinc reagent can sometimes improve its stability and reactivity.[13]

• Homocoupling of the Aryl Halide: Similar to other cross-coupling reactions, homocoupling of 1,2-dibromobenzene can occur.

  • Solution: Catalyst and ligand choice are crucial. Catalysts with bulky ligands can often suppress this side reaction.[14]

For Ullmann Coupling:

• Harsh Reaction Conditions: Traditional Ullmann reactions often require high temperatures, which can lead to the decomposition of the furan ring.[15]

  • Solution:

    • Use a Ligand-Promoted System: Modern Ullmann protocols often employ ligands such as 1,10-phenanthroline or N,N'-dimethylethylenediamine (DMEDA) which allow the reaction to proceed at much lower temperatures.[16]

    • Optimize Temperature and Reaction Time: Carefully screen the reaction temperature to find a balance between a reasonable reaction rate and substrate stability.

• Inactive Copper Catalyst: The copper source may not be in the active Cu(I) state.

  • Solution: Use a Cu(I) salt like CuI directly. If using a Cu(0) or Cu(II) source, ensure the reaction conditions facilitate the formation of the active Cu(I) species.[17]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for the synthesis of 2-(2-Bromophenyl)furan?

A1: The Suzuki-Miyaura coupling is often the preferred method due to the operational simplicity, the commercial availability of a wide range of boronic acids, and the generally milder reaction conditions compared to Ullmann and Stille couplings.[18] However, the choice of route can depend on the availability of starting materials and the specific challenges encountered.

Q2: How can I effectively purify 2-(2-Bromophenyl)furan from the common byproducts?

A2: Purification can be challenging due to the similar polarities of the product and byproducts.

• Column Chromatography: This is the most common method. A careful selection of the solvent system (e.g., hexane/ethyl acetate gradients) is crucial.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be an effective way to remove impurities.

• Preparative TLC/HPLC: For small-scale reactions or when high purity is required, preparative chromatography can be employed.

Q3: Can I use 2-bromofuran and (2-bromophenyl)boronic acid as coupling partners in a Suzuki reaction?

A3: Yes, this is a viable alternative. The choice between the two pairs of reactants often depends on the commercial availability and cost of the starting materials. The same side reactions (protodeboronation of the boronic acid and homocoupling) should be considered.

Q4: Are there any specific safety precautions I should take when working with organostannanes in Stille coupling?

A4: Yes, organotin compounds are toxic. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn. Care should be taken to avoid inhalation, ingestion, or skin contact.

Section 3: Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Key Side Reactions in Suzuki-Miyaura Coupling

Caption: Key side reactions in the Suzuki synthesis.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield.

Section 4: Experimental Protocols & Data

Protocol 1: Optimized Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 1,2-dibromobenzene (1.0 equiv.), 2-furylboronic acid (1.2 equiv.), and K₃PO₄ (3.0 equiv.).

• Inert Atmosphere: Seal the flask and subject it to three cycles of vacuum followed by backfilling with argon.

• Solvent Addition: Add degassed toluene and water (10:1 v/v) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if separate) under a positive flow of argon.

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Table 1: Effect of Reaction Parameters on Side Product Formation

Parameter	Condition A	Condition B (Optimized)	Predominant Side Product
Base	NaOH	K₃PO₄	Furan (from protodeboronation)
Atmosphere	Air	Argon (degassed)	2,2'-Bifuran (homocoupling)
Pd Source	Pd(OAc)₂	Pd(PPh₃)₄	2,2'-Bifuran (homocoupling)
Temperature	>100 °C	80-90 °C	Furan, Decomposition Products

References

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development. [Link]

• Negishi Coupling. Organic Chemistry Portal. [Link]

• GC−MS/MS chromatogram of furan and its 10 derivative standards. ResearchGate. [Link]

• An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. ACS Publications. [Link]

• Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions. NIH. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate. [Link]

• Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5-Bis(trimethylstannyl)tellurophene. ResearchGate. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. RSC Publishing. [Link]

• Process for preparing biaryl compounds.

• Ullmann-Type Intramolecular C–O Reaction Toward Thieno[3,2-b]furan Derivatives with up to Six Fused Rings. ACS Publications. [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. NIH. [Link]

• Troubleshooting Ullmann Couplint. Reddit. [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions. DSpace@MIT. [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. ResearchGate. [Link]

• Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. NIH. [Link]

• Stille Coupling. Chemistry LibreTexts. [Link]

• The Negishi Cross-Coupling Reaction. Denmark Group. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. MDPI. [Link]

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. PMC. [Link]

• Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. RSC Publishing. [Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. PMC. [Link]

• Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry?. ResearchGate. [Link]

• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. ResearchGate. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Stille reaction | Brief theory, double cross-coupling. YouTube. [Link]

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Semantics Scholar. [Link]

• Acylation of furan with acetic anhydride over H-beta zeolites. RSC Advances. [Link]

• Stille Couplings Catalytic in Tin: The “Sn-O” Approach. MSU Chemistry. [Link]

• Protodeboronation. Wikipedia. [Link]

• Protecting Groups for Boronic Acids. Chem-Station. [Link]

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• 18. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of 2-(2-Bromophenyl)furan by Column Chromatography

This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth technical resource for the purification of 2-(2-Bromophenyl)furan via column chromatography. As Senior Application Scientists, we have synthesized established principles with practical field experience to help you navigate common challenges and optimize your purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations for selecting a stationary phase for purifying 2-(2-Bromophenyl)furan?

For the purification of 2-(2-Bromophenyl)furan, a compound of moderate polarity, the choice of stationary phase is a critical first step.

• Normal-Phase Chromatography: Silica gel (SiO₂) is the most prevalent and economical option for this type of molecule. Its polar surface facilitates separation based on polarity differences. Standard silica gel 60, with a particle size of 40-63 µm, is a highly suitable starting point.[1]

• Reverse-Phase Chromatography: While less conventional for a primary purification of this compound, C18-functionalized silica can be effective if dealing with very non-polar impurities. In such a scenario, the elution order is inverted, with more polar compounds eluting first.

Q2: How do I select the optimal mobile phase (eluent) for my separation?

The choice of an appropriate mobile phase is paramount for achieving effective separation. Thin-Layer Chromatography (TLC) is an essential preliminary step.

• Solvent Polarity Gradient: Begin with a non-polar solvent such as hexane or heptane, and systematically increase the polarity by adding a more polar solvent like ethyl acetate or dichloromethane.

• Target Rf Value: Aim for a retention factor (Rf) between 0.2 and 0.4 for 2-(2-Bromophenyl)furan on the TLC plate.[2] This Rf range typically translates to an optimal elution volume on a chromatography column. A common starting point for testing is a low-percentage mixture of ethyl acetate in hexane.

• Separation Assessment: The ideal solvent system will demonstrate clear separation between the spot corresponding to 2-(2-Bromophenyl)furan and any impurity spots. For instance, a mobile phase of 95:5 hexane:ethyl acetate is a good starting point to evaluate.[1]

Q3: What is a reasonable sample load for my column?

The quantity of crude material that can be loaded onto a column is contingent on the separation's difficulty and the column's dimensions. A general guideline for a standard silica gel column is to load between 1% and 10% of the silica gel's weight as your crude sample. For challenging separations, where impurities are close to the product on the TLC plate, it is advisable to aim for a lower loading, in the range of 1-2%.

Troubleshooting Guide

This section addresses specific issues that may arise during the column chromatography of 2-(2-Bromophenyl)furan.

Problem 1: Poor or No Separation of 2-(2-Bromophenyl)furan from Impurities

If you are observing co-elution or inadequate resolution between your product and impurities, consider the following:

• Cause A: Inappropriate Mobile Phase Polarity.

  • Solution: If your product's Rf value is too high (e.g., > 0.4) on the initial TLC, the mobile phase is excessively polar, causing rapid elution of all compounds. In this case, decrease the proportion of the polar solvent (e.g., ethyl acetate). Conversely, if the Rf is too low (e.g., < 0.2), the mobile phase lacks sufficient polarity. Increase the proportion of the polar solvent.[2]

• Cause B: Column Overloading.

  • Solution: Reduce the quantity of crude material loaded onto the column. For difficult separations, the sample amount should be approximately 1-2% of the stationary phase's mass.

• Cause C: Improper Column Packing.

  • Solution: A poorly packed column with channels or cracks will result in band broadening and diminished separation. Employ a well-established slurry packing method to ensure a homogenous and stable column bed.[3]

Experimental Protocol: Slurry Packing a Silica Gel Column

• Weigh the necessary amount of silica gel in a beaker.

• In a separate container, prepare the initial, least polar mobile phase you intend to use.

• Carefully add the mobile phase to the silica gel while gently swirling to form a homogenous slurry, ensuring no dry clumps remain. The consistency should be easily pourable but not overly dilute.

• Vertically secure your column. Ensure the stopcock is closed.

• Pour a small amount of the mobile phase into the column.

• Using a funnel, pour the silica slurry into the column in a single, continuous motion.

• Gently tap the side of the column to promote even settling of the silica.

• Open the stopcock to allow the solvent to drain, collecting it for reuse. As the silica packs, continuously add the collected solvent to the top of the column to prevent it from running dry.

• Once the silica has settled into a stable bed, carefully add a layer of sand (approximately 0.5 cm) to the top to avoid disturbing the silica bed during sample loading.

Problem 2: Degradation of 2-(2-Bromophenyl)furan on the Column

While 2-(2-Bromophenyl)furan is generally stable, prolonged exposure to acidic silica gel can occasionally lead to degradation.[4][5]

• Cause A: Acidity of Silica Gel.

  • Solution 1: Deactivate the silica gel by incorporating a small amount of a neutralizing agent, such as triethylamine (typically 0.1-1%), into the mobile phase. This can help mitigate the degradation of acid-sensitive compounds.

  • Solution 2: Consider using neutral alumina as the stationary phase instead of silica gel. Alumina is available in acidic, neutral, and basic forms; neutral alumina would be the most suitable choice to prevent potential degradation.[4]

Problem 3: Low Recovery of 2-(2-Bromophenyl)furan from the Column

If your yield of the purified product is significantly lower than anticipated, consider these possibilities:

• Cause A: Irreversible Adsorption of Product to the Stationary Phase.

  • Solution: This can occur if the mobile phase is not polar enough to elute the compound. After your initial elution, try flushing the column with a much more polar solvent (e.g., 50-100% ethyl acetate in hexane, or even methanol) to determine if any remaining product can be recovered.[6]

• Cause B: Excessive Band Broadening.

  • Solution: This is often a result of suboptimal technique.

    • Dry Loading: For improved resolution and reduced band broadening, consider a dry loading technique. Dissolve your crude sample in a minimal amount of a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[7]

    • Column Dimensions: A long, thin column generally provides better separation than a short, wide one for the same amount of stationary phase.

Visualization of Troubleshooting Logic

Sources

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• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Improving Yields of Cross-Coupling Reactions with 2-(2-Bromophenyl)furan

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Welcome to the technical support center for optimizing cross-coupling reactions involving 2-(2-bromophenyl)furan. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and improve the efficiency of these critical synthetic transformations. The following question-and-answer format directly addresses specific issues you may encounter in your experiments, providing not just solutions but also the underlying scientific reasoning to empower your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki-Miyaura coupling of 2-(2-bromophenyl)furan is giving low to no yield. What are the most likely causes and how can I fix it?

Low yields in Suzuki-Miyaura couplings with this substrate are often traced back to a few key factors: suboptimal catalyst/ligand combination, inappropriate base or solvent selection, or catalyst deactivation. The furan ring, being an electron-rich heterocycle, can also introduce specific challenges.

Core Issues & Solutions:

• Catalyst and Ligand Selection: Standard catalysts like Pd(PPh₃)₄ may not be robust enough for this sterically demanding substrate.[1] The proximity of the furan ring to the bromine atom can hinder the oxidative addition step of the catalytic cycle.[1][2]

  • Recommendation: Employ bulky, electron-rich phosphine ligands. Buchwald-type biaryl phosphine ligands such as XPhos, SPhos, or tBuXPhos are highly effective.[1] These ligands promote the formation of a reactive, coordinatively unsaturated palladium center that can more readily access the hindered aryl bromide.[1][3] N-Heterocyclic Carbene (NHC) ligands are also excellent choices, forming highly stable and active catalysts.[1]

• Base and Solvent Effects: The choice of base and solvent is critical and can significantly influence reaction rates and yields.[4][5][6] An inappropriate base may not be soluble enough or strong enough to facilitate the crucial transmetalation step.

  • Recommendation: A common starting point is a carbonate base like K₂CO₃ or Cs₂CO₃ in a solvent system like dioxane/water or THF/water.[7][8] However, for challenging substrates, stronger bases like K₃PO₄ may be necessary.[4] The water in the solvent system is often crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.[6][9]

• Protodeboronation of the Boronic Acid: Furan-containing boronic acids can be susceptible to protodeboronation (cleavage of the C-B bond by a proton source) under basic conditions, especially at elevated temperatures.[10] This side reaction consumes your coupling partner and reduces the yield.

  • Recommendation: Use milder conditions if possible. A highly active catalyst system may allow for lower reaction temperatures. Alternatively, using a boronic ester (e.g., a pinacol ester) can sometimes mitigate this issue.

Troubleshooting Workflow: Suzuki-Miyaura Coupling

Caption: Troubleshooting decision tree for low-yield Suzuki-Miyaura reactions.

Q2: I'm attempting a Buchwald-Hartwig amination with 2-(2-bromophenyl)furan and observing significant amounts of starting material. How can I drive the reaction to completion?

Incomplete conversion in Buchwald-Hartwig amination often points to issues with catalyst activity or deactivation. The choice of ligand is paramount in these reactions.[11][12]

Core Issues & Solutions:

• Ligand Choice is Critical: The success of a Buchwald-Hartwig amination is highly dependent on the phosphine ligand used.[11] First-generation ligands are often insufficient for coupling with heteroaryl halides.

  • Recommendation: Utilize modern, sterically hindered biaryl phosphine ligands. Ligands like RuPhos or BrettPhos are specifically designed for challenging C-N cross-couplings and often provide excellent results where others fail.[13][14] A multi-ligand system, combining the strengths of different ligands, can sometimes overcome the limitations of a single ligand.[15][16]

• Base Compatibility: The base must be strong enough to deprotonate the amine but not so harsh that it causes degradation of the starting materials or the catalyst.

  • Recommendation: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used strong bases that are effective in these couplings.[14][17] The choice may depend on the specific amine being used.

• Catalyst Poisoning: The furan ring itself or impurities in the starting materials can potentially act as catalyst poisons, leading to deactivation.[17]

  • Recommendation: Ensure all reagents and solvents are pure and anhydrous. Using a pre-catalyst, which is an air-stable Pd(II) source that is reduced in situ to the active Pd(0) species, can often lead to more reproducible results than using Pd(OAc)₂ directly.[18]

Recommended Catalyst Systems for Buchwald-Hartwig Amination

Catalyst/Ligand Combination	Base	Solvent	Typical Temperature (°C)	Key Advantages
Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene or Dioxane	80-110	Broad substrate scope, effective for heteroaryl halides.[14]
Pd(OAc)₂ / BrettPhos	LiHMDS	THF or Toluene	80-100	Excellent for coupling primary amines.[13][17]
RuPhos Pd G3 (Precatalyst)	K₂CO₃ or K₃PO₄	t-BuOH or Dioxane	80-110	Air-stable, easy to handle, highly active.

Q3: My Sonogashira coupling is plagued by homocoupling of the terminal alkyne (Glaser coupling). How can I suppress this side reaction?

Homocoupling is a common side reaction in Sonogashira couplings, particularly when the cross-coupling is sluggish.[19] This side reaction is catalyzed by the copper(I) co-catalyst in the presence of oxygen.[19]

Core Issues & Solutions:

• Oxygen Contamination: The primary cause of homocoupling is the presence of oxygen, which facilitates the oxidative dimerization of the copper acetylide intermediate.[19]

  • Recommendation: Rigorous exclusion of oxygen is critical. This can be achieved by thoroughly degassing the solvent (e.g., via freeze-pump-thaw cycles or by bubbling an inert gas like argon through it for an extended period) and maintaining a positive pressure of inert gas throughout the reaction.[1][20]

• Copper-Free Conditions: In some cases, the copper co-catalyst can be omitted entirely. While this often requires more forcing conditions or specialized ligands, it completely eliminates the primary pathway for Glaser coupling.

  • Recommendation: Explore copper-free Sonogashira protocols. These often use a palladium catalyst with a suitable ligand (e.g., P(t-Bu)₃) and an amine base like triethylamine or diisopropylamine, which also acts as the solvent.[21]

• Reaction Rate: If the desired cross-coupling is slow, the alkyne has more opportunity to homocouple.

  • Recommendation: Optimizing the palladium catalyst and ligand to accelerate the cross-coupling catalytic cycle can indirectly suppress homocoupling. For aryl bromides, a more active catalyst system may be required compared to aryl iodides.[21]

Experimental Protocol: Minimizing Homocoupling in Sonogashira Coupling

• Solvent Degassing: Place the chosen solvent (e.g., THF or DMF) in a Schlenk flask.[20] Bubble argon or nitrogen through the solvent for at least 30 minutes while stirring.

• Reagent Addition: To a separate, oven-dried Schlenk flask, add 2-(2-bromophenyl)furan, the terminal alkyne, the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), and the copper(I) iodide under a positive pressure of inert gas.

• Solvent and Base Addition: Add the degassed solvent via syringe, followed by the amine base (e.g., triethylamine), which should also be degassed.[20]

• Reaction Execution: Heat the reaction to the desired temperature under a continuous inert atmosphere. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, proceed with a standard aqueous workup.

Q4: I am observing a significant amount of a dehalogenated byproduct, 2-phenylfuran, in my reaction mixture. What causes this and how can it be prevented?

The formation of 2-phenylfuran is a result of a side reaction called hydrodehalogenation.[1] This occurs when the palladium complex, after oxidative addition to the C-Br bond, undergoes reaction with a hydride source instead of the intended coupling partner.

Core Issues & Solutions:

• Hydride Source: The source of the hydride can be the solvent, the base, or even impurities.[1]

  • Solvents: Alcohols (like isopropanol) or solvents with labile hydrogens can be hydride donors.

  • Bases: Amine bases, particularly those with α-hydrogens, can be culprits. Formate salts are also known hydride sources.

  • Recommendation: Scrutinize your reaction components for potential hydride sources. If using an alcohol as a solvent or co-solvent, consider switching to an aprotic solvent like dioxane or toluene. If using an amine base, ensure it is not a known hydride donor under the reaction conditions. Using a carbonate or phosphate base is generally safer in this regard.[1]

• Slow Transmetalation: If the transmetalation step (in Suzuki or Stille coupling) or amine association (in Buchwald-Hartwig) is slow, the intermediate aryl-palladium(II) complex has a longer lifetime, increasing the probability of intercepting a hydride source.

  • Recommendation: Optimizing the conditions to accelerate the desired catalytic cycle is key. This circles back to the importance of selecting a highly active catalyst/ligand system and the appropriate base to facilitate the turnover-limiting step.[22]

Catalytic Cycle and Off-Cycle Dehalogenation

Caption: Competing pathways of productive coupling vs. hydrodehalogenation.

By systematically addressing these common issues, you can significantly improve the yields and reproducibility of your cross-coupling reactions with 2-(2-bromophenyl)furan. Careful consideration of the catalyst, ligand, base, and solvent, along with rigorous experimental technique to exclude oxygen and other interfering species, is the key to success.

References

• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES. Available from: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health (NIH). Available from: [Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate. Available from: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). Available from: [Link]

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. MDPI. Available from: [Link]

• Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. National Institutes of Health (NIH). Available from: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. Available from: [Link]

• Why am I getting low yield for my Suzuki coupling reaction?. Reddit. Available from: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health (NIH). Available from: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link]

• Cross-coupling catalysts for inactive substrates from a three-dimensional virtual screening. ResearchGate. Available from: [Link]

• How can I solve my problem with Suzuki coupling?. ResearchGate. Available from: [Link]

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. National Institutes of Health (NIH). Available from: [Link]

• A multiligand based Pd catalyst for C-N cross-coupling reactions. National Institutes of Health (NIH). Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit. Available from: [Link]

• Help troubleshooting a Buchwald-Hartwig amination?. Reddit. Available from: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Europe PMC. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Sonogashira coupling. Wikipedia. Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Available from: [Link]

• The Buchwald-Hartwig Amination After 25 Years. National Institutes of Health (NIH). Available from: [Link]

• Deconvoluting Substrates, Support, and Temperature Effects on Leaching and Deactivation of Pd Catalysts: An In Situ Study in Flow. National Institutes of Health (NIH). Available from: [Link]

• A General and Efficient Method for the Suzuki–Miyaura Coupling of 2-Pyridyl Nucleophiles. ResearchGate. Available from: [Link]

• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. National Institutes of Health (NIH). Available from: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. Available from: [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. J. Org. Chem. Available from: [Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. ResearchGate. Available from: [Link]

• Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. ChemRxiv. Available from: [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. National Institutes of Health (NIH). Available from: [Link]

• Enantio- and regioselective heck-type reaction of arylboronic acids with 2,3-dihydrofuran. Europe PMC. Available from: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available from: [Link]

• Furan synthesis. Organic Chemistry Portal. Available from: [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews - ACS Publications. Available from: [Link]

• The Intramolecular Heck Reaction. Macmillan Group. Available from: [Link]

• From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. National Institutes of Health (NIH). Available from: [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Available from: [Link]

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• 17. chem.libretexts.org [chem.libretexts.org]
• 18. reddit.com [reddit.com]
• 19. depts.washington.edu [depts.washington.edu]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Sonogashira Coupling [organic-chemistry.org]
• 22. Yoneda Labs [yonedalabs.com]

Technical Support Center: Troubleshooting Palladium Catalyst Deactivation in 2-Arylfuran Synthesis

Welcome to our dedicated technical support center for resolving challenges in the palladium-catalyzed synthesis of 2-aryl- and 2,5-diaryl-furans. This guide is designed for researchers, scientists, and professionals in drug development who are encountering issues with catalyst deactivation, leading to low yields, stalled reactions, and inconsistent results. Here, we address common problems in a practical question-and-answer format, providing not only solutions but also the underlying scientific reasoning to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture is turning black and the yield of my 2-arylfuran is low. What is happening?

A: The formation of a black precipitate is a classic sign of palladium catalyst deactivation through the formation of palladium black[1]. This is essentially the aggregation of palladium atoms into an inactive, bulk metallic state. The catalytically active species in most cross-coupling reactions is a soluble Pd(0) complex, stabilized by ligands. When these ligands dissociate or degrade, the "naked" Pd(0) atoms can agglomerate, leading to a loss of catalytic activity.

Common Causes:

• Ligand Degradation: Phosphine ligands, commonly used to stabilize the palladium catalyst, can degrade at elevated temperatures or in the presence of certain reagents[2][3].

• Inefficient Oxidative Addition: If the oxidative addition of the aryl halide to the Pd(0) center is slow, the concentration of the unstable, ligand-deficient Pd(0) species can increase, promoting aggregation.

• Presence of Oxygen: Oxygen can oxidize the active Pd(0) to inactive Pd(II) species, which can then be reduced to form palladium black[1].

Troubleshooting Steps:

• Ensure an Inert Atmosphere: Thoroughly degas your solvents and reaction mixture with an inert gas (e.g., argon or nitrogen) before adding the palladium catalyst. Maintain a positive pressure of the inert gas throughout the reaction.

• Optimize Ligand Choice and Ratio: Consider using more robust, sterically bulky, and electron-rich phosphine ligands that can better stabilize the palladium center. Increasing the ligand-to-palladium ratio can also sometimes prevent dissociation.

• Control Reaction Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition. Experiment with a lower reaction temperature to find a balance between reactivity and catalyst stability.

Troubleshooting Guides

Issue 1: Low or No Conversion in the Suzuki-Miyaura Coupling of a Furan Boronic Acid/Ester

Q2: I am attempting a Suzuki-Miyaura coupling between an aryl halide and a furan-2-boronic acid, but I am observing very low conversion to the desired 2-arylfuran. What are the likely causes?

A: Low conversion in this context can stem from several factors, often related to the stability of the furan boronic acid and the specific reaction conditions.

Potential Causes and Solutions:

• Protodeboronation of the Furan Boronic Acid: Furan boronic acids can be susceptible to protodeboronation, where the boronic acid group is replaced by a hydrogen atom, especially in the presence of water and base.

  • Solution:

    • Use Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried.

    • Switch to a More Stable Boronic Ester: Consider using furan-2-boronic acid pinacol ester, which is generally more stable.

    • Optimize the Base: Use a milder base or a non-aqueous base to minimize protodeboronation.

• Inhibition by the Furan Ring: The oxygen atom of the furan ring can coordinate to the palladium center, potentially inhibiting the catalytic cycle.

  • Solution:

    • Ligand Selection: Employ bulky, electron-rich phosphine ligands. These ligands can sterically hinder the coordination of the furan oxygen to the palladium and electronically favor the desired catalytic steps.

    • Pre-catalyst Choice: Using a well-defined precatalyst can sometimes lead to more consistent generation of the active catalytic species[4].

• Suboptimal Reaction Conditions: The choice of solvent, base, and temperature is critical for successful coupling.

  • Solution: A systematic optimization of these parameters is recommended. Dioxane is often a good solvent choice for these reactions[5].

Experimental Protocol: Screening for Optimal Suzuki-Miyaura Coupling Conditions

• Setup: In parallel reaction vials under an inert atmosphere, add the aryl halide (1.0 equiv), furan-2-boronic acid pinacol ester (1.5 equiv), and the chosen base (2.0 equiv).

• Catalyst/Ligand Addition: In a separate vial, prepare a stock solution of the palladium precatalyst and ligand in the reaction solvent. Add the appropriate amount of this solution to each reaction vial.

• Solvent and Temperature: Add the reaction solvent to each vial and place them in a preheated heating block.

• Monitoring: Monitor the reactions by TLC, GC-MS, or LC-MS at regular intervals.

• Analysis: Compare the conversion and yield for each set of conditions to identify the optimal parameters.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Palladium Source	Pd(OAc)₂	Pd₂(dba)₃	Pd(PPh₃)₄	PdCl₂(dppf)
Ligand	SPhos	XPhos	P(t-Bu)₃	None
Base	K₂CO₃	K₃PO₄	Cs₂CO₃	Na₂CO₃
Solvent	Dioxane	Toluene	THF	DMF
Temperature	80 °C	100 °C	120 °C	100 °C

A representative table for screening reaction conditions.

Issue 2: Poor Regioselectivity in the Direct C-H Arylation of Furans

Q3: I am performing a direct C-H arylation of furan and obtaining a mixture of C2 and C3-arylated products. How can I improve the regioselectivity?

A: Achieving high regioselectivity in the direct arylation of furans is a common challenge, as multiple C-H bonds are available for activation. The outcome is often influenced by the directing effects of substituents on the furan ring and the nature of the catalytic system[6][7].

Factors Influencing Regioselectivity:

• Directing Groups: Electron-withdrawing groups on the furan ring can direct arylation to specific positions. For instance, a 2-formyl group on furan can direct arylation to the C5 position.

• Catalyst and Ligand: The steric and electronic properties of the ligand play a crucial role in determining which C-H bond is activated[6].

• Base and Solvent: The choice of base and solvent can significantly impact the regioselectivity of the reaction[8].

Strategies for Controlling Regioselectivity:

• Ligand Screening: Experiment with a variety of phosphine ligands, from monodentate to bidentate, with varying steric bulk and electronic properties.

• Base Optimization: The nature of the base is often critical for controlling regioselectivity[6]. Screen different bases such as potassium acetate, cesium carbonate, and sodium carbonate.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway. Test a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., DMAc)[9].

Workflow for Optimizing Regioselectivity

A workflow for optimizing regioselectivity in direct C-H arylation of furans.

Visualizing Catalyst Deactivation Pathways

The deactivation of palladium catalysts in 2-arylfuran synthesis can proceed through several interconnected pathways. Understanding these pathways is key to developing effective troubleshooting strategies.

Common deactivation pathways for palladium catalysts in 2-arylfuran synthesis.

Analytical Techniques for Characterizing Deactivated Catalysts

When troubleshooting persistent issues, analyzing the spent catalyst can provide invaluable insights.

Technique	Information Gained
X-ray Photoelectron Spectroscopy (XPS)	Determines the oxidation state of palladium on the catalyst surface.
Transmission Electron Microscopy (TEM)	Visualizes the morphology of the catalyst, including the formation of palladium nanoparticles (palladium black).
Inductively Coupled Plasma (ICP-MS/OES)	Quantifies the amount of palladium that may have leached into the solution.
³¹P NMR Spectroscopy	Can be used to monitor the integrity of phosphine ligands throughout the reaction.

References

• Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. (n.d.). National Institutes of Health. [Link]

• Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings. (2008). Organometallics, 27(21), 5745-5749. [Link]

• Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. (2024). Catalysts, 14(10), 712. [Link]

• Regioselectivity in palladium-catalysed direct arylation of 5-membered ring heteroaromatics. (2014). Catalysis Science & Technology, 4(8), 2257-2292. [Link]

• Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. (2021). eScholarship. [Link]

• Shape and ligand effect of palladium nanocrystals on furan hydrogenation. (2019). Nanoscale, 11(6), 2904-2913. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). Catalysts, 7(5), 146. [Link]

• Shape and ligand effect of palladium nanocrystals on furan hydrogenation. (2019). RSC Publishing. [Link]

• Why are phosphine ligands and palladium very common pairs in coupling reactions? (2017). Reddit. [Link]

• A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. (n.d.). ResearchGate. [Link]

• Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor. (2014). Molecules, 19(6), 8402-8417. [Link]

• ChemInform Abstract: Palladium-Catalyzed C-H Homocoupling of Furans and Thiophenes Using Oxygen as the Oxidant. (n.d.). ResearchGate. [Link]

• Formation of palladium black during Suzuki coupling. (2022). Reddit. [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. (2010). Angewandte Chemie International Edition, 49(31), 5510-5514. [Link]

• Direct Access to Furan and Cyclopropane Derivatives by Palladium-Catalyzed C-H Activation/Alkenes Insertion/Annulation. (n.d.). ResearchGate. [Link]

• Regioselective Palladium-Catalyzed Arylation of 3-Carboalkoxy Furan and Thiophene. (2002). Organic Letters, 4(17), 2885-2888. [Link]

• Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions. (n.d.). PolyU Electronic Theses. [Link]

• Origins of regioselectivity of the palladium-catalyzed (aromatic)C–H bond metalation–deprotonation. (n.d.). ResearchGate. [Link]

• Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor. (2014). Molecules, 19(6), 8402-8417. [Link]

• Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. (2021). Catalysts, 11(1), 10. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. nbinno.com [nbinno.com]
• 3. reddit.com [reddit.com]
• 4. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Regioselectivity in palladium-catalysed direct arylation of 5-membered ring heteroaromatics - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Byproduct Formation in the Bromination of 2-Phenylfuran

Welcome to the technical support center for the bromination of 2-phenylfuran. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, troubleshoot common issues, and optimize for the desired product, 5-bromo-2-phenylfuran. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product in the bromination of 2-phenylfuran?

The major product of the monobromination of 2-phenylfuran is typically 5-bromo-2-phenylfuran[1]. The furan ring is an electron-rich aromatic system, making it highly susceptible to electrophilic aromatic substitution. The oxygen atom in the furan ring directs electrophiles to the C5 position (alpha to the oxygen and furthest from the deactivating influence of the phenyl group's ring currents).

Q2: Why is my reaction mixture turning dark and forming a lot of intractable material?

This is a common issue and is often due to the high reactivity of the furan ring and its sensitivity to acidic conditions.[2][3] The hydrogen bromide (HBr) generated during the bromination can catalyze polymerization and ring-opening of the furan, leading to complex mixtures and decomposition.[2][4]

Q3: I'm observing multiple spots on my TLC plate after the reaction. What are the likely byproducts?

The most common byproducts in the bromination of 2-phenylfuran are:

• Polybrominated products: Due to the activating nature of the furan ring, over-bromination can readily occur, leading to dibromo- and even tribromo-2-phenylfuran.[2]

• Ring-opened products: Acid-catalyzed ring-opening can lead to the formation of 1,4-dicarbonyl compounds.[5]

• Addition products: If a nucleophilic solvent like an alcohol is used, it can add across the furan double bonds to form stable or transient adducts.[6][7][8]

Troubleshooting Guide

Issue 1: Low Yield of Monobrominated Product and Excessive Polybromination

Root Cause: The furan ring is highly activated, making it prone to multiple substitutions, especially when using a strong brominating agent like elemental bromine (Br₂).[2]

Solutions:

• Choice of Brominating Agent: Switch from Br₂ to a milder brominating agent such as N-bromosuccinimide (NBS).[8][9] NBS provides a low, steady concentration of electrophilic bromine, which enhances selectivity for monosubstitution.

• Stoichiometry Control: Use a slight excess (1.05-1.1 equivalents) of the brominating agent. A large excess will inevitably lead to polybromination.

• Temperature Control: Perform the reaction at low temperatures (-78 °C to 0 °C) to decrease the reaction rate and improve selectivity.[2]

Parameter	Condition A (High Polybromination)	Condition B (Optimized for Mono-bromination)
Brominating Agent	Br₂ (1.5 eq.)	NBS (1.05 eq.)
Temperature	Room Temperature	-20 °C
Solvent	Dichloromethane	Tetrahydrofuran (THF)
Typical Outcome	Mixture of mono-, di-, and tri-brominated products	Predominantly 5-bromo-2-phenylfuran

Issue 2: Significant Formation of Tars and Decomposition Products

Root Cause: The HBr byproduct is a strong acid that can catalyze the polymerization and ring-opening of the furan starting material and product.[2][3]

Solutions:

• Use of a Non-Nucleophilic Base: Add a proton sponge or a sterically hindered, non-nucleophilic base like pyridine or 2,6-lutidine to the reaction mixture. This will scavenge the HBr as it is formed, preventing acid-catalyzed decomposition.

• Buffered Systems: In some cases, using a buffered solvent system can help maintain a neutral pH.

Workflow for Minimizing Byproduct Formation

Caption: Optimized workflow for the synthesis of 5-bromo-2-phenylfuran.

Issue 3: Product Isolation and Purification Challenges

Root Cause: The byproducts, particularly polybrominated species, often have similar polarities to the desired monobrominated product, making separation by column chromatography difficult.

Solutions:

• Careful Chromatography: Use a high-resolution silica gel and a shallow solvent gradient (e.g., starting with pure hexanes and slowly increasing the percentage of ethyl acetate or dichloromethane) to improve separation.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) can be an effective method for purification.

• Fractional Distillation: For liquid products, fractional distillation under reduced pressure may be a viable, albeit potentially challenging, purification method.[10]

Detailed Experimental Protocols

Protocol 1: Selective Monobromination of 2-Phenylfuran using NBS

This protocol is optimized to favor the formation of 5-bromo-2-phenylfuran while minimizing byproducts.

Materials:

• 2-Phenylfuran

• N-Bromosuccinimide (NBS), recrystallized

• Tetrahydrofuran (THF), anhydrous

• Pyridine, anhydrous

• Saturated aqueous sodium thiosulfate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Dissolve 2-phenylfuran (1.0 eq.) and pyridine (1.1 eq.) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -20 °C using a suitable cooling bath.

• Add recrystallized NBS (1.05 eq.) portion-wise over 30 minutes, ensuring the temperature does not rise above -15 °C.

• Stir the reaction mixture at -20 °C for 2-3 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate.

• Allow the mixture to warm to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Reaction Mechanism: Electrophilic Aromatic Substitution

Caption: General mechanism for the electrophilic bromination of 2-phenylfuran.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

• YouTube. (2024, February 29). Video 1. Addition reaction and Ring Opening reaction of Furan. Retrieved from [Link]

• ResearchGate. (n.d.). Ring opening reactions of furans. Retrieved from [Link]

• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis of 2,3,4,5-Tetraphenylfuran, -thiophene and -pyrrole from Toluene. Retrieved from [Link]

• Química Organica.org. (n.d.). halogenation of furan. Retrieved from [Link]

• Stack Exchange. (2016, October 24). Reaction of 2-ethyl-5-methyl-3-phenylfuran under acidic conditions. Retrieved from [Link]

• Canadian Journal of Chemistry. (1983). On the reaction of furan with bromine in aqueous solution. Observation of the slow hydration of malealdehyde. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Retrieved from [Link]

• ResearchGate. (n.d.). SCHEME 2. Bromination of 2-Alkylidenetetrahydrofuran 2d. Retrieved from [Link]

• ACS Figshare. (2016, February 15). An Unexpected 2,3-Dihydrofuran Derivative Ring Opening Initiated by Electrophilic Bromination: Scope and Mechanistic Study. Retrieved from [Link]

• ResearchGate. (2025, August 7). 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. Retrieved from [Link]

• Wiley Online Library. (2025, August 3). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Retrieved from [Link]

• YouTube. (2023, August 14). Disconnecting with a sneaky furan?. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-phenylfuran. Retrieved from [Link]

• PubMed. (n.d.). Purification of polybrominated biphenyl congeners. Retrieved from [Link]

• Reddit. (2021, April 19). Optimization of n-BuLi alkylation of furan. Retrieved from [Link]

• PubMed Central. (2018, May 30). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. Retrieved from [Link]

Sources

• 1. 2-Bromo-5-phenylfuran | C10H7BrO | CID 11506829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 3. researchgate.net [researchgate.net]
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• 7. echemi.com [echemi.com]
• 8. halogenation of furan [quimicaorganica.org]
• 9. Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]

Technical Support Center: Synthesis of Unsymmetrical 2,5-Diarylfurans

Welcome to the technical support center for the synthesis of unsymmetrical 2,5-diarylfurans. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable heterocyclic scaffolds. Unsymmetrical 2,5-diarylfurans are privileged structures in medicinal chemistry and materials science, but their synthesis presents unique challenges. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section is structured to address problems based on the synthetic methodology employed.

Challenges in Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis, a classical method for furan formation from 1,4-dicarbonyl compounds, is often a primary choice for chemists. However, its application to unsymmetrical 2,5-diarylfurans is fraught with difficulties, primarily related to the synthesis of the unsymmetrical 1,4-dicarbonyl precursor.[1][2][3]

Problem: Low or No Yield of the Desired Unsymmetrical Furan

• Potential Cause 1: Inefficient Synthesis of the Unsymmetrical 1,4-Dicarbonyl Precursor. The synthesis of an unsymmetrical 1,4-diketone (Ar-CO-CH₂-CH₂-CO-Ar') is often the most challenging step.[1] Common methods like Stetter reactions or acylation of enolates can lead to mixtures of symmetrical and unsymmetrical products, making purification difficult.

  • Troubleshooting:

    • Stepwise Acylation Strategy: Employ a protecting group strategy. For instance, start with a mono-protected 1,4-butanedial or a related synthon. React one end, deprotect, and then introduce the second, different aryl group.

    • Alternative Precursors: Consider using γ-keto acids or their esters as precursors. These can be coupled with an organometallic reagent (e.g., Grignard or organolithium) corresponding to the second aryl group, followed by oxidation.

    • Modern Coupling Approaches: Explore modern cross-coupling strategies to construct the 1,4-dicarbonyl backbone with high selectivity.

• Potential Cause 2: Side Reactions Under Acidic Cyclization Conditions. The strong acidic conditions typically used for the Paal-Knorr cyclization can lead to several undesirable side reactions.[4]

  • Aldol Condensations: The enolizable protons of the 1,4-dicarbonyl compound can participate in intermolecular or intramolecular aldol reactions, leading to polymeric materials or rearranged products.

  • Furan Ring Degradation: The newly formed furan ring, particularly if substituted with electron-donating aryl groups, can be susceptible to acid-catalyzed polymerization or decomposition, especially at elevated temperatures.[4]

  • Troubleshooting:

    • Milder Acid Catalysts: Replace strong mineral acids like H₂SO₄ with milder Lewis acids (e.g., Sc(OTf)₃, Bi(NO₃)₃) or solid acid catalysts (e.g., montmorillonite clay).[4] Iodine has also been reported as an effective catalyst under milder conditions.[4]

    • Anhydrous Conditions: Ensure the reaction is conducted under strictly anhydrous conditions to favor the dehydration step and minimize acid-catalyzed hydrolysis of intermediates or the final product.[4]

    • Lower Reaction Temperature and Time: Optimize the reaction temperature and time. Microwave-assisted synthesis can sometimes reduce reaction times significantly, minimizing the exposure of sensitive compounds to harsh conditions.[4]

Workflow for Troubleshooting Low Yield in Paal-Knorr Synthesis

Caption: Troubleshooting workflow for low yield in Paal-Knorr furan synthesis.

Issues with Transition-Metal-Catalyzed Cross-Coupling Reactions

Modern synthetic chemistry offers powerful tools for constructing C-C bonds, and these have been applied to the synthesis of unsymmetrical 2,5-diarylfurans.[1] Suzuki-Miyaura coupling is a prominent example.[5]

Problem: Inefficient Coupling or Formation of Homocoupled Byproducts in Suzuki-Miyaura Reactions

• General Reaction Scheme: A common strategy involves the coupling of a 2-aryl-5-halofuran with an arylboronic acid (or vice versa).

• Potential Cause 1: Catalyst Deactivation or Low Activity. The choice of palladium catalyst and ligands is crucial. The catalytic cycle can be inhibited by impurities or suboptimal ligand choice.

  • Troubleshooting:

    • Ligand Screening: For challenging substrates, screen a variety of phosphine ligands. Bulky, electron-rich ligands often promote the oxidative addition and reductive elimination steps.[6]

    • Catalyst Precursor: Use a well-defined palladium(0) source or a reliable palladium(II) precatalyst that is efficiently reduced in situ.

    • Inert Atmosphere: Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the Pd(0) catalyst.

• Potential Cause 2: Unfavorable Transmetalation. The transfer of the aryl group from boron to palladium can be sluggish.[7]

  • Troubleshooting:

    • Base Selection: The choice of base is critical for activating the boronic acid.[8] Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄. For base-sensitive substrates, milder bases like KF can be effective.[8]

    • Solvent System: A biphasic solvent system (e.g., toluene/water or dioxane/water) is often used to facilitate the interaction of the organic-soluble catalyst and halide with the water-soluble base and boronic acid salt.

    • Alternative Boron Reagents: Consider using potassium aryltrifluoroborate salts or MIDA boronates, which can offer enhanced stability and reactivity in some cases.[5][9]

• Potential Cause 3: Homocoupling of Boronic Acids. Under certain conditions, particularly in the presence of oxygen, boronic acids can undergo homocoupling to form symmetrical biaryls.

  • Troubleshooting:

    • Degassing: Thoroughly degas all solvents and reagents before use to remove dissolved oxygen.

    • Reaction Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the boronic acid to favor the cross-coupling pathway.

Suzuki-Miyaura Catalytic Cycle and Potential Pitfalls

Caption: Simplified Suzuki-Miyaura cycle and the competing homocoupling side reaction.

Difficulties in Transition-Metal-Free Synthesis via 1,3-Diene Oxidation

A more recent and greener approach involves the [4+2] cycloaddition of singlet oxygen with a 1,4-diaryl-1,3-diene to form an endoperoxide, followed by dehydration to the furan.[1][10]

Problem: Low Yield or Decomposition During the Oxidation-Dehydration Sequence

• Potential Cause 1: Inefficient Endoperoxide Formation. The generation of singlet oxygen and its reaction with the diene can be inefficient.

  • Troubleshooting:

    • Photosensitizer: Ensure an appropriate photosensitizer (e.g., Rose Bengal, Methylene Blue) is used and that the light source wavelength matches its absorption maximum.

    • Oxygen Supply: Maintain a steady stream of oxygen or air bubbling through the reaction mixture during irradiation.

    • Solvent Choice: Use a solvent that has a long singlet oxygen lifetime (e.g., chlorinated solvents, acetonitrile). Avoid solvents that quench singlet oxygen (e.g., some amines, phenols).

• Potential Cause 2: Decomposition of the Endoperoxide. Endoperoxides can be thermally and photochemically unstable.

  • Troubleshooting:

    • Temperature Control: Perform the photooxidation at low temperatures (e.g., 0 °C or below) to minimize decomposition of the endoperoxide.

    • Avoid Isolation: If possible, use the crude endoperoxide solution directly in the next step without purification to minimize handling and potential decomposition.[1]

• Potential Cause 3: Suboptimal Dehydration Conditions. The conversion of the endoperoxide to the furan requires a specific reagent and conditions.

  • Troubleshooting:

    • Dehydrating Agent: The Appel reagent (PPh₃/CX₄) is often effective for this transformation under mild conditions.[1][10] Other reagents like FeSO₄ or acids can also be explored, but may be harsher.

    • Steric Hindrance: Be aware that sterically hindered substrates, such as those with ortho-substituents on the aryl rings, may react more slowly or give lower yields in the dehydration step.[1][10]

II. Frequently Asked Questions (FAQs)

Q1: I am attempting a Paal-Knorr synthesis, but I only isolate a dark, insoluble polymer. What is happening?

A1: This is a classic sign of acid-catalyzed polymerization of either your starting material or the furan product.[4] Furans, especially electron-rich diarylfurans, are known to be sensitive to strong acids. To mitigate this, you should:

• Switch to a milder catalyst: Try using a Lewis acid like ZnCl₂ or a solid acid catalyst like Amberlyst-15.

• Lower the reaction temperature: Even if it requires a longer reaction time, reducing the temperature can significantly decrease the rate of polymerization.

• Use a dehydrating agent: Instead of an aqueous acid, consider using a dehydrating agent like acetic anhydride or phosphorus pentoxide, which can promote cyclization under less harsh conditions.[3]

Q2: In my Suzuki coupling of 2-bromo-5-phenylfuran with 4-methoxyphenylboronic acid, I get a significant amount of 4,4'-dimethoxybiphenyl. How can I avoid this?

A2: The formation of 4,4'-dimethoxybiphenyl is due to the homocoupling of your boronic acid. This is often promoted by the presence of oxygen.

• Rigorous Degassing: Ensure your solvents are thoroughly degassed by bubbling with an inert gas (argon is preferable to nitrogen) for at least 30 minutes before use.

• Maintain an Inert Atmosphere: Keep the reaction under a positive pressure of an inert gas throughout the entire process.

• Controlled Addition: In some cases, slow addition of the boronic acid to the reaction mixture can minimize its concentration at any given time, thus disfavoring the homocoupling pathway.

Q3: Can I synthesize an unsymmetrical 2,5-diarylfuran with two very different electronic groups (e.g., one electron-donating and one electron-withdrawing)?

A3: Yes, but it can be challenging and the choice of method is critical.

• Paal-Knorr: This can be difficult due to the potential for regioselectivity issues during the synthesis of the 1,4-dicarbonyl precursor.

• Transition-Metal Catalysis: This is often the most reliable method. A stepwise approach is best. For example, you can synthesize a 2-halo-5-(electron-donating-aryl)furan and then couple it with an (electron-withdrawing-aryl)boronic acid. The electronic nature of the substrates can influence the rates of oxidative addition and reductive elimination, so some optimization of the catalyst system may be necessary.

• 1,3-Diene Oxidation: This method can also be effective. The synthesis of the unsymmetrical 1,4-diaryl-1,3-diene precursor is often more straightforward than the corresponding 1,4-diketone.[10][11] However, highly electron-withdrawing groups might affect the diene's reactivity in the cycloaddition step.

Q4: My purification of the final unsymmetrical 2,5-diarylfuran by column chromatography is very difficult. The product streaks badly on the silica gel. What can I do?

A4: This is a common issue with furan-containing compounds, which can be somewhat polar and may interact strongly with the acidic sites on silica gel.

• Neutralize the Silica: Pre-treat your silica gel by slurrying it in the eluent containing a small amount of a neutralizer like triethylamine (~0.5-1%). This will deactivate the acidic sites.

• Alternative Stationary Phase: Consider using alumina (neutral or basic) or a less polar stationary phase like Florisil.

• Recrystallization: If your product is a solid, recrystallization is often a superior method for obtaining highly pure material and can be more scalable than chromatography.

• Solubility Issues: Some 2,5-diarylfurans have poor solubility, which can be challenging for both reaction and purification. Incorporating solubilizing groups like alkyl chains on the furan ring or aryl groups can help.[1]

III. Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a starting point for the synthesis of a 2-aryl-5-aryl'furan from a 2-aryl-5-halofuran.

• Reagent Preparation: To a flame-dried Schlenk flask, add the 2-aryl-5-halofuran (1.0 eq.), the aryl'boronic acid (1.2 eq.), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon three times.

• Solvent and Base Addition: Add degassed solvent (e.g., a 3:1 mixture of dioxane and water) followed by the degassed aqueous solution of the base (e.g., 2M K₂CO₃, 3.0 eq.).

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and monitor the reaction by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Transition-Metal-Free Synthesis via Diene Oxidation

This protocol is adapted from the method described by Larkin et al.[1][10]

• Photooxidation: Dissolve the 1,4-diaryl-1,3-diene (1.0 eq.) and a photosensitizer (e.g., Rose Bengal, ~0.1 mol%) in a suitable solvent (e.g., CH₂Cl₂) in a photoreactor. Cool the solution to 0 °C. While irradiating with a visible light source (e.g., a 150W floodlight), bubble a steady stream of oxygen through the solution. Monitor the reaction for the consumption of the starting material.

• Dehydration: Once the diene is consumed, stop the irradiation and oxygen flow. Add triphenylphosphine (1.2 eq.) and carbon tetrabromide (1.2 eq.) to the cold solution.

• Reaction: Allow the mixture to warm to room temperature and stir until the endoperoxide is fully converted to the furan (monitor by TLC).

• Purification: Concentrate the reaction mixture and purify directly by column chromatography on silica gel to afford the 2,5-diarylfuran.

IV. Data Summary Table

Method	Key Reagents	Common Solvents	Temp. (°C)	Advantages	Disadvantages
Paal-Knorr	1,4-Diketone, Acid (Protic or Lewis)	Toluene, Acetic Acid	80-120	Atom economical, simple reagents	Harsh conditions, precursor synthesis is difficult, side reactions[3][4]
Suzuki-Miyaura	Halofuran, Boronic Acid, Pd catalyst, Base	Dioxane/H₂O, Toluene/H₂O	80-100	High functional group tolerance, reliable	Catalyst cost/toxicity, requires inert conditions, homocoupling[6][7]
Diene Oxidation	1,3-Diene, O₂, PPh₃/CBr₄	CH₂Cl₂, MeCN	0 to RT	Transition-metal-free, mild conditions	Limited substrate scope, requires photochemical setup[1][10]

References

• Larkin, C. J., et al. (2021). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. The Journal of Organic Chemistry, 86(20), 14937–14949. [Link]

• Larkin, C. J., et al. (2021). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. ChemRxiv. [Link]

• Larkin, C. J., et al. (2021). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - Supporting Information. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. In Wikipedia. Retrieved January 17, 2026, from [Link]

• Botteselle, G. V., et al. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki - Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. Australian Journal of Chemistry, 61(11), 870-873. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sci-hub.box [sci-hub.box]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of 2-(2-Bromophenyl)furan

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 2-(2-Bromophenyl)furan. It is designed for researchers, scientists, and drug development professionals to navigate common challenges and optimize purification outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the purification of 2-(2-Bromophenyl)furan, a key intermediate in medicinal chemistry and materials science.

Q1: What are the most common impurities I should expect in my crude 2-(2-Bromophenyl)furan?

A1: The impurity profile is intrinsically linked to the synthetic methodology employed, most commonly the Suzuki-Miyaura coupling.

• Starting Materials: Unreacted furan-2-boronic acid and 1,2-dibromobenzene (or vice-versa) are common.

• Homocoupling Byproducts: The formation of biphenyl (from the bromophenyl precursor) and 2,2'-bifuran (from the furan precursor) are frequent side reactions in Suzuki couplings.[1][2] These are often the most challenging impurities to separate due to similar polarities.

• Protodeboronation Products: The boronic acid can be cleaved by residual water or base, reverting it to the parent arene (e.g., furan), which cannot participate in the coupling.[2]

• Catalyst Residues: Residual palladium catalyst and phosphine ligands (or their oxides) from the coupling reaction can contaminate the product.

• Degradation Products: The furan ring is highly susceptible to acid-catalyzed polymerization, which can lead to the formation of intractable polymeric or oligomeric materials, often appearing as a baseline hump in NMR spectra or as insoluble brown residue.[2][3][4]

Q2: My crude product is a dark, oily residue. How should I approach purification?

A2: A dark, oily crude product suggests the presence of polymeric byproducts and residual high-boiling solvents. A multi-step approach is recommended. First, attempt to remove the polymeric material, then proceed with chromatographic separation.

• Initial Filtration: Dissolve the crude oil in a minimal amount of a moderately polar solvent like dichloromethane (DCM) or ethyl acetate. Polymeric impurities are often less soluble and may precipitate. Filter the solution through a plug of Celite® or a short pad of silica gel to remove baseline-residing materials and some palladium residues.[2][5]

• Column Chromatography: This is the most robust method for separating the target compound from closely related impurities like homocoupled products.[6] Dry loading the crude material onto silica is highly recommended for oily samples to improve separation resolution.[7]

Q3: My furan compound appears to be decomposing during silica gel column chromatography. How can I prevent this?

A3: This is a classic issue stemming from the inherent acidity of standard silica gel. The Lewis acidic sites on the silica surface can catalyze the degradation or polymerization of the electron-rich furan ring.[3][4][8]

There are several effective strategies to mitigate this:

• Deactivate the Silica Gel: Before packing the column, prepare a slurry of the silica gel in the non-polar eluent (e.g., hexanes) containing 1-2% triethylamine (Et₃N). Flush the column with this basic solvent mixture before loading your compound. This neutralizes the acidic sites.[4][8]

• Use a Less Acidic Stationary Phase: Consider using neutral alumina as an alternative stationary phase, which is less likely to cause degradation of acid-sensitive compounds.[4][8]

• Work Quickly and at Low Temperature: If possible, perform chromatography in a cold room to minimize the rate of potential decomposition reactions.[4] Avoid letting the compound sit on the column for extended periods.

Q4: I am struggling to achieve separation between my product and a non-polar impurity via column chromatography. What can I do?

A4: This scenario often involves a homocoupled byproduct, which can have very similar polarity to the desired product.

• Optimize the Mobile Phase: The key is to find a solvent system with the right selectivity. Start with a very non-polar eluent, such as 100% hexanes or petroleum ether, and gradually increase the polarity with a shallow gradient of ethyl acetate or DCM (e.g., 0.5-1% increments).[2][9] This maximizes the difference in retention times.

• Change the Solvent System: If a hexanes/ethyl acetate system fails, try a different solvent combination. A hexanes/toluene or hexanes/DCM system can alter the selectivity due to different interactions (e.g., π-π stacking with toluene) with the aromatic compounds and the stationary phase.

• Consider Recrystallization: If chromatography fails to provide baseline separation, recrystallization may be a more effective alternative for removing closely related impurities.[8]

Q5: I want to try recrystallization. How do I select an appropriate solvent?

A5: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10]

• Solvent Screening: Test small aliquots of your crude product in various solvents (e.g., hexanes, ethanol, isopropanol, acetone, toluene, and mixtures thereof).[11]

• Two-Solvent System: A powerful technique is to use a solvent pair. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble, e.g., DCM or acetone). Then, slowly add a "poor" solvent (in which it is insoluble, e.g., hexanes or water) at an elevated temperature until the solution becomes turbid (cloudy). Add a drop or two of the good solvent to clarify, then allow the solution to cool slowly.[11] For 2-(2-Bromophenyl)furan, a system like ethanol/water or DCM/hexanes is a logical starting point.[12]

Section 2: Purification Methodologies and Troubleshooting

Decision Framework for Purification

Choosing the correct purification strategy from the outset can save significant time and material. The following decision tree outlines a logical approach based on the nature of the crude product.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. mt.com [mt.com]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. 2-(4-BROMOPHENYL)FURAN synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Alternative Catalysts for Cross-Coupling of 2-(2-Bromophenyl)furan

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for navigating the cross-coupling of 2-(2-Bromophenyl)furan. This substrate presents unique challenges due to the steric hindrance imposed by the ortho-furan group and the potential for the furan ring to participate in side reactions or coordinate to the catalyst. While palladium-based systems are the traditional workhorses for Suzuki-Miyaura and related cross-couplings, their cost and occasional inefficiency with hindered substrates necessitate the exploration of alternatives. This guide provides practical, field-proven insights into using nickel, copper, and iron-based catalysts, structured in a question-and-answer format to directly address issues you may encounter in the lab.

Part 1: Frequently Asked Questions (FAQs) on Catalyst Selection

This section addresses high-level strategic decisions when moving beyond standard palladium catalysis for your 2-(2-Bromophenyl)furan coupling.

Q1: Palladium catalysts are standard for Suzuki couplings. Why should I consider an alternative for 2-(2-Bromophenyl)furan, and what are the signs that my Pd-catalyzed reaction is failing?

A: While palladium catalysts are exceptionally versatile, they can struggle with sterically congested substrates like 2-(2-Bromophenyl)furan.[1] The proximity of the furan ring to the bromine atom can hinder the crucial oxidative addition step, which is often the rate-determining step in the catalytic cycle.[2][3]

Signs that you should consider an alternative catalyst include:

• Low or Stalled Conversion: The reaction fails to proceed to completion even with extended reaction times, higher temperatures, or increased catalyst loading. This often points to a slow oxidative addition.

• Dehalogenation: You observe significant formation of 2-phenylfuran, where the bromine has been replaced by a hydrogen atom. This side reaction can be promoted by certain palladium-ligand systems, especially if the subsequent steps of the catalytic cycle are slow.[1]

• Homocoupling of Boronic Acid: Formation of a biaryl product derived from your boronic acid coupling with itself is a common side reaction that complicates purification and indicates an inefficient catalytic cycle.[1]

• Cost at Scale: For drug development professionals, the high and volatile cost of palladium makes it less attractive for large-scale synthesis. Earth-abundant metals like nickel, copper, and iron offer a significant cost advantage.[4][5]

Q2: What are the primary advantages of using a Nickel-based catalyst system for this substrate?

A: Nickel catalysts are an excellent first alternative to palladium for several reasons. Nickel is less expensive and more earth-abundant. Mechanistically, nickel can access a wider range of oxidation states (e.g., Ni(I)/Ni(III) cycles in addition to the classic Ni(0)/Ni(II)) and can participate in radical pathways, opening up different reactivity profiles.[6]

Key advantages include:

• Higher Reactivity with Aryl Chlorides and Hindered Substrates: Nickel catalysts, particularly when paired with bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands, are often more effective at activating sterically hindered C-Br bonds.[7]

• Different Ligand Sensitivity: Some reactions that are sluggish with palladium-phosphine systems can be dramatically accelerated with a nickel catalyst, sometimes even under ligand-free conditions with a "naked nickel" source.[8][9]

• Unique Selectivity: Nickel's distinct electronic properties can sometimes suppress side reactions that are prevalent with palladium. For instance, nickel catalysts can be highly effective for coupling heteroaryl compounds where palladium systems might struggle with catalyst poisoning.[7]

Q3: When is a Copper-catalyzed reaction a suitable choice?

A: Copper catalysis, often associated with Ullmann-type reactions, provides a distinct mechanistic path that avoids the typical oxidative addition/reductive elimination cycle of Pd and Ni.[10] It is particularly useful for C-N, C-O, and C-S bond formation but also has applications in C-C coupling.

Consider a copper-based system when:

• You are performing a non-Suzuki coupling: For couplings with nucleophiles other than organoboron compounds (e.g., amines, phenols, thiols, terminal alkynes), copper is often the catalyst of choice.

• Palladium and Nickel systems fail: If both Pd and Ni catalysts yield complex mixtures or fail to promote the reaction, the different mechanism of copper catalysis may provide a solution.

• Cost and Simplicity are Paramount: Many copper-catalyzed reactions can be performed with simple, inexpensive copper salts (e.g., CuI) and may not require complex, air-sensitive ligands, making the reaction setup simpler and more cost-effective.[11]

Q4: Are Iron catalysts a viable, "greener" option for this transformation?

A: Yes, iron is emerging as a highly promising "green" alternative for cross-coupling. It is extremely abundant, inexpensive, and has very low toxicity compared to palladium and nickel.[4][12] Iron-catalyzed reactions often proceed via radical mechanisms and are most commonly employed for coupling organometallic reagents like Grignards (Kumada coupling) with organic halides.

Iron catalysts are a good choice when:

• Sustainability is a key driver: For industrial applications, minimizing heavy metal waste and cost is critical.[4]

• The coupling partner is a Grignard reagent: Iron salts like FeCl₃ or Fe(acac)₃ are highly effective for coupling aryl Grignard reagents with aryl bromides.[13][14]

• You are working with phenolic substrates: Iron has shown excellent performance in the coupling of bromophenols, suggesting good functional group tolerance for related structures.[14]

Part 2: Troubleshooting Guide for Alternative Cross-Coupling Reactions

This section provides solutions to specific experimental problems you might face.

Problem 1: My reaction has stalled, resulting in low or no yield of the desired 2-(2-aryl)phenylfuran.

• Possible Cause A: Inefficient Oxidative Addition

  • The "Why": The steric bulk of the ortho-furan group on your 2-(2-Bromophenyl)furan substrate is likely impeding the catalyst's ability to insert into the C-Br bond. This is a very common issue with ortho-substituted biaryl precursors.[1]

  • Solution (Nickel Catalysis): Switch to a nickel(II) precatalyst like NiCl₂(dppf) or NiCl₂(PCy₃)₂ with a suitable base (e.g., K₃PO₄). The smaller atomic radius and different electronic configuration of nickel often allow it to access sterically crowded sites more easily than palladium. Using bulky, electron-donating phosphine ligands (like PCy₃ or Buchwald-type biaryl phosphines) or N-heterocyclic carbenes (NHCs) can further accelerate oxidative addition.[7][15]

• Possible Cause B: Catalyst Deactivation by the Furan Ring

  • The "Why": The oxygen atom in the furan ring is a Lewis base and can coordinate to the metal center, leading to an inactive or less active catalytic species. This is particularly a problem with electron-rich heteroaromatics.

  • Solution (Ligand Choice): Employ bulky, chelating ligands. A bidentate ligand like Xantphos or dppf can create a more defined and stable coordination sphere around the metal, discouraging unwanted side coordination from the furan oxygen.[16][17] In some cases, a "ligandless" approach using a "naked nickel" catalyst can be effective, as it avoids phosphine-based deactivation pathways.[9]

• Possible Cause C: Boronic Acid Decomposition (Deboronation)

  • The "Why": Organoboronic acids, especially heteroaromatic ones, can be unstable under the basic, often aqueous, conditions of a Suzuki coupling, leading to protodeboronation. This removes your nucleophile from the reaction mixture. 2-Furanboronic acid is known to be particularly unstable.[18][19][20]

  • Solution (Milder Conditions / Alternative Reagents):

    • Switch to a milder base: Use KF or Cs₂CO₃ instead of stronger bases like K₃PO₄ or NaOH.[21]

    • Use an anhydrous solvent system: This can slow the rate of protodeboronation. Toluene or dioxane are common choices.

    • Use boronate esters: Pinacol (Bpin) esters of boronic acids are often more stable than the corresponding boronic acids and can be used to suppress decomposition.

    • Consider a different organometallic partner: If deboronation is intractable, switch to a different coupling reaction, such as a Negishi (organozinc), Stille (organotin), or Kumada (organomagnesium) coupling, which use more robust organometallic reagents.

Problem 2: My reaction works, but is messy with significant side-product formation.

• Side Product A: Homocoupling of the Boronic Acid

  • The "Why": This occurs when two molecules of the organoboron reagent react with each other. It's often favored at higher temperatures or when the transmetalation step is slow relative to other pathways.

  • Solution:

    • Lower the reaction temperature.

    • Use a slight excess (1.1-1.2 equivalents) of the boronic acid, but avoid a large excess.

    • Ensure efficient stirring. Poor mixing can create localized areas of high reagent concentration.

    • Choose a catalyst that favors the cross-coupling pathway. Nickel-based systems can sometimes offer better selectivity.

• Side Product B: Dehalogenation (Hydrodebromination)

  • The "Why": The aryl bromide is reduced to the corresponding arene (2-phenylfuran). The hydride source is often the solvent (e.g., alcohols), the base, or impurities.[1]

  • Solution:

    • Switch to an inorganic, non-hydridic base: Use Cs₂CO₃ or K₂CO₃ instead of K₃PO₄ or amine bases.[1]

    • Use rigorously dried, anhydrous solvents. Avoid alcohols as solvents or co-solvents if dehalogenation is a major issue.

    • Ensure an inert atmosphere: Oxygen can participate in catalyst decomposition pathways that may lead to dehalogenation. Degas your solvents and maintain a positive pressure of argon or nitrogen.

Part 3: Comparative Data and Experimental Protocols

Table 1: Comparison of Alternative Catalyst Systems for Aryl-Furan Coupling

Catalyst System	Metal Source (Typical Loading)	Ligand (if any)	Base	Solvent	Temp (°C)	Key Advantage
Nickel-Catalyzed Suzuki	Ni(cod)₂ or NiCl₂(dppf) (2-10 mol%)	PCy₃, IPr, or other bulky phosphines/NHCs	K₃PO₄, Cs₂CO₃	Dioxane, Toluene, DMF	25 - 100	Excellent for hindered substrates; lower cost.[22]
Copper-Catalyzed Coupling	CuI or Cu₂O (5-20 mol%)	Phenanthroline, DMEDA, or ligand-free	Cs₂CO₃, tBuOK	Toluene, DMF	80 - 120	Different mechanistic pathway; good for heteroatoms.[11]
Iron-Catalyzed Kumada	FeCl₃ or Fe(acac)₃ (3-10 mol%)	TMEDA or ligand-free	None (Grignard is basic)	THF, Toluene	-5 - 25	Very low cost; sustainable; uses Grignard reagents.[13][14]

Protocol 1: Nickel-Catalyzed Suzuki-Miyaura Coupling of 2-(2-Bromophenyl)furan

This protocol is a starting point based on conditions effective for sterically hindered heteroaryl couplings.[7][22] Optimization may be necessary.

• Reagent Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add 2-(2-Bromophenyl)furan (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and anhydrous K₃PO₄ (2.5 equiv.).

• Catalyst Addition: In a glovebox or under a positive flow of argon, add the nickel precatalyst (e.g., Ni(cod)₂, 5 mol%) and the ligand (e.g., tricyclohexylphosphine (PCy₃), 10 mol%).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to achieve a concentration of ~0.1 M).

• Reaction Execution: Seal the flask and place it in a preheated oil bath at 80 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts. Wash the filtrate with water, then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: Iron-Catalyzed Kumada Coupling of 2-(2-Bromophenyl)furan

This protocol adapts general procedures for iron-catalyzed coupling of aryl bromides with Grignard reagents.[13] Grignard reagents are highly sensitive to air and moisture; strict anhydrous and inert techniques are essential.

• Reaction Setup: To a flame-dried, three-neck flask equipped with a stir bar, reflux condenser, and argon inlet, add 2-(2-Bromophenyl)furan (1.0 equiv.) and anhydrous FeCl₃ (5 mol%).

• Solvent Addition: Add anhydrous THF via syringe (to achieve a concentration of ~0.2 M). Cool the mixture to 0 °C in an ice bath.

• Grignard Addition: Add the arylmagnesium bromide solution (1.3 equiv., typically 1.0 M in THF) dropwise via syringe over 20-30 minutes, keeping the internal temperature below 5 °C.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-4 hours.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Extract the mixture with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

Part 4: Mechanistic Insights & Workflow Diagrams

Understanding the catalytic cycle can aid in troubleshooting. While the Pd(0)/Pd(II) cycle is well-known, the Ni(0)/Ni(II) cycle operates similarly but with key differences in reactivity.

Caption: Figure 1: Simplified Ni(0)/Ni(II) Catalytic Cycle.

Decision Workflow for Catalyst Selection

Use this flowchart to guide your choice of an alternative catalyst when your standard palladium-catalyzed reaction fails.

Caption: Figure 2: Decision Workflow for Alternative Catalyst Selection.

References

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. (2018). Molecules. [Link]

• Highly Efficient Synthesis of 2-Substituted Benzo[b]furan Derivatives from the Cross-Coupling Reactions of 2-Halobenzo[b]furans with Organoalane Reagents. (2021). Synthesis. [Link]

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. (2018). Semantic Scholar. [Link]

• Synthesis of 2‐arylsubstituted fused furans with cinnamic and alkenylcarboxylic acids. (n.d.). Wiley Online Library. [Link]

• Suzuki reaction. (n.d.). Wikipedia. [Link]

• Highly Efficient Synthesis of 2-Substituted Benzo[b]furan Derivatives from the Cross-Coupling Reactions of 2-Halobenzo[b]furans with Organoalane Reagents. (2021). ResearchGate. [Link]

• Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. (2021). ACS Publications. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). MDPI. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (2003). Journal of the American Chemical Society. [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Chemistry – A European Journal. [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. (2023). MDPI. [Link]

• Understanding the Effect of Side Reactions on the Recyclability of Furan–Maleimide Resins Based on Thermoreversible Diels–Alder Network. (2023). Polymers. [Link]

• A nickel-catalyzed Suzuki-Miyaura coupling reaction of aryl halides facilitated by pyridine derivatives. (2022). ResearchGate. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2024). YouTube. [Link]

• “Naked Nickel”‐Catalyzed Heteroaryl–Heteroaryl Suzuki–Miyaura Coupling. (2024). ResearchGate. [Link]

• Metal-Free Cross-Coupling Reactions: Green Pathways for C–C Bond Formation. (2024). IntechOpen. [Link]

• “Naked Nickel”‐Catalyzed Heteroaryl–Heteroaryl Suzuki–Miyaura Coupling. (2024). Angewandte Chemie International Edition. [Link]

• How can I solve my problem with Suzuki coupling? (2014). ResearchGate. [Link]

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• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. (2012). Angewandte Chemie International Edition. [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids. (2012). DSpace@MIT. [Link]

• Recent Developments in Iron-Catalyzed Cross-Coupling. (2016). Macmillan Group, Princeton University. [Link]

• Nickel-catalyzed cross-coupling of unactivated alkyl halides using bis(pinacolato)diboron as reductant. (2019). Chemical Science. [Link]

• Iron-Catalyzed Cross-Coupling Reaction of Alkyl Halides with Biphenyl Grignard Reagent. (2007). Journal of the Chinese Chemical Society. [Link]

• Cross-Coupling Chemistry. (n.d.). University of Rochester. [Link]

• Catalysts for Suzuki–Miyaura Coupling Reaction. (2021). MDPI. [Link]

• Iron-Catalyzed Cross-Couplings in the Synthesis of Pharmaceuticals: In Pursuit of Sustainability. (2018). Angewandte Chemie International Edition. [Link]

• Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. (2024). Organic Letters. [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. [Link]

• Copper-Mediated Cross-Coupling Reactions. (2013). ResearchGate. [Link]

• Nickel-Catalyzed Cross-Couplings Involving Carbon-Oxygen Bonds. (2012). Accounts of Chemical Research. [Link]

• Transition-Metal-Free C–C, C–O, and C–N Cross-Couplings Enabled by Light. (2019). Journal of the American Chemical Society. [Link]

• Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. (2022). Frontiers in Chemistry. [Link]

• Iron‐Catalyzed Room Temperature Cross‐Couplings of Bromophenols with Aryl Grignard Reagents. (2019). ResearchGate. [Link]

• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. (2010). Chemical Reviews. [Link]

• Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans. (2015). RSC Publishing. [Link]

• A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids. (2012). Semantic Scholar. [Link]

• Reactivity of mechanistically relevant furans in the cross-coupling reaction. (2019). ResearchGate. [Link]

• Mechanisms of Nickel-Catalyzed Cross-Coupling Reactions. (2019). Trends in Chemistry. [Link]

• Nickel catalyzed C-N coupling of haloarenes with B2N4 reagents. (2024). Nature Communications. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2021). Catalysis Science & Technology. [Link]

• Stereospecific Cross-Coupling Reactions of Aryl-Substituted Tetrahydrofurans, Tetrahydropyrans, and Lactones. (2012). Journal of the American Chemical Society. [Link]

• Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation. (2022). Beilstein Journal of Organic Chemistry. [Link]

• Copper-Catalyzed Cross-Coupling of Aryl-, Primary Alkyl-, and Secondary Alkylboranes with Aryl Bromides. (2011). Organic Letters. [Link]

• Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. (2022). Heliyon. [Link]

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Overcoming poor reactivity of 2-(2-Bromophenyl)furan in C-C bond formation

Welcome to the technical support guide for overcoming reactivity challenges with 2-(2-Bromophenyl)furan in palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, chemists, and drug development professionals who encounter difficulties when using this sterically hindered substrate. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you achieve successful C-C bond formation.

Frequently Asked Questions (FAQs)

Q1: Why is 2-(2-Bromophenyl)furan considered a "difficult" or poorly reactive substrate in cross-coupling reactions?

A1: The poor reactivity of 2-(2-Bromophenyl)furan stems primarily from severe steric hindrance . The bulky bromine atom is positioned on the phenyl ring directly adjacent to the furan ring (the ortho position). This crowded environment physically obstructs the palladium catalyst from accessing the carbon-bromine (C-Br) bond.

This hindrance critically impedes the first and often rate-limiting step of the catalytic cycle: oxidative addition .[1][2] During this step, the palladium(0) catalyst must insert itself into the C-Br bond. When the reaction site is sterically shielded, the energy barrier for this insertion becomes significantly higher, leading to sluggish or failed reactions.[3] Standard catalyst systems, such as those using triphenylphosphine (PPh₃) ligands, are often not bulky enough to force the necessary coordination geometry and are ineffective.[3][4]

Troubleshooting Guide: Reaction-Specific Issues

This section addresses common failures in specific C-C coupling reactions and provides detailed optimization strategies.

Scenario 1: Suzuki-Miyaura Coupling

Problem: "My Suzuki coupling of 2-(2-Bromophenyl)furan with an arylboronic acid is resulting in low to no yield, with significant starting material recovery."

This is the most common issue reported with this substrate. Success hinges on moving beyond standard conditions and employing a catalytic system specifically designed for sterically demanding partners.

Root Cause Analysis: The failure is almost certainly due to an inefficient catalyst system that cannot overcome the high activation energy of the oxidative addition step. Additionally, the subsequent reductive elimination step to form the C-C bond can also be slowed by steric congestion.[3][5]

Solutions & Optimization Strategy:

• Critical: Select an Advanced Ligand System. Standard ligands like PPh₃ are inadequate. The solution lies in using bulky, electron-rich monodentate biaryl phosphine ligands or N-Heterocyclic Carbenes (NHCs).[3][6] These ligands promote the formation of a highly reactive, low-coordinate L-Pd(0) species that can more readily access the hindered C-Br bond.[7][8]

  • Buchwald-Type Biaryl Phosphine Ligands: These are the gold standard for hindered couplings. Their bulk facilitates reductive elimination, while their electron-donating nature accelerates oxidative addition.[5][8]

  • N-Heterocyclic Carbene (NHC) Ligands: These form very stable and highly active palladium complexes that are robust and effective for challenging substrates.[3]

• Optimize the Base and Solvent. The choice of base is crucial for an efficient transmetalation step. For hindered substrates, stronger bases are often required.

  • Base: Use a strong inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). These have proven effective in many challenging Suzuki couplings.

  • Solvent: A polar, aprotic solvent is typically best. 1,4-dioxane or toluene, often with a small amount of water, are excellent choices.[3] Ensure all solvents are rigorously degassed to prevent catalyst oxidation.[9][10]

• Increase Reaction Temperature. Higher temperatures (e.g., 90-110 °C) are often necessary to provide sufficient energy to overcome the steric barrier to oxidative addition.

Catalyst/Ligand System	Precatalyst	Typical Loading (mol%)	Base	Solvent	Temperature (°C)	Key Advantage
XPhos	XPhos Pd G3	1 - 3	K₃PO₄	1,4-Dioxane / H₂O	100 - 110	Excellent for tetra-ortho-substituted biaryls.[4][8]
SPhos	SPhos Pd G2	1 - 3	K₃PO₄	Toluene / H₂O	100 - 110	High activity for hindered aryl chlorides and bromides.[8]
RuPhos	RuPhos Pd G3	1 - 3	Cs₂CO₃	1,4-Dioxane	100	Very effective for electron-rich and hindered substrates.
PEPPSI™-IPr	PEPPSI™-IPr	2 - 4	K₂CO₃	t-Amyl Alcohol	100	Air and moisture stable NHC precatalyst.[3]

This protocol provides a robust starting point for the coupling of 2-(2-Bromophenyl)furan (1.0 equiv) with a generic arylboronic acid (1.5 equiv).

• Reagent Preparation & Degassing:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-(2-Bromophenyl)furan, the arylboronic acid (1.5 equiv), the base (e.g., K₃PO₄, 3.0 equiv), and the air-stable precatalyst (e.g., XPhos Pd G3, 2 mol%).[3]

  • Seal the flask with a rubber septum and purge the vessel by applying a vacuum and backfilling with an inert gas (Argon or Nitrogen) for at least three cycles.

  • In a separate flask, thoroughly degas the solvent (e.g., 1,4-dioxane/water 5:1) by sparging with argon for 30-45 minutes.

• Reaction Setup & Execution:

  • Using a syringe, add the degassed solvent to the Schlenk flask containing the solids.

  • Attach a reflux condenser (under inert gas) and place the flask in a preheated oil bath set to 100 °C.

  • Stir the reaction mixture vigorously. Monitor progress by TLC or LC-MS every 2-4 hours. Reactions may require 12-24 hours for full conversion.

• Workup and Purification:

  • Once the reaction is complete, cool the flask to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water, followed by brine.

  • Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel to obtain the final product.[3]

Scenario 2: Sonogashira Coupling

Problem: "My Sonogashira coupling of 2-(2-Bromophenyl)furan with a terminal alkyne fails. I observe alkyne homocoupling (Glaser product) and recover my starting material."

Root Cause Analysis: This outcome points to two issues: 1) The palladium catalytic cycle is stalled at the oxidative addition step due to steric hindrance, and 2) The copper co-catalyst is active, leading to the undesired oxidative homocoupling of the alkyne.

Solutions & Optimization Strategy:

• Consider Copper-Free Conditions: For challenging substrates, the classic copper co-catalyst (CuI) can be detrimental.[11][12] Copper-free Sonogashira protocols have been developed that rely on highly active palladium catalysts and specific bases to facilitate the cycle, thereby minimizing Glaser coupling.[13]

• Employ a Robust Ligand: As with the Suzuki reaction, a bulky, electron-rich phosphine ligand is essential to promote the difficult oxidative addition step.

• Base and Solvent Selection:

  • Base: An amine base is required. Triethylamine (Et₃N) or the bulkier diisopropylethylamine (DIPEA) are common choices. They act as both a base and often as a co-solvent.[11][14]

  • Solvent: Anhydrous, degassed solvents like DMF, THF, or dioxane are suitable. The choice can influence the solubility of intermediates and the overall reaction rate.[15][16]

Parameter	Recommended Condition	Rationale
Catalyst System	Pd(OAc)₂ (2-4 mol%) with a bulky ligand like SPhos or XPhos (4-8 mol%)	Promotes the challenging oxidative addition step.[8]
Copper Co-catalyst	Omit CuI (Copper-Free)	Prevents alkyne homocoupling, which is a major side reaction when the main catalytic cycle is slow.[12][13]
Base	Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)	Acts as an acid scavenger and promotes deprotonation of the alkyne.
Solvent	Anhydrous, Degassed DMF or 1,4-Dioxane	Polar aprotic solvents facilitate the reaction.[15]
Temperature	80 - 100 °C	Provides energy to overcome the oxidative addition barrier.

Scenario 3: Heck Reaction

Problem: "The Heck reaction between 2-(2-Bromophenyl)furan and my alkene is extremely sluggish and provides a low yield of the desired product."

Root Cause Analysis: The Heck reaction catalytic cycle also begins with oxidative addition, making it susceptible to the same steric hindrance issues.[17][18] Furthermore, the subsequent steps, including migratory insertion and beta-hydride elimination, can be influenced by the substrate's electronic and steric properties.

Solutions & Optimization Strategy:

• Use a Highly Active Catalyst System:

  • Palladacycle Catalysts: Herrmann's catalyst or other palladacycles are often highly effective for activating aryl bromides in Heck reactions.

  • Bulky Ligands: Systems using bulky phosphine ligands (e.g., P(t-Bu)₃) or NHC ligands can also be effective.[19]

• Optimize Base and Additives:

  • Base: A moderately strong base is needed. Inorganic bases like K₂CO₃ or organic bases like triethylamine are common. The choice can impact catalyst longevity and side reactions.

  • Additives: In some cases, phase-transfer catalysts like tetrabutylammonium bromide (TBAB) can accelerate the reaction, particularly under Jeffery conditions.

• Solvent and Temperature:

  • Solvent: High-boiling polar aprotic solvents like DMF, NMP, or DMAc are standard for Heck reactions, as high temperatures are often required.

  • Temperature: Reactions typically require heating between 100-140 °C.

Visualizing the Challenge and Solution

The Core Problem in the Catalytic Cycle

The diagram below illustrates a generic palladium cross-coupling cycle. For 2-(2-Bromophenyl)furan, the initial Oxidative Addition step is severely hindered and represents the primary bottleneck.

Caption: Fig 1. The sterically hindered Oxidative Addition step.

A Systematic Troubleshooting Workflow

When encountering low yields, follow this logical progression of experimental optimization.

Caption: Fig 2. A logical workflow for troubleshooting poor reactivity.

References

• Kania, M. J., Reyes, A., & Neufeldt, S. R. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society. [Link]

• de Vries, A. H. M., et al. (2003). Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. Organometallics, 22(15), 3047–3055. [Link]

• Neufeldt, S. R., et al. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. [Link]

• Otsuka, S., et al. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 50(33), 11486-11492. [Link]

• Vetticatt, M. J., et al. (2013). Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex. Angewandte Chemie International Edition, 52(41), 10959-10963. [Link]

• Maseras, F., et al. (2003). Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. ResearchGate. [Link]

• Indra, T. M., et al. (2019). Activation of aryl bromides for the Suzuki-Miyaura cross-coupling reaction. ResearchGate. [Link]

• Nasseri, M. A., et al. (2023). Influence of base on the Sonogashira coupling reaction. ResearchGate. [Link]

• Bellina, F., & Rossi, R. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry, 8(13), 1255-1282. [Link]

• Buchwald, S. L., & Martin, R. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(45), 14824–14832. [Link]

• Zhang, Y., & Kwong, F. Y. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Science, 5(5), 2047-2052. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. . [Link]

• Itami, K., et al. (2023). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters, 25(27), 5030–5035. [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

• Li, J.-H., et al. (2007). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 12(7), 1464-1481. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. en.wikipedia.org. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction? r/chemistry. [Link]

• Wipf Group. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. University of Pittsburgh. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low. How can I improvise my reaction? ResearchGate. [Link]

• Nolan, S. P., & Cazin, C. S. J. (2012). Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. Chemical Society Reviews, 41(4), 1413-1427. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. . [Link]

• Master Organic Chemistry. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. masterorganicchemistry.com. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison: Suzuki vs. Stille Coupling for the Synthesis of 2-(2-Bromophenyl)furan

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of biaryl compounds is a cornerstone of modern organic chemistry, with broad applications in the development of pharmaceuticals, agrochemicals, and functional materials. Among the array of cross-coupling methodologies, the palladium-catalyzed Suzuki-Miyaura and Stille reactions have emerged as two of the most powerful and versatile tools. This guide provides an in-depth, objective comparison of these two prominent methods for the synthesis of 2-(2-bromophenyl)furan, a valuable intermediate in organic synthesis. By examining the mechanistic underpinnings, experimental protocols, and key performance metrics of each reaction, this document aims to equip researchers with the insights necessary to make informed decisions in their synthetic endeavors.

The Underlying Chemistry: A Tale of Two Transmetalations

Both the Suzuki and Stille couplings proceed through a similar catalytic cycle, initiated by the oxidative addition of an organic halide to a palladium(0) complex. The crux of the differentiation between these two reactions lies in the nature of the organometallic reagent and the subsequent transmetalation step.

The Suzuki-Miyaura coupling employs an organoboron reagent, typically a boronic acid or a boronic ester. A key feature of this reaction is the requirement of a base to activate the organoboron species, forming a more nucleophilic "ate" complex that facilitates the transfer of the organic group to the palladium center.[1]

The Stille coupling , in contrast, utilizes an organostannane (organotin) reagent. The transmetalation step in the Stille reaction is generally faster and does not explicitly require a base for activation, as the organotin reagent is sufficiently reactive to undergo ligand exchange with the palladium complex.[2][3]

Catalytic Cycles Visualized

To better illustrate the mechanistic pathways, the following diagrams depict the catalytic cycles for the Suzuki and Stille couplings.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Catalytic cycle of the Stille coupling reaction.

Performance Comparison: A Data-Driven Analysis

The choice between Suzuki and Stille coupling often hinges on factors such as yield, reaction conditions, substrate scope, and practical considerations like reagent toxicity and ease of purification. The following table provides a comparative summary of these parameters for the synthesis of 2-(2-bromophenyl)furan.

Parameter	Suzuki Coupling	Stille Coupling
Typical Yield	Moderate to Good (Potentially lower due to boronic acid instability)	Good to Excellent
Reaction Temperature	Room temperature to 110 °C	Room temperature to 125 °C
Reaction Time	2.5 - 24 hours	8 - 27 hours
Catalyst Loading	0.05 - 5 mol%	1 - 5 mol%
Key Reagent Stability	Furan-2-boronic acid can be prone to protodeboronation, especially at elevated temperatures.[4][5]	Organostannanes are generally stable to air and moisture.[2][3]
Toxicity of Reagents	Boronic acids and their byproducts are generally considered to have low toxicity.[6]	Organotin compounds are highly toxic and require careful handling and disposal.[2][3]
Byproduct Removal	Boron byproducts are typically water-soluble and easily removed by aqueous workup.[6]	Tin byproducts can be challenging to remove completely and may require specific workup procedures (e.g., KF wash) or specialized chromatography.[7][8][9]
Functional Group Tolerance	Good, but can be sensitive to base-labile groups.[3]	Excellent, tolerates a wide range of functional groups.[8][10]

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of 2-(2-bromophenyl)furan via Suzuki and Stille couplings. These protocols are based on established procedures and adapted for the specific substrates.

Suzuki Coupling Protocol

Materials:

• 1,2-Dibromobenzene (1.0 eq)

• 2-Furylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask, add 1,2-dibromobenzene, 2-furylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask.

• Heat the reaction mixture to 100 °C and stir for 24 hours.[11]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Stille Coupling Protocol

Materials:

• 1,2-Dibromobenzene (1.0 eq)

• 2-(Tributylstannyl)furan (1.1 eq)

• Pd(PPh₃)₄ (5 mol%)

• Anhydrous and degassed toluene

• Saturated aqueous potassium fluoride (KF) solution

• Ethyl acetate

• Celite

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1,2-dibromobenzene and Pd(PPh₃)₄.[2]

• Add anhydrous and degassed toluene via syringe.

• Add 2-(tributylstannyl)furan to the reaction mixture via syringe.

• Heat the reaction mixture to 110 °C and stir for 24 hours.[12]

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with a saturated aqueous KF solution and stir vigorously for at least 30 minutes to precipitate tin byproducts.[1][7]

• Filter the mixture through a pad of Celite to remove the precipitate.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Discussion and Field-Proven Insights

Suzuki Coupling: The Greener but Potentially Fickle Choice

The primary advantage of the Suzuki coupling lies in the low toxicity of the boronic acid reagents and their byproducts, making it a more environmentally benign option.[6] However, the stability of the coupling partner, particularly heteroaromatic boronic acids like 2-furylboronic acid, can be a significant challenge. Protodeboronation, the cleavage of the C-B bond, is a common side reaction, especially under prolonged heating, which can lead to reduced yields.[4][5] Careful optimization of the base, solvent, and temperature is often necessary to mitigate this issue. For substrates that are sensitive to basic conditions, the Suzuki coupling may also present challenges.[3]

Stille Coupling: Robust but with a Toxic Footprint

The Stille coupling is often lauded for its broad functional group tolerance and the high stability of the organostannane reagents.[2][8] This robustness can translate to more reliable and reproducible results, particularly for complex substrates. However, the high toxicity of organotin compounds is a major drawback, necessitating stringent safety precautions and specialized waste disposal.[3] Furthermore, the removal of tin byproducts from the final product can be notoriously difficult, often requiring specific workup procedures with fluoride salts or specialized chromatography techniques.[7][8][9] In a comparative study on the functionalization of diazocines, the Stille reaction demonstrated superior yields and broader applicability, especially for substrates with coordinating heteroatoms, which can sometimes inhibit the Suzuki coupling.[13]

Conclusion: Selecting the Optimal Path Forward

The choice between Suzuki and Stille coupling for the synthesis of 2-(2-bromophenyl)furan is a nuanced one, with a trade-off between green chemistry principles and reaction robustness. For laboratories equipped to handle toxic reagents and with robust purification capabilities, the Stille coupling may offer a more direct and higher-yielding route. Conversely, the Suzuki coupling, while potentially requiring more optimization to overcome the instability of the furan boronic acid, presents a safer and more environmentally friendly approach. Ultimately, the optimal choice will depend on the specific priorities of the research program, including scale, purity requirements, and available resources.

References

• NROChemistry. Stille Coupling. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• University of Windsor. The Mechanisms of the Stille Reaction. Available from: [Link]

• PMC. Organoborane coupling reactions (Suzuki coupling). Available from: [Link]

• ResearchGate. Workup for removing tin byproducts? Available from: [Link]

• PMC. Enantioselective Suzuki cross-coupling of 1,2-diboryl cyclopropanes. Available from: [Link]

• YouTube. Stille reaction | Brief theory, double cross-coupling. Available from: [Link]

• ResearchGate. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. Available from: [Link]

• Rose-Hulman Institute of Technology. Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Available from: [Link]

• ResearchGate. Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5-Bis(trimethylstannyl)tellurophene. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• PMC. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available from: [Link]

• Shandong Look Chemical. An efficient method for removing organotin impurities. Available from: [Link]

• LookChem. Synthesis and stille cross-coupling reactions of 2-(tributylstannyl)-and 2,5-bis(trimethylstannyl)tellurophene. Available from: [Link]

• Macmillan Group. B-Alkyl Suzuki Couplings. Available from: [Link]

• Royal Society of Chemistry. Pd(quinox)-catalyzed allylic relay Suzuki reactions of secondary homostyrenyl tosylates via. Available from: [Link]

• PMC. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Available from: [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Available from: [Link]

• PubMed. Synthesis of 2-naphthols via carbonylative Stille coupling reaction of 2-bromobenzyl bromides with tributylallylstannane followed by the Heck reaction. Available from: [Link]

• ResearchGate. The Suzuki, the Heck, and the Stille reaction - Three versatile methods, for the introduction of new C-C bonds on solid support. Available from: [Link]

• ResearchGate. The Suzuki, the Heck, and the Stille reaction - three versatile methods for the introduction of new CC bonds on solid support. Available from: [Link]

• Organic Syntheses. Discussion Addendum for: Suzuki-Miyaura Cross-Coupling: Preparation of 2'-Vinylacetanilide. Available from: [Link]

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A Comparative Guide to the Biological Activity of 2-(2-Bromophenyl)furan Derivatives and Their Analogs

Introduction: The Furan Scaffold in Modern Drug Discovery

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among them, the furan ring stands out as a "privileged scaffold."[1] This five-membered aromatic heterocycle, containing one oxygen atom, is a common motif in numerous natural products and synthetic molecules with significant therapeutic potential.[2][3] Its unique physicochemical properties—including its ability to engage in hydrogen bonding, its aromaticity, and its capacity to act as a bioisostere for a phenyl ring—make it a versatile building block in medicinal chemistry.[4]

This guide focuses on a specific, promising subclass: 2-aryl furan derivatives, with a particular emphasis on 2-(2-Bromophenyl)furan. We will provide an in-depth comparison of the biological activities of these compounds against their structural analogs, delving into the crucial structure-activity relationships (SAR) that govern their efficacy. By synthesizing data from antimicrobial and anticancer studies, this document aims to provide researchers, scientists, and drug development professionals with a clear, objective analysis supported by actionable experimental protocols.

Structure-Activity Relationships: Why the Substituent Matters

The biological activity of a furan-based compound is not dictated by the core ring alone; rather, it is exquisitely sensitive to the nature and position of its substituents.[3] For 2-phenylfuran derivatives, modifications on the phenyl ring can dramatically alter potency, selectivity, and even the mechanism of action.

The placement of a bromine atom at the ortho-position (position 2) of the phenyl ring introduces several key factors:

• Steric Hindrance: The bulky bromine atom can force a twist between the furan and phenyl rings. This altered conformation can influence how the molecule fits into the binding pocket of a target enzyme or receptor.[5]

• Lipophilicity: Halogens, like bromine, increase the molecule's lipophilicity (fat-solubility), which can enhance its ability to cross cell membranes and reach intracellular targets. However, excessive lipophilicity can also lead to toxicity.[5]

• Electronic Effects: Bromine is an electron-withdrawing group, which can modulate the electron density of the entire molecule, affecting its reactivity and binding interactions.

This guide will explore how these properties of the 2-bromo substituent compare to other analogs, such as those with different halogens, electron-donating groups, or substitutions at the meta- and para-positions.

Comparative Analysis I: Antimicrobial Activity

Furan derivatives have a long history as antimicrobial agents, with nitrofurans being a prominent example.[6][7][8] Their mechanism often involves the enzymatic reduction of a nitro group within the bacterial cell to generate reactive radicals that damage microbial DNA and proteins.[7] While our focus is on non-nitrofuran derivatives, the principle of leveraging the furan scaffold's reactivity remains.

Structure-Activity Relationship in Antimicrobial Furans

Studies on various aryl furan derivatives show that substitutions on both the furan and aryl rings are critical for activity.[1][2] For instance, the presence of electron-withdrawing groups on the phenyl ring can enhance antibacterial activity. The ortho-bromo substitution is particularly interesting as it combines both steric and electronic effects, potentially leading to enhanced or novel activity profiles compared to other analogs.

Quantitative Comparison of Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for several classes of furan derivatives against representative bacterial strains. The MIC is the lowest concentration of a compound that prevents visible growth of a microorganism and is a standard measure of antimicrobial efficacy.[7]

Compound Class	Derivative Example	Test Organism	MIC (µg/mL)	Reference
Nitrofurans	Nitrofurantoin	Staphylococcus aureus	1.5625	[7]
Furazolidone	Escherichia coli	16	[7]
Furan-Chalcones	Furan-chalcone 2a	Staphylococcus aureus	256	[7]
Furan-chalcone 2a	Escherichia coli	512	[7]
Furan-Thiazolidinones	Compound 8k	Escherichia coli	12.5
Aryl Furans	Aryl furan derivative 73	Staphylococcus aureus	Active	[7][9]
Aryl furan derivative 73	Escherichia coli	Active	[7][9]
Substituted Furans	3-aryl-3(furan-2-yl) propanoic acid	Escherichia coli	64	[7]

Note: "Active" indicates reported activity where a specific MIC value was not provided in the summarized source.

This data illustrates that antimicrobial potency varies widely with the overall structure. The furan-thiazolidinone scaffold, for instance, shows significant promise against E. coli. While specific data for 2-(2-Bromophenyl)furan is not detailed here, its potential would be evaluated against these benchmarks to determine its relative efficacy.

Comparative Analysis II: Anticancer Activity

The furan scaffold is also a key component in a new generation of anticancer agents.[10][11] These compounds can act through various mechanisms, including the inhibition of tubulin polymerization, cell cycle arrest, and induction of apoptosis.[10]

Structure-Activity Relationship in Anticancer Furans

For anticancer activity, SAR studies have revealed that substitutions at the C-2 position of the furan ring are often crucial for cytotoxicity.[12] In the case of 2-phenylfuran derivatives, the substitution pattern on the phenyl ring plays a vital role in modulating activity and selectivity against cancer cells versus normal cells. For example, a novel furan derivative (Figure 1G in the cited source) demonstrated potent inhibition of β-tubulin polymerization in MCF-7 breast cancer cells.[10] The introduction of a 2-bromo substituent could enhance this activity by promoting specific hydrophobic or halogen-bonding interactions within the colchicine binding site of tubulin.

Quantitative Comparison of Cytotoxic Activity

The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a drug that is required for 50% inhibition of a biological process, such as cancer cell growth.[13] The table below compares the cytotoxic activity of various furan derivatives against human cancer cell lines.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Furan-based Imidazolones	Compound 4	MCF-7 (Breast)	4.06	[10]
Compound 7	MCF-7 (Breast)	2.96	[10]
Furan-2-carboxamides	Furan-2-carboxamide	NCI-H460 (Lung)	0.0029 (2.9 nM)	[10][14]
Acrylonitriles	Compound 6f	MDA-MB-468 (Breast)	Growth Percentage: -38.24%	[15]
Compound 6g	MDA-MB-468 (Breast)	Growth Percentage: -37.00%	[15]

Note: A negative growth percentage indicates cell killing.

The data highlights the exceptional potency that can be achieved with furan-based structures, with some compounds exhibiting activity at the nanomolar level.[10][14] The acrylonitrile derivatives 6f and 6g, which feature a 2-phenylthiazole moiety attached to a furan, demonstrate not just growth inhibition but significant cytotoxicity against breast cancer cell lines.[15] A 2-(2-Bromophenyl)furan derivative would be benchmarked against these compounds to assess its potential as a novel anticancer agent.

Visualizing the Research Workflow

A systematic approach is critical to discovering and validating novel bioactive compounds. The following diagram illustrates a typical workflow for the synthesis and biological screening of new furan derivatives.

Caption: Workflow for Synthesis and Evaluation of Novel Furan Derivatives.

The following diagram illustrates the core principles of Structure-Activity Relationship (SAR) analysis, which is central to optimizing a lead compound.

Caption: Logical Flow of a Structure-Activity Relationship (SAR) Study.

Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following are detailed, self-validating protocols for the key assays discussed in this guide.

Protocol 1: Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism in a liquid medium.[7][16]

Materials:

• Test compounds (e.g., 2-(2-Bromophenyl)furan derivatives) dissolved in DMSO (10 mM stock).

• Standard antibiotic (e.g., Ciprofloxacin) as a positive control.

• Bacterial strains (e.g., S. aureus, E. coli).

• Mueller-Hinton Broth (MHB).

• Sterile 96-well microtiter plates.

• 0.5 McFarland turbidity standard.

• Spectrophotometer or plate reader.

Procedure:

• Inoculum Preparation: From an overnight culture, prepare a bacterial suspension in MHB. Adjust the turbidity to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.[7]

• Compound Dilution: Add 100 µL of MHB to all wells of a 96-well plate. Add 100 µL of the 10 mM stock compound to the first well of a row and perform a two-fold serial dilution across the plate, leaving the last two wells for controls.

• Controls:

  • Positive Control: A row with a standard antibiotic (e.g., Ciprofloxacin).

  • Negative (Sterility) Control: A well with MHB only (no bacteria).

  • Vehicle (Growth) Control: A well with MHB, bacteria, and the highest concentration of DMSO used for the test compounds.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well (except the negative control), bringing the final volume to 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[7]

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.[7] This can be assessed visually or by measuring the optical density (OD) at 600 nm.[17]

Protocol 2: In Vitro Cytotoxicity Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[13] It is widely used to determine the IC50 of novel anticancer compounds.

Materials:

• Human cancer cell lines (e.g., MCF-7).

• Complete growth medium (e.g., DMEM with 10% FBS).

• Test compounds dissolved in DMSO.

• Positive control (e.g., Doxorubicin).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• DMSO or solubilization buffer.

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Harvest logarithmically growing cells and seed them into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the test compounds in growth medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the appropriate wells.

• Controls:

  • Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

  • Vehicle Control: Cells treated with medium containing the same concentration of DMSO as the test compound wells.

  • Untreated Control: Cells with fresh medium only.

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C with 5% CO₂.[18]

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[13]

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[13]

• Data Acquisition: Gently shake the plate to ensure the crystals are fully dissolved. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.[13]

Conclusion and Future Perspectives

The 2-phenylfuran scaffold is a remarkably fertile ground for the discovery of novel therapeutic agents. This guide has demonstrated that the biological activity of its derivatives is profoundly influenced by the substitution pattern on the phenyl ring. The 2-(2-Bromophenyl)furan structure, with its unique combination of steric and electronic properties, represents a compelling candidate for further investigation.

Comparative analysis against known analogs is essential for contextualizing its potency and potential. By employing rigorous and standardized protocols for determining MIC and IC50 values, researchers can build a clear picture of a compound's structure-activity relationship. Future work should focus on synthesizing a broader range of halogenated and otherwise substituted analogs to refine SAR models, improve potency and selectivity, and ultimately identify lead compounds for preclinical development.

References

• BenchChem. (n.d.). Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines.
• Design, synthesis and in vitro antimicrobial activity of furan-based pyrimidine- thiazolidinones as potential bioactive molecule. (n.d.).
• BenchChem. (n.d.). Preliminary Cytotoxicity Screening of Novel Anticancer Compounds: A Technical Guide.
• El-Obeid, H. A., et al. (1985). Synthesis and antimicrobial activity of new furan derivatives. Pharmaceutical Research, 2(1), 42-43.
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY STUDIES OF 3, 5-DI SUBSTITUTED FURAN DERIVATIVES. (2022).
• Cree, I. A. (n.d.). Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays. PMC - NIH.
• BenchChem. (n.d.). Furan Derivatives: A Comparative Guide to Their Antibacterial Activity.
• El-Obeid, H. A., et al. (1985).
• El-Obeid, H. A., et al. (1984). 34- Synthesis and Antimicrobial Activity of New Furan Derivatives.
• Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. (n.d.). PMC - NIH.
• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega.
• Al-Ostath, A., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. PMC - PubMed Central.
• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. (n.d.).
• BenchChem. (n.d.). A Technical Guide to the Discovery and Synthesis of Novel Furan Derivatives.
• Al-Ostath, A., et al. (n.d.). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
• Synthesis of novel 2, 5-dihydrofuran derivatives and evaluation of their anticancer activity. (n.d.).
• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)
• Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. (n.d.).
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). Oriental Journal of Chemistry.
• Furan: A Promising Scaffold for Biological Activity. (2024).
• Pharmacological activity of furan derivatives. (2024).
• Examples of furan derivatives with biological activity. (n.d.).
• Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer. (2014). Journal of Medicinal Chemistry.
• Synthesis and biological activity of furan deriv
• Development of a high-throughput minimum inhibitory concentration (HT-MIC) testing workflow. (2023). Frontiers.
• Structure-activity relationships of analogs of 3,4,5-trimethylfuran-2(5H)-one with germination inhibitory activities. (2013). Journal of Plant Physiology.
• Wiegand, I., et al. (n.d.).
• Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. (2023).

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Spectroscopic comparison of 2-(2-Bromophenyl)furan and its isomers

In the landscape of pharmaceutical research and materials science, the precise identification of structural isomers is paramount. Subtle differences in substituent placement on an aromatic core can lead to vastly different pharmacological activities, toxicological profiles, and material properties. This guide provides a comprehensive spectroscopic comparison of 2-(2-bromophenyl)furan and its isomers, 2-(3-bromophenyl)furan and 2-(4-bromophenyl)furan. By examining their distinct signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), we aim to equip researchers, scientists, and drug development professionals with the necessary tools to unambiguously differentiate these closely related compounds.

Introduction

The 2-phenylfuran scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds. The introduction of a bromine atom onto the phenyl ring offers a versatile handle for further synthetic transformations, such as cross-coupling reactions, while also modulating the electronic and steric properties of the molecule. The constitutional isomerism of the bromine substituent—ortho, meta, or para—gives rise to three distinct molecules with unique spatial arrangements and electronic distributions. This guide will delve into the spectroscopic nuances that arise from these structural variations, providing a clear and objective comparison based on experimental and predicted data.

Experimental Methodologies

The acquisition of high-quality spectroscopic data is the foundation of accurate structural elucidation. The following protocols outline the standard methodologies for obtaining NMR, IR, and MS spectra for the 2-(bromophenyl)furan isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a molecule.

Sample Preparation:

• Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved to achieve homogeneity. Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

¹H and ¹³C NMR Acquisition:

• Spectra are acquired on a Fourier transform NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• For ¹H NMR, a standard single-pulse experiment is used. Key parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• For ¹³C NMR, a proton-decoupled experiment is performed to simplify the spectrum to a series of singlets, one for each unique carbon atom. A larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

Figure 1: General workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule, providing a characteristic "fingerprint" based on its functional groups and overall structure.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Apply pressure using the instrument's clamp to ensure good contact between the sample and the crystal.

Acquisition:

• Record a background spectrum of the empty ATR setup.

• Acquire the sample spectrum, typically over a range of 4000 to 400 cm⁻¹.

• The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering clues to its structure.

Sample Introduction and Ionization:

• Introduce a dilute solution of the sample into the mass spectrometer. For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is often employed.

• Electron Ionization (EI) at a standard energy of 70 eV is a common technique for generating ions and inducing fragmentation.

Mass Analysis:

• Ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• A detector records the abundance of each ion, generating the mass spectrum. A key feature to observe for these compounds is the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio), which results in M+ and M+2 peaks of nearly equal intensity.

Spectroscopic Comparison of 2-(Bromophenyl)furan Isomers

The following sections detail the expected and observed spectroscopic data for each isomer. The differences in their spectra are a direct consequence of the varying position of the bromine atom on the phenyl ring.

Figure 2: Structures of the 2-(bromophenyl)furan isomers.

2-(2-Bromophenyl)furan (ortho-isomer)

The ortho-isomer experiences significant steric hindrance due to the proximity of the bulky bromine atom to the furan ring. This can influence the conformation of the molecule and, consequently, its spectroscopic properties.

¹H NMR: The proton on the furan ring adjacent to the phenyl group (H3) is expected to be deshielded due to its proximity to the electron-withdrawing phenyl ring. The protons on the bromophenyl ring will exhibit complex splitting patterns due to their close proximity and coupling with each other.

¹³C NMR: The carbon atom of the phenyl ring attached to the furan ring (C1') and the carbon bearing the bromine atom (C2') will show distinct chemical shifts. The steric interaction may also influence the chemical shifts of the furan carbons.

IR: The IR spectrum will show characteristic C-H stretching vibrations for the aromatic rings, as well as C-O-C stretching of the furan ring. The C-Br stretching vibration is typically observed in the fingerprint region.

Mass Spectrometry: A GC-MS spectrum is available for this compound[1]. The mass spectrum will exhibit a prominent molecular ion peak (M+) and an M+2 peak of similar intensity, confirming the presence of one bromine atom.

2-(3-Bromophenyl)furan (meta-isomer)

In the meta-isomer, the bromine atom is further from the furan ring, reducing steric interactions compared to the ortho-isomer.

¹H NMR: The protons on the bromophenyl ring will show a splitting pattern characteristic of a meta-substituted benzene ring. The furan protons will have chemical shifts similar to those in 2-phenylfuran, with some influence from the bromine atom.

¹³C NMR: The chemical shifts of the carbons in the bromophenyl ring will be characteristic of a meta-substitution pattern. The effect of the bromine on the furan ring carbons will be less pronounced than in the ortho-isomer.

IR: The IR spectrum will be similar to the other isomers, with subtle differences in the fingerprint region, particularly in the C-H out-of-plane bending vibrations which are sensitive to the substitution pattern of the benzene ring.

Mass Spectrometry: The mass spectrum is expected to show a molecular ion peak and an M+2 peak of nearly equal intensity, consistent with the presence of a single bromine atom.

2-(4-Bromophenyl)furan (para-isomer)

The para-isomer is the most sterically unhindered of the three. The bromine atom is positioned opposite the furan ring, leading to a more symmetrical electron distribution in the phenyl ring compared to the other isomers.

¹H NMR: The protons on the para-substituted phenyl ring will appear as two distinct doublets, integrating to two protons each, due to the symmetry of the ring. This is a key distinguishing feature from the more complex splitting patterns of the ortho and meta isomers. ¹H-NMR data in CDCl₃ shows signals at δ/ppm 7.54-7.48 (m, 4H), 7.47-7.46 (m, 1H), 6.65-6.64 (m, 1H), and 6.48-6.46 (m, 1H)[2].

¹³C NMR: The symmetry of the para-substituted ring will result in fewer signals in the aromatic region of the ¹³C NMR spectrum compared to the ortho and meta isomers. ¹³C-NMR data in CDCl₃ shows signals at δ/ppm 153.0, 142.4, 133.0, 129.4, 129.0, 125.1, 111.9, and 105.5[2].

IR: The IR spectrum will display the characteristic bands for the furan and bromophenyl groups. The out-of-plane C-H bending region can be particularly informative for confirming the para-substitution pattern.

Mass Spectrometry: Similar to the other isomers, the mass spectrum will show the characteristic M+ and M+2 isotopic pattern for a monobrominated compound.

Summary of Spectroscopic Data

Isomer	Technique	Key Observations/Data	Source
2-(2-Bromophenyl)furan	¹H NMR	Predicted: Complex multiplets for phenyl protons.	-
¹³C NMR	Predicted: Distinct shifts for C1' and C2' due to steric effects.	-
IR	Predicted: Characteristic aromatic C-H and furan C-O-C stretches.	-
MS	GC-MS spectrum available.	[1]
2-(3-Bromophenyl)furan	¹H NMR	Predicted: Splitting pattern characteristic of meta-substitution.	-
¹³C NMR	Predicted: Chemical shifts indicative of meta-substitution.	-
IR	Predicted: Subtle differences in the fingerprint region.	-
MS	Predicted: M+ and M+2 peaks of similar intensity.	-
2-(4-Bromophenyl)furan	¹H NMR	Two doublets for phenyl protons. δ/ppm 7.54-7.48 (m, 4H), 7.47-7.46 (m, 1H), 6.65-6.64 (m, 1H), 6.48-6.46 (m, 1H).	[2]
¹³C NMR	Fewer aromatic signals due to symmetry. δ/ppm 153.0, 142.4, 133.0, 129.4, 129.0, 125.1, 111.9, 105.5.	[2]
IR	Predicted: Out-of-plane bending confirms para-substitution.	-
MS	Predicted: M+ and M+2 peaks of similar intensity.	-

Note: Predicted data is based on established spectroscopic principles and data from similar compounds. Experimental data should be acquired for definitive characterization.

Conclusion

The spectroscopic analysis of 2-(2-bromophenyl)furan and its isomers reveals clear, distinguishable features for each compound. ¹H NMR spectroscopy is particularly powerful for differentiating the isomers based on the splitting patterns of the phenyl protons. The para-isomer exhibits a simple pair of doublets, while the ortho and meta isomers show more complex multiplets. ¹³C NMR complements this by reflecting the symmetry and electronic environment of the carbon atoms in each isomer. While IR and Mass Spectrometry are useful for confirming the presence of the furan and bromophenyl moieties, NMR provides the most definitive information for isomer differentiation. This guide serves as a valuable resource for the unambiguous identification and characterization of these important synthetic building blocks.

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A Comparative Guide to the Definitive Structural Validation of 2-(2-Bromophenyl)furan and its Analogs

For researchers, synthetic chemists, and professionals in drug development, the unequivocal structural confirmation of novel compounds is paramount. Molecules like 2-(2-Bromophenyl)furan serve as critical building blocks in the synthesis of complex pharmaceutical agents and advanced materials. However, the synthetic routes to such biaryl compounds, often employing powerful cross-coupling reactions, can yield a mixture of constitutional isomers. An isomeric impurity, differing only in the connectivity of its atoms, can possess dramatically different physicochemical and biological properties, making its unambiguous identification essential.

This guide provides an in-depth, comparative analysis of the modern analytical techniques used to validate the structure of 2-(2-Bromophenyl)furan and its reaction products. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, presenting a self-validating workflow designed to ensure the highest degree of scientific integrity.

The Synthetic Imperative: Why Structural Ambiguity is a Common Challenge

The synthesis of 2-(2-Bromophenyl)furan is commonly achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.[1] This powerful C-C bond-forming reaction typically involves the coupling of an aryl halide with an organoboron compound.[1] For instance, reacting 2-bromofuran with (2-bromophenyl)boronic acid in the presence of a palladium catalyst and a base can yield the desired product.

However, these reactions are not without their complexities. The formation of byproducts is a common occurrence, including homocoupling of the starting materials and dehalogenation.[2][3] A more subtle and challenging issue is the potential for constitutional isomerism. If the 2-bromofuran starting material is contaminated with its isomer, 3-bromofuran, the reaction will inevitably produce a mixture of 2-(2-Bromophenyl)furan and the undesired 3-(2-Bromophenyl)furan. Distinguishing between these isomers requires a robust and multi-faceted analytical approach.

A Multi-Technique Approach to Structural Elucidation: A Comparative Analysis

No single technique can provide a complete picture of a molecule's structure. Instead, a combination of methods should be employed, with each providing a unique and complementary piece of the puzzle.

High-Resolution Mass Spectrometry (HRMS): Confirming the Elemental Formula

HRMS is a foundational technique that provides the exact mass of a molecule with high precision, often to within a few parts per million (ppm).[4][5] This allows for the unambiguous determination of the compound's elemental formula.[6][7]

• Strength: Provides definitive confirmation of the molecular formula.[4]

• Limitation: HRMS cannot distinguish between isomers, as they have the same molecular formula and, therefore, the same exact mass.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connectivity

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic compounds in solution.[9][10] It provides information about the chemical environment, connectivity, and spatial arrangement of atoms.

• 1D NMR (¹H and ¹³C): One-dimensional NMR provides initial, crucial information. The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons through spin-spin coupling.[11] The ¹³C NMR spectrum indicates the number of unique carbon atoms in the molecule. For 2-(2-Bromophenyl)furan, one would expect a distinct set of signals for the furan and phenyl protons and carbons. However, for closely related isomers, the 1D spectra can be very similar and difficult to interpret definitively.[12][13]

• 2D NMR (COSY, HSQC, and HMBC): Two-dimensional NMR experiments are essential for unambiguously determining the connectivity of atoms.[14][15]

  • COSY (Correlation Spectroscopy): Shows correlations between protons that are coupled to each other, typically over two or three bonds. This helps to identify spin systems within the molecule, such as the protons on the furan ring and the protons on the phenyl ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.[16] This allows for the assignment of proton and carbon signals to specific CHn groups.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the structure of 2-(2-Bromophenyl)furan. HMBC reveals correlations between protons and carbons over two to four bonds.[17][18][19] The key to distinguishing the 2-substituted from the 3-substituted isomer lies in observing the long-range correlation between a proton on one ring and a carbon on the other, across the newly formed C-C bond.

X-ray Crystallography: The Gold Standard for Solid-State Structure

For compounds that can be obtained as single crystals, X-ray crystallography provides the absolute, three-dimensional structure of the molecule.[20][21][22] It is considered the ultimate proof of structure.[23]

• Strength: Provides an unambiguous and highly detailed 3D molecular structure.[20][24]

• Limitation: The primary challenge is growing a single crystal of sufficient quality, which can be a time-consuming and sometimes unsuccessful process.[23]

Comparative Summary of Validation Techniques

Technique	Information Provided	Strengths	Limitations
HRMS	Exact mass and elemental formula.[7]	Unambiguous formula determination.[4]	Cannot distinguish between isomers.[8]
1D NMR	Chemical environment of ¹H and ¹³C nuclei, proton-proton coupling.[11]	Rapid assessment of functional groups and basic connectivity.	Can be ambiguous for complex structures or isomers.[12]
2D NMR	Atom-atom connectivity through bonds (COSY, HMBC) and one-bond correlations (HSQC).[15]	Definitive mapping of the molecular skeleton. HMBC is crucial for connecting fragments.[17][19]	Requires more instrument time and expertise in interpretation.
X-ray Crystallography	Absolute 3D structure in the solid state.[20]	Unambiguous proof of structure and stereochemistry.[22]	Requires a suitable single crystal, which can be difficult to obtain.[23]

An Integrated Workflow for Definitive Structural Validation

A logical and systematic workflow ensures that all necessary data is collected and interpreted correctly.

Caption: An integrated workflow for the structural validation of synthetic products.

Experimental Protocols

Protocol 1: Acquiring High-Quality 2D HMBC Data

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Ensure the sample is free of particulate matter.

• Instrument Setup:

  • Acquire standard 1D ¹H and ¹³C spectra to determine the spectral widths and appropriate pulse widths.

  • Select a standard HMBC pulse sequence (e.g., hmbcgplpndqf on a Bruker instrument).

  • Set the long-range coupling delay (typically d6 on Bruker) to optimize for a J-coupling of 8-10 Hz. This corresponds to a delay of approximately 50-60 ms.

• Acquisition:

  • Set the number of scans (NS) and dummy scans (DS) to achieve adequate signal-to-noise. Typically, NS=8 and DS=16 is a good starting point.

  • Acquire the data over a sufficient number of increments in the indirect dimension (F1) to achieve good resolution, typically 256 or 512.

• Processing:

  • Apply appropriate window functions (e.g., sine-bell) in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase and calibrate the spectrum.

Protocol 2: Data Interpretation to Distinguish Isomers

The key to distinguishing 2-(2-Bromophenyl)furan from 3-(2-Bromophenyl)furan is to identify the HMBC correlation that crosses the C-C bond between the two rings.

Caption: Conceptual diagram of the key HMBC correlation for isomer identification.

• For 2-(2-Bromophenyl)furan: Look for a correlation between the proton at the 3-position of the furan ring and the carbon at the 2'-position of the phenyl ring (the carbon bearing the furan substituent). This is a three-bond correlation (³JCH) that definitively establishes the connectivity at the 2-position of the furan.

• For 3-(2-Bromophenyl)furan: The key correlation would be between the proton at the 2- or 4-position of the furan ring and the carbon at the 2'-position of the phenyl ring. The absence of the correlation described for the 2-isomer and the presence of these alternative correlations would confirm the 3-substituted structure.

Conclusion: A Mandate for Rigor

In the fields of chemical research and drug development, structural ambiguity is not an option. The synthesis of biaryl compounds like 2-(2-Bromophenyl)furan necessitates a rigorous, multi-technique approach to structural validation. While HRMS confirms the elemental formula and 1D NMR provides a preliminary fingerprint, it is the detailed connectivity map provided by 2D NMR, particularly the HMBC experiment, that offers definitive proof of structure in solution. For crystalline materials, X-ray crystallography serves as the final arbiter. By integrating these powerful analytical tools into a systematic workflow, researchers can ensure the structural integrity of their compounds, a cornerstone of reproducible and reliable science.

References

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• Fiveable. (n.d.). High-Resolution Mass Spectrometry Definition. Retrieved from [Link]

• University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Diamond Light Source. (n.d.). Small Molecule X-ray Crystallography. Retrieved from [Link]

• Bioanalysis Zone. (2020). High-resolution mass spectrometry: more than exact mass. Retrieved from [Link]

• NPTEL. (n.d.). Principles and Applications of NMR Spectroscopy. Retrieved from [Link]

• YouTube. (2019). Formula determination by high resolution mass spectrometry. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

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• OMICS International. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved from [Link]

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A Comparative Guide for the Modern Synthetic Chemist: Benchmarking New Routes to 2-Arylfurans Against Established Methods

The 2-arylfuran structural motif is a cornerstone in contemporary medicinal chemistry and materials science. Its prevalence in pharmaceuticals, agrochemicals, and organic electronics necessitates the development of efficient, versatile, and sustainable synthetic methodologies. This guide provides an in-depth, objective comparison of emerging synthetic strategies for 2-arylfuran synthesis against classical, time-tested methods. By examining the mechanistic underpinnings, experimental protocols, and performance data, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to select the optimal synthetic route for their specific applications.

The Enduring Classics: Paal-Knorr and Fiest-Benary Syntheses

For decades, the Paal-Knorr and Fiest-Benary syntheses have been the workhorses for constructing the furan ring.[1][2] Their reliability and conceptual simplicity have cemented their place in the synthetic chemist's toolbox.

The Paal-Knorr Furan Synthesis: A Foundation of Heterocyclic Chemistry

The Paal-Knorr synthesis is a robust method for preparing furans from 1,4-dicarbonyl compounds.[2] The reaction is typically catalyzed by acid and proceeds through an intramolecular cyclization and dehydration.[2][3]

Mechanism and Rationale: The generally accepted mechanism involves the protonation of one carbonyl group, which activates it towards nucleophilic attack by the enol form of the second carbonyl. The resulting cyclic hemiacetal then dehydrates to furnish the aromatic furan ring.[2] The choice of a strong acid catalyst is crucial to promote both the enolization and the dehydration steps.

Experimental Protocol: Synthesis of 2-Phenylfuran via Paal-Knorr Reaction

• Materials: 1-Phenyl-1,4-butanedione, p-toluenesulfonic acid (catalytic amount), Toluene.

• Procedure:

  • Dissolve 1-phenyl-1,4-butanedione (1.0 eq) in toluene in a round-bottom flask equipped with a Dean-Stark apparatus.

  • Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 eq).

  • Heat the mixture to reflux and collect the water that azeotropically distills.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture, wash with saturated aqueous sodium bicarbonate solution, and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

The Fiest-Benary Furan Synthesis: A Versatile Condensation Approach

The Fiest-Benary synthesis offers an alternative route to substituted furans through the condensation of an α-halo ketone with a β-dicarbonyl compound in the presence of a base.[1][4] This method is particularly useful for accessing highly functionalized furans.[1]

Mechanism and Rationale: The reaction is initiated by the deprotonation of the β-dicarbonyl compound to form a nucleophilic enolate. This enolate then displaces the halide from the α-halo ketone via an S(_N)2 reaction. The resulting intermediate undergoes an intramolecular aldol-type condensation, followed by dehydration to yield the furan product.[5] The use of a mild base, such as pyridine or triethylamine, is often preferred to avoid side reactions like hydrolysis of ester groups.[5]

Experimental Protocol: Synthesis of Ethyl 2-Methyl-5-Phenylfuran-3-carboxylate [1]

• Materials: Ethyl acetoacetate, 2-Bromoacetophenone, Pyridine, Ethanol.

• Procedure:

  • To a solution of ethyl acetoacetate (1.0 eq) in ethanol, add pyridine (1.1 eq).

  • Add 2-bromoacetophenone (1.0 eq) portion-wise to the stirred solution at room temperature.

  • Heat the reaction mixture to reflux for 4 hours.

  • After cooling, remove the solvent under reduced pressure.

  • Take up the residue in diethyl ether and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

The New Wave: Modern Methodologies for 2-Arylfuran Synthesis

While the classical methods are reliable, they can be limited by the availability of starting materials and sometimes harsh reaction conditions. Modern synthetic chemistry has ushered in a new era of furan synthesis, characterized by greater efficiency, milder conditions, and novel bond-forming strategies.

Transition-Metal-Catalyzed Cross-Coupling Reactions: A Paradigm Shift

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, have revolutionized the synthesis of biaryl compounds, and their application to the synthesis of 2-arylfurans is a natural extension.[6]

Mechanism and Rationale: The catalytic cycle typically involves three key steps: oxidative addition of the palladium(0) catalyst to an organic halide (e.g., a 2-halofuran), transmetalation with an organoboron reagent (e.g., an arylboronic acid), and reductive elimination to form the C-C bond and regenerate the active catalyst.[7] The choice of ligand is critical for the efficiency of the catalytic cycle, influencing the rates of oxidative addition and reductive elimination.

Experimental Protocol: Suzuki-Miyaura Coupling for the Synthesis of 2-Arylbenzo[b]furans [6]

• Materials: 2-(4-Bromophenyl)benzofuran, Arylboronic acid, Pd(dppf)Cl₂, Sodium carbonate, 1,4-Dioxane, Water.

• Procedure:

  • In a reaction vessel, combine 2-(4-bromophenyl)benzofuran (1.0 eq), the arylboronic acid (1.5 eq), Pd(dppf)Cl₂ (0.03 eq), and sodium carbonate (3.0 eq).

  • Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

  • Degas the mixture by bubbling with an inert gas (e.g., argon) for 10-15 minutes.

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

  • Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Direct C-H Arylation: An Atom-Economical Approach

Direct C-H arylation has emerged as a powerful and atom-economical strategy for the synthesis of 2-arylfurans, as it avoids the need for pre-functionalization of the furan ring.[8][9]

Mechanism and Rationale: The mechanism of palladium-catalyzed direct C-H arylation of furans is still a subject of active research, but a commonly proposed pathway involves a concerted metalation-deprotonation (CMD) step, where the palladium catalyst activates the C-H bond of the furan. This is followed by reductive elimination to form the C-C bond.[9] The regioselectivity of the arylation is often directed by the electronic properties of the furan ring and the substituents present.

Experimental Protocol: Palladium-Catalyzed Direct Arylation of Furan with an Aryl Bromide [8]

• Materials: Furan derivative, Aryl bromide, Palladium acetate (Pd(OAc)₂), a phosphine ligand (e.g., P(o-tol)₃), a base (e.g., K₂CO₃ or Cs₂CO₃), and a high-boiling point solvent (e.g., DMAc or NMP).

• Procedure:

  • To a reaction tube, add the furan derivative (2.0 eq), aryl bromide (1.0 eq), Pd(OAc)₂ (e.g., 0.02 eq), the phosphine ligand (e.g., 0.04 eq), and the base (e.g., 2.0 eq).

  • Add the anhydrous, degassed solvent.

  • Seal the tube and heat to a high temperature (e.g., 120-150 °C) for several hours.

  • Monitor the reaction by GC-MS.

  • After completion, cool the mixture, dilute with water, and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify by column chromatography.

Transition-Metal-Free Synthesis from 1,3-Dienes: A Greener Alternative

Recent innovations have led to the development of transition-metal-free methods for the synthesis of 2,5-diarylfurans from readily available 1,3-dienes.[10][11][12] This approach offers a more sustainable alternative to traditional metal-catalyzed reactions.

Mechanism and Rationale: This two-step sequence involves the [4+2] cycloaddition of singlet oxygen with a 1,3-diene to form an endoperoxide intermediate. Subsequent dehydration of the endoperoxide, often mediated by the Appel reagent (PPh₃/CBr₄), leads to the formation of the furan ring.[10][11] The use of continuous flow technology can further enhance the safety and efficiency of this process by allowing for the in-situ generation and reaction of the potentially unstable endoperoxide.[12]

Experimental Protocol: Transition-Metal-Free Synthesis of 2,5-Diphenylfuran [11]

• Materials: trans,trans-1,4-Diphenyl-1,3-butadiene, Rose Bengal (photosensitizer), Dichloromethane (DCM), Methanol, Triphenylphosphine (PPh₃), Carbon tetrabromide (CBr₄).

• Procedure:

  • Step 1: Endoperoxide Formation. Dissolve trans,trans-1,4-diphenyl-1,3-butadiene and a catalytic amount of Rose Bengal in a mixture of DCM and methanol.

  • Irradiate the solution with a visible light source while bubbling oxygen through the mixture.

  • Monitor the reaction by TLC until the diene is consumed.

  • Concentrate the reaction mixture and purify the endoperoxide by column chromatography.

  • Step 2: Dehydration. To a solution of the purified endoperoxide in DCM, add PPh₃ and CBr₄.

  • Stir the reaction at room temperature until the endoperoxide is consumed.

  • Concentrate the mixture and purify the resulting 2,5-diphenylfuran by column chromatography.

Performance Benchmark: A Comparative Analysis

Method	Starting Materials	Reagents/Catalysts	Conditions	Yields	Substrate Scope	Key Advantages	Key Disadvantages
Paal-Knorr Synthesis	1,4-Dicarbonyl compounds	Acid catalyst (e.g., H₂SO₄, p-TsOH)	High temperature, often with water removal	Good to excellent	Broad for 1,4-dicarbonyls	Reliable, well-established	Limited availability of 1,4-dicarbonyl precursors, harsh conditions[2][3]
Fiest-Benary Synthesis	α-Halo ketones, β-Dicarbonyl compounds	Base catalyst (e.g., pyridine, NH₃)	Moderate to high temperature	Moderate to good	Wide range of commercially available starting materials	Good for highly functionalized furans, milder conditions than Paal-Knorr	Can have side reactions, sometimes requires longer reaction times[1][5]
Suzuki-Miyaura Coupling	2-Halofurans, Arylboronic acids	Palladium catalyst, ligand, base	Moderate temperature	Good to excellent	Broad, good functional group tolerance	High yields, well-understood mechanism	Requires pre-functionalized starting materials, potential for metal contamination[6][7]
Direct C-H Arylation	Furans, Aryl halides	Palladium catalyst, ligand, base	High temperature	Moderate to good	Good, but can be sensitive to electronic effects	Atom-economical, avoids pre-functionalization	Often requires high temperatures and strong bases, regioselectivity can be an issue[8][9]
Transition-Metal-Free (from 1,3-Dienes)	1,3-Dienes	Photosensitizer, O₂, PPh₃, CBr₄	Room temperature, visible light	Good to excellent	Good for symmetrical and some unsymmetrical diarylfurans	Mild conditions, avoids transition metals, sustainable	Two-step process, endoperoxide can be unstable[10][11][12]

Visualizing the Pathways: Reaction Mechanisms and Workflows

Reaction Mechanism Diagrams

Caption: Fiest-Benary furan synthesis mechanism.

Caption: Suzuki-Miyaura cross-coupling catalytic cycle.

Caption: Proposed mechanism for direct C-H arylation.

Experimental Workflow Diagrams

Caption: General workflow for classical furan syntheses.

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• 12. chemrxiv.org [chemrxiv.org]

In Vitro Evaluation of Novel Compounds Derived from 2-(2-Bromophenyl)furan: A Comparative Guide

Introduction: The 2-(2-Bromophenyl)furan Scaffold - A Promising Core for Novel Therapeutics

In the landscape of medicinal chemistry, the furan ring is a recurring motif in a multitude of pharmacologically active compounds.[1] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, make it a valuable scaffold in drug design.[2] The introduction of a 2-bromophenyl substituent at the 2-position of the furan ring creates a core structure, 2-(2-Bromophenyl)furan, with significant potential for further chemical elaboration. This substitution pattern offers opportunities for diverse functionalization, leading to novel derivatives with a wide range of biological activities, including anticancer and antimicrobial properties.[3][4]

This guide provides an in-depth in vitro evaluation of novel compounds derived from the 2-(2-Bromophenyl)furan scaffold. We will objectively compare their performance against established alternatives, supported by experimental data. The causality behind experimental choices will be explained, and detailed, self-validating protocols for key assays are provided. This resource is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of this promising class of compounds.

I. In Vitro Anticancer Activity: A Comparative Analysis

While extensive research on the anticancer properties of the specific 2-(2-Bromophenyl)furan scaffold is still emerging, the broader class of furan derivatives has demonstrated significant cytotoxic activity against various cancer cell lines.[5][6] The data presented below offers a comparative benchmark for novel furan-containing compounds against established chemotherapeutic agents.

The anti-proliferative potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration required to inhibit the growth of 50% of a cell population.[7] A lower IC50 value indicates greater potency.

Comparative Analysis of Anti-proliferative Activity

The following table summarizes the IC50 values for representative novel furan derivatives against various cancer cell lines, juxtaposed with data for the established chemotherapeutic agent, Doxorubicin.[7]

Compound Class	Specific Compound/Drug	Target Cancer Cell Line	IC50 (µM)	Reference
Furan-Based Derivative	Compound 7	MCF-7 (Breast Cancer)	2.96	[5]
Furan-Based Derivative	Compound 4	MCF-7 (Breast Cancer)	4.06	[5]
Furan Derivative	Compound 1	HeLa (Cervical Cancer)	0.08	[8]
Furan Derivative	Compound 24	HeLa (Cervical Cancer)	8.79	[8]
Known Drug	Doxorubicin	MCF-7 (Breast Cancer)	~0.5 - 2.0	[7]
Known Drug	Doxorubicin	HeLa (Cervical Cancer)	~0.1 - 1.0	[7]

Expert Insights: The data indicates that furan-based derivatives can exhibit potent anticancer activity, with some compounds showing IC50 values in the low micromolar and even nanomolar range.[5][8] For instance, Compound 1 demonstrates exceptional potency against the HeLa cell line.[8] The variability in activity between different derivatives, such as Compound 7 and Compound 4 against MCF-7 cells, underscores the importance of structure-activity relationship (SAR) studies in optimizing the anticancer efficacy of this scaffold.[5]

Potential Mechanism of Action: Targeting Key Signaling Pathways

Several studies suggest that furan derivatives exert their anticancer effects through multiple mechanisms. One proposed pathway involves the modulation of critical signaling pathways that regulate cell growth and survival. For example, some furan derivatives have been shown to promote the activity of PTEN (Phosphatase and Tensin homolog), a tumor suppressor protein.[9] Activated PTEN can then suppress the PI3K/Akt and Wnt/β-catenin signaling pathways, which are often hyperactivated in cancer, leading to decreased cell proliferation and survival.[8][9]

A potential pathway for furan derivatives via PTEN activation.

II. In Vitro Antimicrobial Activity: A Focused Look at N-(4-bromophenyl)furan-2-carboxamide

A significant advancement in the exploration of the 2-(2-Bromophenyl)furan scaffold is the synthesis and evaluation of N-(4-bromophenyl)furan-2-carboxamide and its derivatives.[4][10] These compounds have shown promising antibacterial activity against clinically isolated drug-resistant bacteria.[4]

The efficacy of an antimicrobial agent is determined by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of the drug that inhibits the visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death.

Comparative Analysis of Antibacterial Activity

The following table presents the MIC and MBC values of N-(4-bromophenyl)furan-2-carboxamide (designated as Compound 3 in the source) against various drug-resistant bacterial strains, compared to the standard antibiotic Meropenem.

Compound	Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)	Reference
N-(4-bromophenyl)furan-2-carboxamide	Carbapenem-resistant Acinetobacter baumannii (CRAB)	6.25	12.5
N-(4-bromophenyl)furan-2-carboxamide	Carbapenem-resistant Klebsiella pneumoniae (CRKP)	6.25	12.5
N-(4-bromophenyl)furan-2-carboxamide	Carbapenem-resistant Enterobacter cloacae (CREC)	6.25	12.5
N-(4-bromophenyl)furan-2-carboxamide	Methicillin-resistant Staphylococcus aureus (MRSA)	12.5	25
Meropenem	Carbapenem-resistant Acinetobacter baumannii (CRAB)	> 4 (Resistant)	-

Expert Insights: The data clearly demonstrates the potent antibacterial activity of N-(4-bromophenyl)furan-2-carboxamide against a panel of clinically significant drug-resistant pathogens. Notably, this compound exhibits significant efficacy against carbapenem-resistant Gram-negative bacteria, a critical area of unmet medical need. The consistent MIC and MBC values across multiple resistant strains suggest a broad spectrum of activity and a promising bactericidal mechanism.

Proposed Mechanism of Action: Targeting Bacterial Enzymes

While the precise mechanism of action is still under investigation, the carboxamide linkage (–CO–NH–) is a crucial pharmacophore known for its ability to interact with bacterial enzymes. It is hypothesized that the amide group can act as a hydrophilic binding site, interacting with key residues in the active site of bacterial proteins, thereby inhibiting their function and leading to bacterial cell death or growth inhibition.

III. Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed, step-by-step methodologies for the key in vitro assays are provided below.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[5] It relies on the reduction of the yellow MTT tetrazolium salt to purple formazan crystals by mitochondrial dehydrogenases in living cells.[7]

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Add various concentrations of the test compounds (and a vehicle control) to the wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Standard experimental workflow for the MTT assay.

Broth Microdilution Assay for Antimicrobial Activity

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Procedure:

• Preparation of Compound Dilutions: Prepare a serial two-fold dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

• MBC Determination: To determine the MBC, subculture an aliquot from the wells with no visible growth onto an agar plate. Incubate the agar plate at 37°C for 18-24 hours. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Standard experimental workflow for the broth microdilution assay.

IV. Conclusion and Future Directions

The in vitro data presented in this guide highlights the significant therapeutic potential of novel compounds derived from the 2-(2-Bromophenyl)furan scaffold. While the broader class of furan derivatives exhibits promising anticancer activity, the focused investigation of N-(4-bromophenyl)furan-2-carboxamide reveals its potent antibacterial properties, particularly against multidrug-resistant strains.

Further research should focus on a more extensive evaluation of a wider range of 2-(2-Bromophenyl)furan derivatives to establish comprehensive structure-activity relationships for both anticancer and antimicrobial activities. Elucidating the precise molecular targets and mechanisms of action will be crucial for the rational design of next-generation therapeutics based on this versatile scaffold. The promising in vitro data warrants further investigation in preclinical in vivo models to assess the efficacy, pharmacokinetics, and safety of these novel compounds.

V. References

• Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. (URL: [Link])

• Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. (URL: [Link])

• Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. (URL: [Link])

• Pharmacological activity of furan derivatives. (URL: [Link])

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. (URL: [Link])

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (URL: [Link])

• Synthesis, antimicrobial and antifungal activity of 3-(2-bromophenyl)-5-(alkylthio)-4-phenyl-4H-1,2,4-triazoles. (URL: [Link])

• Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. (URL: [Link])

• Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. (URL: [Link])

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (URL: [Link])

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (URL: [Link])

• Synthesis and evaluation of 3-amino-1,2,4-triazole derivatives as potential anticancer compounds. (URL: [Link])

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. (URL: [Link])

• In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. (URL: [Link])

• Discovery of Novel Furan-type Phenylahistin Derivatives for Anticancer through P53-Mediated Mitochondrial Apoptosis and Microtubule Inhibition. (URL: [Link])

• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. (URL: [Link])

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (URL: [Link])

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (URL: [Link])

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (URL: [Link])

• Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid. (URL: [Link])

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (URL: [Link])

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• 5. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. One moment, please... [biointerfaceresearch.com]

A Comparative Analysis for the Synthetic Chemist: Navigating the Reactivity of 2-Bromofuran and 2-Chlorofuran

For researchers, scientists, and professionals in drug development, the furan moiety is a cornerstone of heterocyclic chemistry, appearing in a vast array of pharmaceuticals, agrochemicals, and functional materials. The strategic functionalization of this scaffold is paramount, and 2-halofurans serve as indispensable building blocks for this purpose. The choice between 2-bromofuran and 2-chlorofuran is a frequent decision point in synthetic planning. While seemingly similar, their reactivity profiles exhibit crucial differences that can significantly impact reaction efficiency, cost, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity of these two key intermediates, supported by established chemical principles and illustrative experimental protocols, to empower you in making informed decisions for your synthetic endeavors.

The Fundamental Divide: Carbon-Halogen Bond Strength and its Synthetic Implications

The disparate reactivity of 2-bromofuran and 2-chlorofuran is fundamentally rooted in the difference in their carbon-halogen (C-X) bond dissociation energies (BDE). The C-Br bond is inherently weaker than the C-Cl bond, a factor that profoundly influences the kinetics of many transformations, most notably palladium-catalyzed cross-coupling reactions. In these reactions, the oxidative addition of the C-X bond to the palladium(0) catalyst is often the rate-determining step. A lower BDE translates to a lower activation energy for this step, rendering 2-bromofuran the more reactive partner in a majority of these transformations.

This reactivity trend generally follows the order: C-I > C-Br > C-Cl. Consequently, reactions with 2-bromofuran can often be conducted under milder conditions, with lower catalyst loadings and shorter reaction times compared to its chloro-analogue. Conversely, the greater stability of the C-Cl bond in 2-chlorofuran can be advantageous, offering a higher tolerance to certain reaction conditions and potentially enabling selective reactions in polyhalogenated systems.

Reactivity in Key Synthetic Transformations: A Head-to-Head Comparison

The choice between 2-bromofuran and 2-chlorofuran is most critical in the context of carbon-carbon and carbon-heteroatom bond-forming reactions. Below, we dissect their comparative performance in several of the most synthetically valuable transformations.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the workhorses of modern organic synthesis, and it is here that the differences between 2-bromofuran and 2-chlorofuran are most pronounced.

Suzuki-Miyaura Coupling: This versatile method for forming C(sp²)–C(sp²) bonds is a staple in the synthesis of biaryls and other conjugated systems. Due to the weaker C-Br bond, 2-bromofuran generally provides higher yields in shorter reaction times and at lower temperatures compared to 2-chlorofuran. While the coupling of 2-chlorofuran is feasible, it often necessitates more specialized and forcing conditions, such as the use of more electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos), higher temperatures, and sometimes higher catalyst loadings to achieve comparable yields.[1]

Stille Coupling: The Stille coupling, which joins an organostannane with an organic halide, is known for its tolerance of a wide array of functional groups.[2] Similar to the Suzuki coupling, the reactivity trend favors 2-bromofuran.[3] The transmetalation step is often rate-determining in the Stille catalytic cycle, but the initial oxidative addition is still a critical factor where 2-bromofuran holds an advantage.[2]

Sonogashira Coupling: This reaction provides a powerful route to alkynylated furans.[4][5] The reactivity of aryl halides in this reaction typically follows the order I > Br > Cl.[5] Consequently, 2-bromofuran is the more reactive substrate, allowing for coupling under milder conditions. The coupling of 2-chlorofuran often requires higher temperatures and may lead to a higher incidence of side reactions, such as the homocoupling of the alkyne.[5]

Negishi Coupling: The Negishi coupling utilizes organozinc reagents and is prized for its high reactivity and functional group tolerance.[6] The general reactivity trend of the halide leaving group (I > Br > Cl) holds true in this reaction as well, making 2-bromofuran the more facile coupling partner.[6]

Data Presentation: A Comparative Overview of Reactivity in Cross-Coupling

Reaction	2-Bromofuran	2-Chlorofuran	Key Considerations
Suzuki-Miyaura	Higher reactivity, milder conditions (lower temp., shorter time), standard catalysts often suffice.	Lower reactivity, requires more forcing conditions (higher temp., longer time), often necessitates specialized, electron-rich ligands (e.g., Buchwald ligands).	The cost and availability of specialized ligands for 2-chlorofuran coupling should be considered.
Stille	More reactive, generally proceeds under standard Stille conditions.	Less reactive, may require higher temperatures and longer reaction times.	The toxicity of organotin reagents is a significant drawback for this reaction.
Sonogashira	More reactive, coupling can often be achieved at or near room temperature.	Less reactive, typically requires elevated temperatures, which can increase side reactions like alkyne homocoupling.	Copper co-catalyst is typically required, and its exclusion can impact reaction efficiency.
Negishi	Higher reactivity, proceeds under standard Negishi conditions.	Lower reactivity, may require optimization of reaction conditions.	Organozinc reagents are moisture and air-sensitive, requiring inert atmosphere techniques.

Lithiation and Subsequent Trapping

The deprotonation of the furan ring at the C5 position is a common strategy for introducing a variety of functional groups. Both 2-bromofuran and 2-chlorofuran can be lithiated at the 5-position using a strong base like n-butyllithium (n-BuLi) at low temperatures. However, the stability of the resulting 5-lithio-2-halofuran species can differ. The more electronegative chlorine atom in 2-chlorofuran can have a greater inductive effect, potentially influencing the acidity of the C5 proton and the stability of the resulting anion. It is also important to consider the possibility of halogen dance rearrangements, where the lithium and halogen atoms exchange positions, although this is generally more of a concern with brominated systems.[7]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is another important transformation for the functionalization of halofurans. In contrast to palladium-catalyzed reactions, the reactivity order in SNAr is often reversed (F > Cl > Br > I).[8] This is because the rate-determining step is typically the attack of the nucleophile to form a Meisenheimer-like intermediate.[9] The more electronegative halogen can better stabilize the developing negative charge in the transition state. Therefore, 2-chlorofuran is generally expected to be more reactive than 2-bromofuran in SNAr reactions, particularly with strong nucleophiles. However, the aromaticity of the furan ring makes it less susceptible to SNAr than more electron-deficient heteroaromatic systems. The reaction often requires forcing conditions and the presence of electron-withdrawing groups on the furan ring to proceed efficiently.

Experimental Protocols: A Practical Guide

To provide a practical context for the discussed reactivity differences, we present detailed, step-by-step methodologies for a Suzuki-Miyaura coupling reaction with both 2-bromofuran and 2-chlorofuran. These protocols are intended as a starting point and may require optimization for specific substrates.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromofuran with Phenylboronic Acid

Materials:

• 2-Bromofuran

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Standard laboratory glassware

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromofuran (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and triphenylphosphine (0.08 mmol).

• Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 15 minutes.

• Under a positive pressure of the inert gas, add palladium(II) acetate (0.02 mmol).

• Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of 2-Chlorofuran with Phenylboronic Acid

Materials:

• 2-Chlorofuran

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Anhydrous toluene

• Water (degassed)

• Standard laboratory glassware

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2-chlorofuran (1.0 mmol), phenylboronic acid (1.5 mmol), potassium phosphate (3.0 mmol), palladium(II) acetate (0.03 mmol), and SPhos (0.06 mmol).

• Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 15 minutes.

• Under a positive pressure of the inert gas, add anhydrous toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.[10]

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.[10]

• Upon completion, cool the reaction mixture to room temperature.

• Follow the work-up and purification steps as described in Protocol 1.

Mechanistic Insights: Visualizing the Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle. Understanding this mechanism is key to troubleshooting and optimizing your reactions.

Caption: The general catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion and Recommendations

The choice between 2-bromofuran and 2-chlorofuran is a nuanced decision that hinges on the specific synthetic transformation being considered.

• For palladium-catalyzed cross-coupling reactions, 2-bromofuran is generally the superior choice , offering higher reactivity and allowing for milder reaction conditions. This often translates to higher yields, shorter reaction times, and a broader substrate scope with standard catalytic systems.

• 2-Chlorofuran, while less reactive in cross-coupling, should not be dismissed. Its lower cost and the potential for selective functionalization in the presence of other halogens can make it an attractive option. The development of highly active catalyst systems has significantly expanded the utility of aryl chlorides in cross-coupling, making the conversion of 2-chlorofuran more accessible than ever before.

• In nucleophilic aromatic substitution reactions, 2-chlorofuran is predicted to be the more reactive substrate , although these reactions are generally less facile on the electron-rich furan ring.

Ultimately, the optimal choice will depend on a careful consideration of the desired reaction, available resources, and the overall synthetic strategy. By understanding the fundamental principles of their reactivity and leveraging the appropriate experimental conditions, researchers can effectively utilize both 2-bromofuran and 2-chlorofuran to access a diverse range of valuable furan-containing molecules.

References

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.2002 , 653, 46-49. URL: [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107, 874-922. URL: [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95, 2457-2483. URL: [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed.2002 , 41, 4176-4211. URL: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Org. Lett.2004 , 6, 2801-2804. URL: [Link]

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angew. Chem. Int. Ed. Engl.1986 , 25, 508-524. URL: [Link]

• Farina, V.; Krishnamurthy, V.; Scott, W. J. The Stille Reaction. Org. React.1997 , 50, 1-652. URL: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube, 2025. URL: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. URL: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. URL: [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. PMC - NIH. URL: [Link]

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. PMC - NIH. URL: [Link]

• Nucleophilic aromatic substitution of non-activated aryl fluorides with aliphatic amides. Chemical Communications (RSC Publishing). URL: [Link]

• Site-Selective Suzuki-Miyaura Cross-Coupling Reactions of 2,3,4,5-Tetrabromofuran. ResearchGate. URL: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. URL: [Link]

• Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence. ChemRxiv. URL: [Link]

• Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence. PMC - NIH. URL: [Link]

• 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. URL: [Link]

• Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. URL: [Link]

• The Mechanisms of the Stille Reaction. University of Windsor. URL: [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PubMed Central. URL: [Link]

• Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans. RSC Publishing. URL: [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. URL: [Link]

• Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether. PMC - NIH. URL: [Link]

• Recent Progress in Pd-Catalyzed Tandem Processes. MDPI. URL: [Link]

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• A High-Yield Preparative-Scale Method for 2-Bromofuran. Sci-Hub. URL: [Link]

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A Researcher's Guide to the Cross-Validation of Analytical Data for 2-(2-Bromophenyl)furan

For researchers, scientists, and professionals in drug development, the unambiguous identification and characterization of chemical entities are paramount. This guide provides an in-depth technical comparison of analytical techniques for the validation of 2-(2-Bromophenyl)furan, a key building block in medicinal chemistry and materials science. By cross-validating data from multiple analytical platforms, we can achieve a higher degree of confidence in the structural integrity and purity of this compound, a critical step in any research and development pipeline.

The Imperative of Multi-Technique Authentication

Relying on a single analytical technique for the characterization of a molecule, particularly one with the potential for isomeric impurities, is a practice fraught with risk. Each analytical method interrogates a different aspect of a molecule's physical and chemical properties. It is the convergence of data from orthogonal techniques that provides a robust and defensible confirmation of a compound's identity and purity. This guide will explore the expected and comparative data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Chromatographic techniques.

Structural Elucidation through Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the elucidation of the covalent framework of a molecule. For 2-(2-Bromophenyl)furan, both ¹H and ¹³C NMR provide a detailed picture of the connectivity and chemical environment of each atom.

Predicted ¹H NMR Spectral Data

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for 2-(2-Bromophenyl)furan in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Comparative Data: 2-(4-Bromophenyl)furan[1]
Furan H5	~7.50	dd	J ≈ 1.8, 0.8	7.47 (m)
Furan H3	~6.70	dd	J ≈ 3.4, 0.8	6.65 (m)
Furan H4	~6.50	dd	J ≈ 3.4, 1.8	6.48 (m)
Phenyl H3'	~7.65	dd	J ≈ 8.0, 1.2	-
Phenyl H6'	~7.60	dd	J ≈ 8.0, 1.2	7.54-7.48 (m, 4H)
Phenyl H4'	~7.35	td	J ≈ 7.6, 1.2	-
Phenyl H5'	~7.15	td	J ≈ 7.6, 1.2	-

Note: Predictions are based on established principles of NMR spectroscopy and comparison with structurally similar compounds.

The ortho-substitution pattern is expected to result in a more complex splitting pattern for the phenyl protons compared to the symmetrical pattern observed for the para-isomer.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will complement the ¹H NMR data, providing information on the carbon skeleton. The carbon attached to the bromine atom will show a characteristic chemical shift, and the signals for the furan and phenyl rings will be in the aromatic region.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm) for 2-(2-Bromophenyl)furan in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Comparative Data: 2-(4-Bromophenyl)furan[1]
Furan C2	~153	153.0
Furan C5	~143	142.5
Furan C3	~112	111.9
Furan C4	~106	105.7
Phenyl C1'	~132	129.9
Phenyl C2'	~122	121.2 (C-Br)
Phenyl C3'	~132	131.9
Phenyl C4'	~128	125.4
Phenyl C5'	~127	125.4
Phenyl C6'	~130	131.9

Note: Predictions are based on established principles of NMR spectroscopy and comparison with structurally similar compounds.

Experimental Protocol: NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for data reproducibility and comparison.

Step-by-Step NMR Sample Preparation and Acquisition:

• Sample Preparation: Accurately weigh 5-10 mg of 2-(2-Bromophenyl)furan and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrumentation: Utilize a Fourier Transform NMR spectrometer operating at a field strength of 400 MHz or higher for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Use tetramethylsilane (TMS) as an internal standard (0.00 ppm).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • A larger sample size (20-50 mg) and a longer acquisition time may be necessary due to the lower natural abundance of the ¹³C isotope.

Causality in Experimental Choices: The choice of a high-field NMR spectrometer is to ensure adequate separation of closely spaced proton signals, particularly in the aromatic region. The use of a standard deuterated solvent and an internal standard like TMS is essential for accurate chemical shift referencing, allowing for direct comparison of data across different instruments and laboratories, in line with IUPAC recommendations.[2]

Vibrational Fingerprinting with FT-IR Spectroscopy

FT-IR spectroscopy provides a unique "fingerprint" of a molecule by probing its vibrational modes. For 2-(2-Bromophenyl)furan, characteristic absorption bands will correspond to the functional groups present.

Table 3: Predicted Characteristic FT-IR Absorption Bands for 2-(2-Bromophenyl)furan

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (aromatic)	3100-3000	Medium
C=C stretch (aromatic)	1600-1450	Medium-Strong
C-O-C stretch (furan)	1250-1050	Strong
C-Br stretch	700-500	Medium-Strong
Out-of-plane C-H bend (ortho-disubstituted)	~750	Strong

The presence of strong absorptions in the aromatic C=C stretching region and the characteristic C-Br stretch provides confirmatory evidence for the key structural features of the molecule. The out-of-plane C-H bending vibration for the ortho-disubstituted phenyl ring is also a key diagnostic peak.

Experimental Protocol: FT-IR Spectroscopy

Step-by-Step Attenuated Total Reflectance (ATR) FT-IR Analysis:

• Sample Preparation: Place a small amount of the solid 2-(2-Bromophenyl)furan sample directly onto the ATR crystal.

• Pressure Application: Ensure good contact between the sample and the crystal by applying consistent pressure using the instrument's clamp.

• Background Collection: Record a background spectrum of the empty ATR accessory to subtract atmospheric and instrument-related absorptions.

• Sample Spectrum Acquisition: Acquire the spectrum of the sample, typically in the range of 4000-400 cm⁻¹.

Trustworthiness of the Protocol: ATR-FTIR is a rapid and reliable technique that requires minimal sample preparation, reducing the potential for sample handling errors. The collection of a background spectrum is a self-validating step that ensures the final spectrum is representative of the sample itself.

Molecular Weight and Fragmentation Insights from Mass Spectrometry

Mass spectrometry provides crucial information about the molecular weight of a compound and its fragmentation pattern upon ionization, which can be used to deduce its structure. For 2-(2-Bromophenyl)furan, a GC-MS spectrum has been reported, confirming its amenability to this technique.[3]

Expected Mass Spectrum Features

The electron ionization (EI) mass spectrum of 2-(2-Bromophenyl)furan is expected to show a prominent molecular ion peak (M⁺). A key feature will be the isotopic pattern of the molecular ion due to the presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This will result in two peaks for the molecular ion (M⁺ and M⁺+2) of almost equal intensity.

Table 4: Predicted Key Fragment Ions in the EI Mass Spectrum of 2-(2-Bromophenyl)furan

m/z (mass-to-charge ratio)	Proposed Fragment	Significance
222/224	[C₁₀H₇BrO]⁺	Molecular ion (M⁺)
143	[C₁₀H₇O]⁺	Loss of Bromine radical ([M-Br]⁺)
115	[C₉H₇]⁺	Loss of CO from [M-Br]⁺
63	[C₅H₃]⁺	Furan ring fragment

The fragmentation pattern will provide further structural confirmation. The loss of the bromine atom is a likely fragmentation pathway, leading to a significant peak at m/z 143. Subsequent fragmentation of the furan ring will also produce characteristic ions.

Experimental Protocol: GC-MS Analysis

Step-by-Step GC-MS Protocol:

• Sample Preparation: Prepare a dilute solution of 2-(2-Bromophenyl)furan in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Separation:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium

  • Column: A non-polar column (e.g., HP-5MS) is suitable for this type of analyte.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure good separation from any impurities.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A range of m/z 40-300 should be sufficient to observe the molecular ion and key fragments.

Authoritative Grounding: The use of a standard non-polar GC column and electron ionization at 70 eV are well-established methods for the analysis of a wide range of organic compounds, including halogenated aromatics.[4][5]

Purity Assessment and Alternative Characterization by Chromatography

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are indispensable for assessing the purity of 2-(2-Bromophenyl)furan and for separating it from potential isomers and impurities.

HPLC Method Development

A reverse-phase HPLC method would be suitable for the analysis of 2-(2-Bromophenyl)furan.

Table 5: Suggested HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Good retention for non-polar aromatic compounds.
Mobile Phase	Acetonitrile/Water gradient	Allows for efficient elution and separation of components with varying polarities.
Detection	UV at 254 nm	The aromatic rings will have strong UV absorbance at this wavelength.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Column Temperature	30 °C	Provides reproducible retention times.

GC Method Development

As established, GC-MS is a powerful tool for both identification and purity assessment. A standalone GC with a Flame Ionization Detector (FID) can also be used for routine purity checks. The GC conditions outlined in the GC-MS protocol would be a suitable starting point.

Cross-Validation Workflow

The following diagram illustrates the logical flow of the cross-validation process, emphasizing the interconnectedness of the analytical techniques.

Caption: Workflow for the cross-validation of 2-(2-Bromophenyl)furan analytical data.

Conclusion

The comprehensive analytical characterization of 2-(2-Bromophenyl)furan requires a multi-pronged approach. By integrating data from NMR, FT-IR, Mass Spectrometry, and chromatographic techniques, researchers can build a complete and validated profile of the compound. This rigorous cross-validation ensures data integrity, which is the bedrock of reproducible and reliable scientific research. The protocols and comparative data presented in this guide provide a framework for the robust analytical validation of this important chemical intermediate.

References

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The 2-(2-Bromophenyl)furan Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

Introduction: The Furan Ring as a Privileged Scaffold in Medicinal Chemistry

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a cornerstone in the architecture of numerous biologically active compounds.[1][2] Its unique electronic properties and ability to serve as a bioisostere for other aromatic systems, such as phenyl or thiophene rings, have made it a focal point for medicinal chemists.[1] Furan derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] Slight modifications to the substitution pattern on the furan nucleus can lead to significant differences in biological activity, making it a fertile ground for structure-activity relationship (SAR) studies.[1] This guide will provide an in-depth comparison of 2-(2-Bromophenyl)furan derivatives, exploring how structural modifications influence their biological efficacy, with a particular focus on their potential as novel therapeutic agents.

The inclusion of a bromophenyl group at the 2-position of the furan ring introduces specific steric and electronic features that can critically influence interactions with biological targets. The bromine atom, being a halogen, can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-receptor binding. Furthermore, the position of the bromine atom (ortho, meta, or para) can dictate the overall conformation of the molecule, affecting its ability to fit into the active site of an enzyme or receptor.

Comparative Analysis of Antibacterial Activity

While direct and extensive SAR studies on a broad series of 2-(2-Bromophenyl)furan derivatives are limited in publicly accessible literature, we can draw significant insights from closely related structures. A compelling case study is the work by Siddiqa et al. on N-(4-bromophenyl)furan-2-carboxamide and its arylated derivatives, which provides a robust framework for understanding the SAR of furan compounds bearing a bromophenyl moiety.[4] Although the bromine is on a 4-substituted phenylamino group rather than a 2-substituted phenyl group, the principles of how substitutions affect activity are highly relevant.

The core structure, N-(4-bromophenyl)furan-2-carboxamide (Compound 3 ), was synthesized and subsequently modified via Suzuki-Miyaura cross-coupling to generate a series of biphenyl derivatives (Compounds 5a-i ).[4] These compounds were then evaluated for their antibacterial activity against several clinically isolated drug-resistant bacterial strains.

Key SAR Insights:

• The Unsubstituted Biphenyl Core: The parent compound, N-(4-bromophenyl)furan-2-carboxamide (3 ), which lacks the second phenyl ring, was found to be the most potent antibacterial agent in the series, particularly against NDM-positive Acinetobacter baumannii.[4] This suggests that the core furan-carboxamide-bromophenyl scaffold is a highly active pharmacophore.

• Influence of Substituents on the Second Phenyl Ring: The introduction of a second phenyl ring via Suzuki coupling generally led to a decrease in activity compared to the parent compound 3 . However, the nature and position of substituents on this second ring played a crucial role in modulating the remaining activity.

  • Electron-Withdrawing Groups: Compounds with electron-withdrawing groups, such as 5g (4-CF₃), 5h (3-NO₂), and 5i (4-NO₂), retained significant antibacterial activity.[4] This indicates that reducing the electron density on the distal phenyl ring may be favorable for interaction with the bacterial target.

  • Electron-Donating Groups: The presence of electron-donating groups, like in compound 5d (4-OCH₃), resulted in diminished activity.

  • Halogen Substitution: The introduction of additional halogens, as in 5a (3-Cl, 4-F), also resulted in compounds with notable activity.

Quantitative Comparison of Antibacterial Activity (MIC)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for a selection of these compounds against A. baumannii.

Compound ID	R (Substitution on Biphenyl Ring)	MIC (µg/mL) against A. baumannii
3	(H - No second phenyl ring)	8
5a	3'-Chloro-4'-fluoro	32
5c	4'-Fluoro	16
5d	4'-Methoxy	64
5g	4'-Trifluoromethyl	16
5h	3'-Nitro	16
5i	4'-Nitro	16

Data synthesized from Siddiqa et al.[4]

The data clearly illustrates that while arylation of the bromophenyl ring decreased potency (higher MIC), the presence of strongly electron-withdrawing groups (F, CF₃, NO₂) on the new ring was able to preserve a higher degree of activity compared to electron-donating groups (OCH₃).

Anticancer Potential: A Broader View

The furan scaffold is a well-established pharmacophore in the development of anticancer agents.[1][5] Derivatives have been shown to induce apoptosis, trigger the generation of reactive oxygen species (ROS), and inhibit key signaling pathways like STAT3.[6][7]

While specific SAR data for 2-(2-Bromophenyl)furan derivatives in cancer is scarce, studies on related 2,5-diarylfurans provide valuable insights. For instance, in a series of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives, compounds with aryl substituents on the furan ring showed moderate to high cytotoxic effects against breast cancer cell lines (MDA-MB-468 and T-47D).[5] This highlights the importance of the aryl substitution on the furan ring for anticancer activity.

The logical relationship for developing these compounds often follows a path of scaffold selection, functionalization, and biological screening.

Caption: Logical workflow for SAR studies.

Experimental Protocols

To ensure scientific integrity and reproducibility, the protocols used to generate the comparative data are detailed below.

Protocol 1: Synthesis of N-(Aryl)furan-2-carboxamide Derivatives

This protocol is adapted from the work of Siddiqa et al. and describes a two-step process for synthesizing the compounds discussed in the antibacterial section.[4]

Step 1: Synthesis of N-(4-bromophenyl)furan-2-carboxamide (Compound 3)

• To a solution of 4-bromoaniline (1.0 eq) in dry dichloromethane (DCM), add triethylamine (1.2 eq).

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of furan-2-carbonyl chloride (1.0 eq) in dry DCM to the mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the pure amide.

Step 2: Suzuki-Miyaura Cross-Coupling for Arylated Derivatives (Compounds 5a-i)

• In a Schlenk tube under an argon atmosphere, combine N-(4-bromophenyl)furan-2-carboxamide (1.0 eq), the desired aryl or heteroaryl boronic acid (1.1 eq), potassium phosphate (K₃PO₄, 1.0 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Add a solvent mixture of 1,4-dioxane and water (e.g., 10:1 ratio).

• Heat the reaction mixture to reflux (typically 80-100°C) for 8-18 hours, monitoring completion by TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash column chromatography on silica gel to obtain the final arylated products.

Caption: Synthetic workflow for furan-carboxamides.

Protocol 2: MTT Assay for Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.[8]

• Cell Plating: Seed human cancer cells (e.g., MDA-MB-231, HeLa) into a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the diluted compounds to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: After the incubation period, add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate (formazan) is visible.[8]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 3: Broth Microdilution for Antibacterial Susceptibility Testing

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9][10]

• Plate Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). Each well will contain 50 µL of the diluted compound.

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: After incubation, visually inspect the plate for bacterial growth (indicated by turbidity). The MIC is the lowest concentration of the compound at which no visible growth is observed.[10]

Conclusion and Future Directions

The 2-phenylfuran scaffold, particularly when substituted with a bromine atom, represents a promising starting point for the development of novel therapeutic agents. The analysis of N-(4-bromophenyl)furan-2-carboxamide derivatives demonstrates a clear structure-activity relationship where the core scaffold is highly active, and substitutions on an extended aryl ring can modulate this activity, with electron-withdrawing groups being generally favorable for antibacterial potency.

Future research should focus on synthesizing and systematically evaluating a direct series of 2-(2-Bromophenyl)furan derivatives with diverse substituents on both the phenyl and furan rings. This would provide a more precise understanding of the SAR for this specific scaffold. Investigating the mechanism of action, for instance, by identifying the specific bacterial or cancer cell targets, will be crucial for rational drug design and lead optimization. The protocols and comparative data presented in this guide offer a foundational framework for researchers and drug development professionals to advance the exploration of this versatile chemical class.

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Safety & Regulatory Compliance

Proper Disposal of 2-(2-Bromophenyl)furan: A Comprehensive Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(2-Bromophenyl)furan, a halogenated aromatic compound. By understanding the chemical's hazardous properties and adhering to established disposal workflows, researchers can ensure a safe laboratory environment and maintain full regulatory compliance. This document is designed to provide clarity and expert guidance beyond standard product information, fostering a culture of safety and trust.

Hazard Identification and Risk Assessment

2-(2-Bromophenyl)furan is a halogenated organic compound. While specific data for this exact isomer may not be readily available, analogous compounds such as 2-(3-Bromophenyl)furan provide critical safety information. These compounds are typically classified as hazardous, with the potential to cause skin and eye irritation.[1] They may also be harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Therefore, it is imperative to treat 2-(2-Bromophenyl)furan with the same level of caution and to handle it only by personnel with specialized knowledge and experience.[3]

Key Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Due to its chemical structure as a brominated aromatic compound, 2-(2-Bromophenyl)furan falls under the category of halogenated organic wastes.[4] These wastes are subject to specific disposal regulations due to their potential to form hazardous byproducts upon improper treatment and their persistence in the environment.[5][6]

Personal Protective Equipment (PPE) and Safe Handling

Prior to handling 2-(2-Bromophenyl)furan for any purpose, including disposal, the appropriate Personal Protective Equipment (PPE) must be worn. Engineering controls, such as a chemical fume hood, are essential to minimize inhalation exposure.[2][7]

Body Part	Recommended PPE	Specifications & Best Practices
Eyes/Face	Chemical safety goggles and a face shield	Ensure compliance with ANSI Z87.1 standards. A face shield is crucial when there is a splash hazard.[8]
Hands	Chemical-resistant gloves	Nitrile gloves are a suitable choice. Always inspect gloves for tears or degradation before use and dispose of them as contaminated waste after handling.[1][8]
Body	Chemical-resistant lab coat	A lab coat, preferably flame-retardant and antistatic, should be worn and kept fastened.[8][9]
Respiratory	Use within a chemical fume hood	In situations where a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Safe Handling Practices:

• Avoid contact with skin, eyes, and clothing.[10]

• Do not breathe vapors or mists.[10]

• Ensure adequate ventilation at all times.[1][2]

• Keep away from ignition sources as furan compounds can be flammable and may form explosive peroxides.[9][11][12]

• Wash hands thoroughly after handling.[2][7]

Segregation and Collection of Waste

Proper segregation of chemical waste is a critical step in the disposal process. Halogenated organic compounds must be collected separately from non-halogenated waste streams.[4][13][14] This is primarily because the disposal methods for these two categories of waste are different, and mixing them can increase disposal costs and create safety hazards.[14]

Step-by-Step Waste Collection Protocol:

• Select a Designated Waste Container:

  • Use a clearly labeled, dedicated container for "Halogenated Organic Waste."[4][13]

  • The container must be in good condition, made of a chemically compatible material (e.g., glass or polyethylene), and have a secure, tight-fitting lid to prevent leaks and evaporation.[13]

• Labeling the Container:

  • The container must be clearly marked with the words "Hazardous Waste."[14]

  • List all chemical constituents by their full name (e.g., "Waste 2-(2-Bromophenyl)furan"). Do not use abbreviations or chemical formulas.[13]

  • Indicate the approximate volume or mass of the waste added.[4]

• Collecting the Waste:

  • Carefully transfer the 2-(2-Bromophenyl)furan waste into the designated container.

  • Also, collect any materials contaminated with the chemical, such as pipette tips, absorbent pads, and gloves, in the same container.

  • Keep the waste container closed at all times, except when actively adding waste.[13][14]

• Storage of the Waste Container:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be located at or near the point of waste generation and away from sources of ignition, heat, and direct sunlight.

Disposal Workflow

The disposal of 2-(2-Bromophenyl)furan must be conducted through a licensed hazardous waste management company.[15] On-site treatment by generators is generally not recommended unless they have the appropriate permits and facilities.[16] The typical disposal route for halogenated organic compounds is high-temperature incineration.[4]

Below is a diagram illustrating the decision-making and procedural flow for the disposal of 2-(2-Bromophenyl)furan.

Caption: Disposal workflow for 2-(2-Bromophenyl)furan.

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and ensure the area is well-ventilated.

• Eliminate Ignition Sources: Immediately remove all sources of ignition.[15]

• Containment: For small spills, use an inert absorbent material such as vermiculite, dry sand, or earth to contain and absorb the chemical.[1][15] Do not use combustible materials like paper towels to clean up the bulk of the spill.

• Collection: Carefully collect the contaminated absorbent material and any residues using non-sparking tools. Place the collected material into a sealed, labeled container for disposal as hazardous waste.[2][15]

• Decontamination: Clean the spill area with soap and water.

• Large Spills: For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

Regulatory Considerations

The disposal of 2-(2-Bromophenyl)furan is governed by federal and local regulations. As a halogenated organic compound, it is subject to the land disposal restrictions outlined by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[17] These regulations often prohibit the disposal of halogenated organic compounds in landfills.[18] Therefore, incineration at a permitted facility is the standard and required method of disposal.

It is the responsibility of the waste generator to properly classify, label, and manage their hazardous waste in accordance with all applicable regulations.[16]

Conclusion

The proper disposal of 2-(2-Bromophenyl)furan is a multi-step process that requires careful attention to hazard identification, the use of appropriate personal protective equipment, strict adherence to waste segregation protocols, and compliance with all relevant regulations. By following the procedures outlined in this guide, laboratory professionals can ensure the safe and responsible management of this chemical waste, protecting both themselves and the environment.

References

• Illinois Pollution Control Board. (n.d.). TITLE 35: ENVIRONMENTAL PROTECTION SUBTITLE G: WASTE DISPOSAL CHAPTER I: POLLUTION CONTROL BOARD SUBCHAPTER c: HAZARDOUS WASTE OPERATING REQUIREMENTS PART 729 LANDFILLS: PROHIBITED HAZARDOUS WASTES.
• U.S. Government Publishing Office. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR.
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Navigating the Synthesis and Handling of 2-(2-Bromophenyl)furan: A Guide to Essential Safety and Disposal

For Immediate Implementation by Laboratory Personnel

The synthesis and utilization of halogenated aromatic compounds like 2-(2-Bromophenyl)furan are pivotal in advancing pharmaceutical research and drug development. However, ensuring the safety of laboratory personnel and the protection of the environment are of paramount importance. This guide provides a detailed operational and disposal plan, grounded in established safety protocols, to mitigate the risks associated with handling this compound.

Hazard Assessment and Control

2-(2-Bromophenyl)furan, while not extensively characterized in publicly available literature, belongs to a class of compounds—halogenated furans—that warrant careful handling. Based on data for analogous compounds, such as 2-(3-Bromophenyl)furan, it should be treated as a substance that is harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is expected to cause skin and eye irritation.[1][2] Therefore, a comprehensive approach to exposure control is mandatory.

Core Principles of Safe Handling:

• Engineering Controls: All manipulations of 2-(2-Bromophenyl)furan should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] The fume hood provides a physical barrier and ensures that any vapors are effectively removed from the breathing zone of the operator.

• Administrative Controls: Access to areas where 2-(2-Bromophenyl)furan is handled should be restricted to trained personnel. Clear and concise labeling of all containers is essential.

• Personal Protective Equipment (PPE): The last line of defense, PPE, must be selected and used correctly.

Table 1: Personal Protective Equipment (PPE) for Handling 2-(2-Bromophenyl)furan

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and absorption.[3] Always inspect gloves for integrity before use and change them frequently.
Eye and Face Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles. A face shield should be worn when there is a risk of splashing.[4]	To protect the eyes from splashes and vapors which can cause serious irritation.[1]
Skin and Body Protection	A flame-resistant lab coat worn over personal clothing that covers the legs and ankles.[4][5] Closed-toe and closed-heel shoes are mandatory.	To protect the skin from accidental spills and splashes. Synthetic clothing should be avoided.[4]
Respiratory Protection	Generally not required when working in a properly functioning chemical fume hood. In the event of a large spill or ventilation failure, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3][6]	To prevent the inhalation of harmful vapors.[1]

Step-by-Step Operational Protocol

Adherence to a systematic workflow is critical to minimizing the risk of exposure and accidents.

Pre-operational Checklist:

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the airflow is within the acceptable range.

• Assemble all Materials: Gather all necessary chemicals, equipment, and waste containers before commencing work.

• Don PPE: Put on all required PPE as outlined in Table 1, ensuring a proper fit.

Handling Procedure:

• Dispensing: Conduct all weighing and dispensing of 2-(2-Bromophenyl)furan inside the chemical fume hood. Use spark-proof tools if the compound is a flammable liquid.[5][7]

• Reaction Setup: Ensure all glassware is free from defects and securely clamped. If heating, use a well-controlled heating mantle and monitor the reaction closely.

• Post-Reaction Workup: Quench the reaction carefully and perform extractions and purifications within the fume hood.

• Decontamination: Thoroughly decontaminate all surfaces and equipment after use with an appropriate solvent (e.g., ethanol or acetone), followed by soap and water. Dispose of the cleaning materials as hazardous waste.[6]

Emergency Response Plan

Even with meticulous planning, accidental releases can occur. A well-defined emergency response plan is crucial.

In Case of Personal Exposure:

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[6][8] Seek medical attention if irritation persists.[1]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Spill Response: A minor spill of 2-(2-Bromophenyl)furan within a chemical fume hood can be managed by trained laboratory personnel. For large spills or spills outside of a fume hood, evacuate the area and contact the institution's emergency response team.[9]

Workflow for Minor Spill Cleanup:

Caption: Workflow for handling a minor chemical spill.

Waste Disposal Plan

Proper disposal of 2-(2-Bromophenyl)furan and associated contaminated materials is critical to prevent environmental contamination.

Waste Segregation:

• Liquid Waste: Collect all liquid waste containing 2-(2-Bromophenyl)furan in a designated, labeled, and sealed container for halogenated organic waste.[10]

• Solid Waste: All contaminated solid materials, including gloves, absorbent pads, and disposable labware, must be collected in a separate, clearly labeled hazardous waste container.[9]

Disposal Method: Brominated organic compounds should not be disposed of down the drain.[11] The primary recommended disposal method is incineration at a licensed hazardous waste facility equipped with scrubbers and emission control systems to manage the byproducts of combustion.[11][12] Alternatively, chemical treatment to dehalogenate the compound may be an option, but this typically requires specialized facilities.[13] All waste must be handled and disposed of in accordance with local, state, and federal regulations.

By implementing these safety and handling procedures, researchers can confidently work with 2-(2-Bromophenyl)furan while upholding the highest standards of laboratory safety and environmental responsibility.

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